Disorazol A

Core Science & Biosynthesis

Discovery and isolation of Disorazol A from Sorangium cellulosum

A Potent Antimitotic Agent from Sorangium cellulosum

Disorazol A, a macrocyclic polyketide, stands as a testament to the rich biosynthetic potential of myxobacteria. First isolated in 1994 from the fermentation broth of Sorangium cellulosum So ce12, this compound has garnered significant attention within the scientific community for its exceptionally potent cytotoxic and antifungal activities.[1][2] Its mechanism of action, centered on the disruption of microtubule polymerization, positions it as a promising candidate for anticancer drug development.[3][4] This technical guide provides an in-depth overview of the discovery, isolation, and biological characterization of Disorazol A, tailored for researchers, scientists, and drug development professionals.

Discovery and Biological Activity

Disorazol A was first identified as a highly effective inhibitor of eukaryotic organisms.[5] Subsequent studies revealed its remarkable cytostatic activity against a range of cancer cell lines, with inhibitory concentrations in the low picomolar range, including activity against multidrug-resistant cell lines.[3][6] The compound's potent biological activity stems from its ability to interfere with microtubule dynamics, a critical process for cell division, intracellular transport, and maintenance of cell structure.

The primary mechanism of action of Disorazol A is the inhibition of tubulin polymerization.[3][4] This disruption of the microtubule network leads to a cascade of cellular events, including:

• Cell Cycle Arrest: Cells treated with Disorazol A accumulate in the G2/M phase of the cell cycle.[3][7]

• Induction of Apoptosis: At low concentrations, Disorazol A induces programmed cell death, characterized by enhanced caspase-3 activity and DNA laddering.[3]

• Spindle Abnormalities: The compound causes the formation of abnormal, multipolar mitotic spindles.[3]

The potent antimitotic and pro-apoptotic effects of Disorazol A have made it a subject of intense research for its potential as a chemotherapeutic agent.

Biosynthesis

The biosynthetic machinery for Disorazol A in Sorangium cellulosum is encoded by a trans-AT type polyketide synthase (PKS) gene cluster, designated as dis.[1][8] The biosynthesis involves a series of modules that assemble the polyketide backbone from simple carboxylic acid precursors. The final macrocyclic structure is formed through dimerization and cyclization of two polyketide monomers.[1] Genetic engineering and heterologous expression of the dis gene cluster have been successfully achieved, opening avenues for the production of novel disorazol derivatives with potentially improved therapeutic properties.[9]

Experimental Protocols

Fermentation of Sorangium cellulosum

The production of Disorazol A is achieved through large-scale fermentation of Sorangium cellulosum. While specific media compositions and fermentation parameters can vary, a general workflow is outlined below.

Fig. 1: General workflow for the fermentation of Sorangium cellulosum.

Protocol:

• Inoculum Preparation: A seed culture of Sorangium cellulosum is prepared in a suitable liquid medium.

• Large-Scale Fermentation: The seed culture is used to inoculate a large-scale fermenter (e.g., 300 L) containing production medium.

• Adsorber Resin Addition: An adsorber resin, such as Amberlite® XAD-16, is added to the fermentation broth to capture the produced Disorazol A, facilitating its extraction.[5][6]

• Incubation: The fermentation is carried out under controlled conditions of temperature, pH, and aeration for a specific duration to allow for optimal production of the secondary metabolite.

• Harvesting: After the fermentation period, the adsorber resin and cell biomass are harvested for extraction.

Extraction and Isolation of Disorazol A

The extraction and purification of Disorazol A from the fermentation harvest involves a multi-step process to isolate the pure compound.

Fig. 2: General workflow for the extraction and isolation of Disorazol A.

Protocol:

• Resin Elution: The harvested adsorber resin is washed and then eluted with methanol (B129727) to release the adsorbed Disorazol A.[6]

• Solvent Extraction: The methanol eluate is concentrated to an aqueous mixture and then extracted with an organic solvent such as ethyl acetate (B1210297) to partition the lipophilic Disorazol A into the organic phase.[6]

• Crude Extract Concentration: The organic extract is evaporated to yield a crude extract containing Disorazol A and other metabolites.

• Chromatographic Purification: The crude extract is subjected to one or more rounds of chromatographic purification. This may include silica gel chromatography followed by high-performance liquid chromatography (HPLC) to separate Disorazol A from other compounds.[6]

• Crystallization: The purified Disorazol A fraction is crystallized to obtain the final, pure compound.[6]

Quantitative Data

The biological activity of Disorazol A and its analogs has been quantified in various studies. The following tables summarize some of the reported data.

Table 1: Cytotoxicity of Disorazole Analogs against Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50	Reference
Disorazol A1	Various	Various	2 - 42 pM	[6]
Disorazol C1	Various	Various	1.7 ± 0.6 nM (average)	[4]
Disorazol Z1	HepG2	Hepatocellular Carcinoma	0.07 - 0.43 nM	[10]
Disorazol Z1	U-2 OS	Osteosarcoma	0.07 - 0.43 nM	[10]

Table 2: Inhibition of Tubulin Polymerization

Compound	Assay Conditions	IC50 / Ki	Reference
Disorazol C1	Purified bovine tubulin	IC50: 11.8 ± 0.4 µM	[4]
Disorazol C1	[3H]vinblastine binding	Ki: 4.5 ± 0.6 µM (noncompetitive)	[4]
Disorazol C1	[3H]dolastatin 10 binding	Ki: 10.6 ± 1.5 µM (noncompetitive)	[4]
Disorazol Z	In vitro tubulin polymerization	IC50: 3.3 µM	[7]

Signaling Pathway

The interaction of Disorazol A with tubulin triggers a signaling cascade that ultimately leads to apoptosis. The following diagram illustrates the key events in this pathway.

Fig. 3: Simplified signaling pathway of Disorazol A-induced apoptosis.

Conclusion

Disorazol A, produced by the myxobacterium Sorangium cellulosum, is a highly potent antimitotic agent with significant potential for development as an anticancer drug.[3] Its unique mechanism of action, involving the inhibition of tubulin polymerization at picomolar concentrations, distinguishes it from many other cytotoxic compounds. The detailed protocols for its fermentation and isolation, coupled with a growing understanding of its biological activity and biosynthetic pathway, provide a solid foundation for further research and development. The ability to generate novel analogs through genetic engineering and synthetic chemistry offers exciting possibilities for optimizing its therapeutic index and advancing this promising natural product towards clinical applications.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. Isolation, biology and chemistry of the disorazoles: new anti-cancer macrodiolides - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 3. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. Production of the tubulin destabilizer disorazol in Sorangium cellulosum: biosynthetic machinery and regulatory genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Genetic engineering and heterologous expression of the disorazol biosynthetic gene cluster via Red/ET recombineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]

The Producing Organism of Disorazol A: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Disorazol A, a potent polyketide macrolide with significant cytotoxic and antifungal properties, is a secondary metabolite produced by the myxobacterium Sorangium cellulosum. This guide provides an in-depth overview of the producing organism, the biosynthesis of Disorazol A, and the experimental methodologies employed in its study. Quantitative data on production yields and biological activity are presented, along with detailed protocols for key experiments. Visualizations of the biosynthetic pathway and experimental workflows are included to facilitate understanding.

The Producing Organism: Sorangium cellulosum

Sorangium cellulosum is a Gram-negative, soil-dwelling myxobacterium known for its complex lifecycle, which includes the formation of fruiting bodies, and for its remarkably large genome.[1] This bacterium is a prolific producer of a diverse array of secondary metabolites with a wide range of biological activities.[1][2]

Several strains of Sorangium cellulosum have been identified as producers of disorazols:

• Sorangium cellulosum So ce12: This is the original producing strain from which Disorazol A was first isolated.[3][4] It is also known to produce other bioactive compounds, including sorangicins, sorangiolides, and chivosazoles.

• Sorangium cellulosum So ce1875 and So ce427: These strains are known to produce a related family of compounds called Disorazol Z.[5][6]

The cultivation of Sorangium cellulosum can be challenging due to its slow growth rate and tendency to form aggregates.[7]

Biosynthesis of Disorazol A

Disorazol A is synthesized via a type I polyketide synthase (PKS) pathway. The biosynthetic gene cluster, designated dis, has been identified and characterized.[3][4] The core dis gene cluster is approximately 58 kb in size and consists of the genes disA, disB, disC, and disD.[3][8]

The biosynthesis is proposed to proceed as follows:

• Chain Assembly: The PKS machinery, encoded by disA, disB, and disC, assembles the polyketide backbone from malonyl-CoA extender units.[3]

• Oxazole (B20620) Formation: Two oxazole rings are incorporated into the structure.[3]

• Dimerization and Macrolactonization: Two identical polyketide chains are dimerized and cyclized to form the final macrolide structure of Disorazol A.[3]

The gene disD encodes a discrete acyltransferase (AT) that is essential for the biosynthesis.[3][8]

Biosynthetic Pathway of Disorazol A

Caption: Proposed biosynthetic pathway of Disorazol A.

Quantitative Data

Production of Disorazols

Compound	Producing Strain	Production Titer	Reference
Disorazol Z1	Sorangium cellulosum So ce1875	60-80 mg/L	[6]
Disorazol Z1	Myxococcus xanthus DK1622 (heterologous)	~0.2 mg/L	[6]
Disorazol Z1	Myxococcus xanthus DK1622 (Ptet promoter)	~1.8 mg/L	[6]

Cytotoxic Activity of Disorazols

Compound	Cell Line	IC50	Reference
Disorazol A1	Panel of cancer cell lines	2-42 pmol/L	[9]
Disorazol Z1	HepG2 (Hepatocellular carcinoma)	~4-5 fold less potent than A1	[9]
Disorazol Z1	U-2 OS (Osteosarcoma)	~4-5 fold less potent than A1	[9]
Disorazol Z1	Panel of human cancer cell lines	0.07-0.43 nM	[9]
Disorazol Z	KB/HeLa	0.8 nM (G2/M arrest)	[10]
Disorazol Z	HCT-116	0.25 nM (Caspase 3/7 activation)	[10]

Experimental Protocols

Cultivation of Sorangium cellulosum So ce12

Medium (HS Medium):

• Glucose: 0.4%

• Casein peptone: 0.15%

• KNO3: 0.1%

• MgSO4·7H2O: 0.1%

• NaFe-EDTA: 0.008%

• HEPES: 0.2%

• K2HPO4: 0.00625%

• CaCl2·2H2O: 0.0075%

• Agar: 1.5% (for solid medium)

• pH: 7.2

Cultivation Conditions:

• Inoculate S. cellulosum So ce12 into liquid HS medium.

• Incubate at 30°C with shaking at 160 rpm.[7]

• For secondary metabolite production, cultivate in SG medium.[7]

Identification of the dis Gene Cluster by Transposon Mutagenesis

This protocol provides a general overview of the transposon mutagenesis approach used to identify the dis gene cluster.

Workflow:

Caption: Workflow for transposon mutagenesis.

Protocol:

• Transposon Delivery: A transposon, such as one based on the mariner element, is introduced into S. cellulosum So ce12 from an E. coli donor strain via conjugation.[7][11]

• Selection of Mutants: Transposon mutants are selected based on an antibiotic resistance marker carried on the transposon.[7]

• Screening for Non-producers: The mutant library is screened for clones that no longer produce Disorazol A. This can be done using analytical techniques like HPLC or through bioassays.

• Identification of Insertion Site: For non-producing mutants, the genomic DNA is extracted. The site of the transposon insertion is then identified, typically by sequencing the DNA flanking the transposon. This allows for the identification of the gene that was disrupted, leading to the discovery of the dis gene cluster.[12]

Cloning and Heterologous Expression of the dis Gene Cluster

Cloning:

• A bacterial artificial chromosome (BAC) library of S. cellulosum So ce12 genomic DNA is constructed.[3]

• The BAC library is screened to identify clones containing the dis gene cluster.

• The 58-kb dis core gene cluster is reconstituted from the identified BACs using techniques like Red/ET recombineering.[3][8]

Heterologous Expression in Myxococcus xanthus DK1622:

• The reconstituted dis gene cluster is cloned into an appropriate expression vector.

• The expression construct is introduced into the heterologous host, Myxococcus xanthus DK1622, via electroporation or conjugation.[3][6]

• Cultivation of M. xanthus:

  • Medium (CTT Medium):

    • Casitone: 1%

    • MgSO4·7H2O: 10 mM

    • Tris-HCl (pH 7.6): 8 mM

    • KPO4 (pH 7.6): 1 mM

  • Cultivation Conditions:

    • Inoculate the recombinant M. xanthus strain into CTT medium supplemented with an appropriate antibiotic for selection.

    • Add 2% (w/v) XAD-16 adsorber resin to the culture to capture the produced disorazols.

    • Incubate at 30°C with shaking for 4-7 days.[13]

• Extraction and Analysis:

  • Harvest the cells and XAD resin by centrifugation.

  • Extract the disorazols from the cell pellet and resin using organic solvents such as methanol (B129727) and acetone.

  • Analyze the extracts for the presence of Disorazol A using HPLC-MS.

Conclusion

Sorangium cellulosum is the natural producer of the highly potent anticancer agent, Disorazol A. The elucidation of its biosynthetic pathway and the development of genetic tools, including heterologous expression systems, have opened avenues for the production of novel disorazol analogs with potentially improved therapeutic properties. The methodologies outlined in this guide provide a foundation for further research and development of this promising class of natural products.

References

• 1. Sorangium cellulosum - Wikipedia [en.wikipedia.org]
• 2. Genetic engineering of Sorangium cellulosum reveals hidden enzymology in myxobacterial natural product biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genetic engineering and heterologous expression of the disorazol biosynthetic gene cluster via Red/ET recombineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disorazol - Wikipedia [en.wikipedia.org]
• 5. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Development of a mariner-Based Transposon for Use in Sorangium cellulosum - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Production of the tubulin destabilizer disorazol in Sorangium cellulosum: biosynthetic machinery and regulatory genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]

Disorazol A: A Technical Guide on its Chemical Structure and Biological Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazol A is a potent polyketide macrolide that was first isolated in 1994 from the fermentation broth of the myxobacterium Sorangium cellulosum[1][2]. It belongs to a family of at least 29 closely related natural products[2][3]. Possessing a unique macrocyclic structure with two oxazole (B20620) rings, Disorazol A has garnered significant attention in the scientific community for its exceptionally high cytotoxicity against a broad range of cancer cell lines, with activity observed at picomolar concentrations[1][4][5]. Its potent biological activity stems from its ability to disrupt microtubule dynamics, a critical process for cell division, leading to cell cycle arrest and apoptosis[1][4]. This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and biological activities of Disorazol A, along with insights into its mechanism of action and relevant experimental methodologies.

Chemical Structure and Physicochemical Properties

Disorazol A is a macrocyclic dilactone with a complex stereochemical architecture[1]. The core structure is a 26-membered ring to which two oxazole rings are attached[1]. The molecular formula for Disorazol A is C43H54N2O10[6].

Table 1: Physicochemical Properties of Disorazol A

Property	Value	Source
Molecular Weight	758.9 g/mol	[6]
Molecular Formula	C43H54N2O10	[6]
XLogP3	8.3	[6]
Hydrogen Bond Donor Count	2	[6]
Hydrogen Bond Acceptor Count	12	[6]
Rotatable Bond Count	11	[6]
Exact Mass	758.37784592 Da	[6]
Monoisotopic Mass	758.37784592 Da	[6]

Biological Activity and Mechanism of Action

Disorazol A exhibits potent cytotoxic and antifungal activities[1]. Its primary mechanism of action in eukaryotic cells is the disruption of microtubule polymerization[1][4].

Microtubule Destabilization

Disorazol A acts as a potent microtubule-destabilizing agent[1][4]. It inhibits the polymerization of tubulin into microtubules, leading to a depletion of the microtubular network within the cell[4]. This disruption of the cytoskeleton is a key event that triggers downstream cellular effects. The interaction of Disorazols with tubulin is distinct from other well-known microtubule inhibitors, suggesting a unique binding site[7].

Cell Cycle Arrest

By disrupting the formation of the mitotic spindle, a structure essential for chromosome segregation during cell division, Disorazol A causes cells to arrest in the G2/M phase of the cell cycle[4][7]. This arrest prevents the cells from completing mitosis and proliferating.

Induction of Apoptosis

Prolonged G2/M arrest and cellular stress induced by microtubule disruption ultimately lead to the activation of the apoptotic cascade[1][4]. Key events in Disorazol A-induced apoptosis include the activation of caspase-3 and an accumulation of the p53 tumor suppressor protein in the nucleus[4].

Proposed Signaling Pathway of Disorazol A-Induced Apoptosis

Cytotoxicity Data

Disorazol A1 has demonstrated remarkable cytotoxicity against a variety of human cancer cell lines, with IC50 values in the picomolar range. This makes it one of the most potent cytotoxic natural products discovered[5][8].

Table 2: In Vitro Cytotoxicity of Disorazol A1

Cell Line	Cancer Type	IC50 (pM)	Source
Various Cancer Cell Lines	Panel of cancer cell lines	2 - 42	[5][8]
Multidrug-Resistant KB line	Cervical Carcinoma	In the picomolar range	[4][5]

It is important to note that due to its extreme cytotoxicity and instability, Disorazol A itself is not currently used directly as a clinical drug[1]. However, its potent activity makes it a valuable lead compound for the development of novel anticancer agents, including its potential use as a payload for antibody-drug conjugates (ADCs)[9].

Experimental Protocols

While specific, detailed experimental protocols from the original publications are not fully accessible, this section outlines the general methodologies for key experiments cited in the literature for the characterization of Disorazol A.

Isolation of Disorazol A

General Workflow for Isolation and Screening of Disorazols

Disorazols are typically isolated from large-scale fermentation of Sorangium cellulosum[5][10]. The general procedure involves:

• Fermentation: Culturing the myxobacterium in a suitable nutrient medium to produce the secondary metabolites.

• Extraction: Extracting the fermentation broth with an organic solvent (e.g., ethyl acetate) to partition the desired compounds.

• Purification: Subjecting the crude extract to various chromatographic techniques, such as thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC), to isolate the individual Disorazol congeners[5].

• Structure Elucidation: Characterizing the purified compounds using spectroscopic methods like nuclear magnetic resonance (NMR) and mass spectrometry (MS), and in some cases, X-ray crystallography, to determine their chemical structures[5][10].

Cytotoxicity Assays

To determine the concentration at which a compound inhibits cell growth by 50% (IC50), standard cytotoxicity assays are employed. These typically involve:

• Cell Culture: Seeding cancer cells in multi-well plates and allowing them to adhere overnight.

• Compound Treatment: Treating the cells with a serial dilution of Disorazol A for a specified period (e.g., 72 hours).

• Viability Assessment: Measuring cell viability using a colorimetric or fluorometric assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay.

• Data Analysis: Plotting cell viability against compound concentration and calculating the IC50 value from the dose-response curve.

Tubulin Polymerization Assay

The effect of Disorazol A on tubulin polymerization can be assessed in vitro:

• Reaction Mixture: Preparing a reaction mixture containing purified tubulin in a polymerization buffer.

• Initiation of Polymerization: Initiating polymerization by raising the temperature (e.g., to 37°C).

• Measurement: Monitoring the increase in absorbance at 340 nm over time, which corresponds to the extent of tubulin polymerization.

• Inhibition Analysis: Performing the assay in the presence of varying concentrations of Disorazol A to determine its inhibitory effect on the rate and extent of polymerization.

Cell Cycle Analysis

Flow cytometry is used to analyze the effect of Disorazol A on the cell cycle distribution:

• Cell Treatment: Treating cells with Disorazol A for a defined period.

• Cell Fixation: Harvesting and fixing the cells in ethanol.

• DNA Staining: Staining the cellular DNA with a fluorescent dye, such as propidium (B1200493) iodide.

• Flow Cytometry: Analyzing the DNA content of the cells using a flow cytometer.

• Data Interpretation: Quantifying the percentage of cells in each phase of the cell cycle (G1, S, G2/M) to identify any cell cycle arrest.

Conclusion

Disorazol A is a remarkably potent natural product with a unique chemical structure and a well-defined mechanism of action centered on the disruption of microtubule dynamics. Its extraordinary cytotoxicity against cancer cells underscores its potential as a lead compound in the development of next-generation anticancer therapies. Further research into the synthesis of more stable and equally potent analogs, as well as their application in targeted drug delivery systems like ADCs, holds significant promise for future cancer treatment strategies. The detailed understanding of its chemical and biological properties provided in this guide serves as a valuable resource for researchers dedicated to advancing the field of oncology drug discovery.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. Isolation, biology and chemistry of the disorazoles: new anti-cancer macrodiolides - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 3. Isolation, biology and chemistry of the disorazoles: new anti-cancer macrodiolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Disorazol A | C43H54N2O10 | CID 139586756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PubMed [pubmed.ncbi.nlm.nih.gov]

The Unveiling of Disorazol A: A Deep Dive into its Myxobacterial Biosynthesis

For Immediate Release

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth technical exploration of the biosynthesis of Disorazol A, a potent anticancer agent produced by the myxobacterium Sorangium cellulosum. We will dissect the genetic blueprint, enzymatic machinery, and chemical logic that govern the assembly of this complex polyketide natural product. This guide is intended to be a comprehensive resource, offering detailed experimental insights and a foundation for future research and development in the field of natural product biosynthesis and engineering.

The Disorazol A Biosynthetic Gene Cluster: A Hybrid PKS/NRPS System

The genetic instructions for Disorazol A synthesis are encoded within the dis biosynthetic gene cluster (BGC) from Sorangium cellulosum So ce12.[1] This cluster orchestrates the production of a sophisticated hybrid trans-AT polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) megasynthase.[1] The core biosynthetic machinery is primarily encoded by four key genes: disA, disB, disC, and disD.[2]

The megasynthase is organized into ten distinct modules, each responsible for a specific step in the elongation and modification of the growing polyketide chain. The biosynthesis of a single Disorazol A monomer involves the incorporation of seven molecules of malonyl-CoA and one molecule of serine as extender units.[2] The final, intricate bis-lactone (B144190) structure of Disorazol A is the result of a remarkable dimerization and cyclization of two identical polyketide monomers, a process catalyzed by the thioesterase (TE) domain located in the final module.[2]

Quantitative Analysis of Disorazol Production

Precise quantification of natural product biosynthesis is critical for optimizing production and for metabolic engineering efforts. While extensive kinetic data for each enzyme in the Disorazol A pathway is not yet publicly available, studies on the related Disorazol Z family and heterologous expression of the dis cluster provide valuable insights into production titers.

Compound	Producing Organism	Production Titer	Notes
Disorazol Z1	Sorangium cellulosum So ce1875 (native producer)	60-80 mg/L	Native production level in large-scale fermentation.[1]
Disorazol Z1	Myxococcus xanthus DK1622 (heterologous host)	0.2 mg/L	Baseline production in a heterologous system.[1]
Disorazol Z1	Myxococcus xanthus DK1622 with promoter engineering	~0.8 mg/L	A 4-fold increase was achieved by replacing the native promoter with a tetracycline-inducible promoter.[1]
Disorazol A	Myxococcus xanthus DK1622 with promoter engineering	7-fold increase	Insertion of an artificial synthetic promoter upstream of the disD gene resulted in a significant increase in production.[3]

Experimental Protocols: Unlocking the Secrets of Disorazol Biosynthesis

The elucidation of the Disorazol A biosynthetic pathway has been made possible through a combination of genetic and biochemical techniques. Below are detailed methodologies for key experiments.

Heterologous Expression of the dis Gene Cluster in Myxococcus xanthus

Heterologous expression is a powerful tool for studying and engineering biosynthetic pathways from microorganisms that are difficult to cultivate or genetically manipulate, such as Sorangium cellulosum.[1] Myxococcus xanthus has proven to be a suitable host for the production of Disorazol.

Protocol for Heterologous Expression:

• Cloning of the Biosynthetic Gene Cluster: The entire 58-kb dis core gene cluster is first cloned from a bacterial artificial chromosome (BAC) library of Sorangium cellulosum So ce12.[3]

• Reconstitution of the Gene Cluster: The dis gene cluster is reconstituted from the BACs using Red/ET recombineering (see Protocol 3.2).[3]

• Vector Construction: The reconstituted gene cluster is engineered into an appropriate expression vector containing regulatory elements for expression in M. xanthus. This may include the insertion of an inducible or constitutive promoter to drive transcription.

• Transformation of Myxococcus xanthus: The expression construct is introduced into M. xanthus DK1622 competent cells via electroporation.

• Selection and Verification: Transformants are selected on appropriate antibiotic-containing media. Successful integration and expression of the gene cluster are verified by PCR, restriction analysis, and subsequent analysis of the culture broth for Disorazol production using techniques like HPLC-MS.

Red/ET Recombineering for Genetic Manipulation

Red/ET recombineering is a powerful in vivo genetic engineering technique that utilizes homologous recombination mediated by the Redα/Redβ proteins from bacteriophage λ. This method allows for the precise and efficient modification of large DNA molecules like BACs containing biosynthetic gene clusters.

Generalized Protocol for Red/ET Recombineering:

• Preparation of the Targeting Cassette: A linear DNA fragment (targeting cassette) is generated by PCR. This cassette contains the desired genetic modification (e.g., a promoter, a resistance marker) flanked by 50-bp homology arms that are identical to the sequences flanking the target site in the BAC.

• Preparation of Recombineering-Proficient Cells: E. coli cells harboring the BAC of interest are transformed with a plasmid expressing the Redα, Redβ, and Gam proteins under the control of an inducible promoter (e.g., an arabinose-inducible promoter).

• Induction of Recombination Proteins: The expression of the Red proteins is induced by adding the appropriate inducer (e.g., L-arabinose) to the culture.

• Electroporation: The purified targeting cassette is electroporated into the induced, electrocompetent E. coli cells.

• Selection and Verification: Recombinant clones are selected based on the resistance marker included in the targeting cassette. Successful recombination is verified by PCR screening and restriction analysis of the modified BAC DNA.

Promoter Insertion for Enhanced Production

Promoter engineering is a key strategy to enhance the production of secondary metabolites in heterologous hosts. The insertion of a strong, constitutive, or inducible promoter upstream of a biosynthetic gene or operon can significantly increase transcription and, consequently, the final product yield.

Protocol for Promoter Insertion upstream of disD :

• Design of the Promoter Cassette: A DNA cassette is designed containing the desired promoter (e.g., a strong synthetic promoter) and a selectable marker. This cassette is flanked by homology arms corresponding to the regions upstream and downstream of the desired insertion site in front of the disD gene.

• Generation of the Targeting Fragment: The promoter cassette is amplified by PCR.

• Red/ET Recombineering: The amplified fragment is introduced into E. coli cells containing the dis gene cluster on a BAC and the Red/ET expression plasmid, following the protocol described in 3.2.

• Selection and Verification: Clones with the correctly inserted promoter are selected and verified.

• Heterologous Expression: The engineered dis gene cluster is then transferred to M. xanthus for production analysis, as described in 3.1.

Visualizing the Biosynthetic Pathway and Experimental Workflows

To provide a clear visual representation of the complex biological processes involved in Disorazol A biosynthesis and its study, the following diagrams have been generated using the DOT language.

Caption: The biosynthetic pathway of Disorazol A.

Caption: Workflow for Red/ET Recombineering.

Caption: Workflow for Heterologous Expression.

Conclusion and Future Perspectives

The biosynthesis of Disorazol A is a testament to the intricate and elegant chemical capabilities of myxobacteria. The elucidation of its biosynthetic pathway not only provides fundamental insights into the construction of complex natural products but also opens up exciting avenues for synthetic biology and drug development. The ability to heterologously express and genetically manipulate the dis gene cluster allows for the production of novel Disorazol analogs with potentially improved therapeutic properties. Future research will likely focus on the detailed biochemical characterization of each enzyme in the pathway to enable rational engineering of the assembly line, as well as the exploration of new heterologous hosts for enhanced production. This in-depth understanding is a critical step towards harnessing the full potential of Disorazols as next-generation anticancer agents.

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Reconstitution of the Myxothiazol Biosynthetic Gene Cluster by Red/ET Recombination and Heterologous Expression in Myxococcus xanthus - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core Structure of Disorazol Polyketides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazols are a family of macrocyclic polyketides that have garnered significant attention in the scientific community due to their potent cytotoxic and antifungal activities.[1] First isolated in 1994 from the myxobacterium Sorangium cellulosum, these natural products are characterized by a unique and complex molecular architecture.[1] The core structure of Disorazols consists of a large macrolactone ring to which two oxazole (B20620) rings are attached.[1] This intricate structure is assembled by a hybrid trans-AT type I polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) machinery.[1]

The potent biological activity of Disorazols, particularly their ability to inhibit tubulin polymerization at picomolar concentrations, makes them promising candidates for the development of novel anticancer agents.[1] However, their inherent instability and high cytotoxicity necessitate a thorough understanding of their structure-activity relationships to guide the design of safer and more effective analogs. This technical guide provides a comprehensive overview of the core structure of Disorazol polyketides, focusing on their physicochemical properties, the experimental protocols used for their structural elucidation, and their biosynthetic origins.

Data Presentation: Physicochemical and Structural Properties

The following tables summarize key quantitative data for representative members of the Disorazol family, Disorazol A1 and Disorazol Z1. This information is crucial for comparative analysis and for understanding the subtle structural variations that can significantly impact biological activity.

Table 1: Physicochemical Properties of Disorazol A1 and Disorazol Z1

Property	Disorazol A1	Disorazol Z1
Molecular Formula	C₄₃H₅₄N₂O₁₀	C₄₀H₄₆N₂O₁₂
Molar Mass	758.9 g/mol	746.8 g/mol
Appearance	White solid	White solid

Data for this table was compiled from publicly available chemical databases.

Table 2: Crystallographic Data for Disorazol Z1 and Disorazol Z4

Parameter	Disorazol Z1 (CCDC 2236753)	Disorazol Z4 (CCDC 1834868)
Crystal System	Orthorhombic	Orthorhombic
Space Group	P2₁2₁2₁	P2₁2₁2₁
a (Å)	8.5672(3)	8.6801(6)
b (Å)	20.1022(6)	20.1469(16)
c (Å)	25.8711(9)	26.259(2)
α (°)	90	90
β (°)	90	90
γ (°)	90	90
Volume (ų)	4455.9(3)	4586.8(6)
Z	4	4
Temperature (K)	100(2)	150(2)

The full crystallographic data, including atomic coordinates, bond lengths, and angles, can be obtained free of charge from the Cambridge Crystallographic Data Centre (CCDC) via --INVALID-LINK-- by quoting the deposition numbers 2236753 and 1834868.

Experimental Protocols for Structural Elucidation

The determination of the complex three-dimensional structure of Disorazols relies on a combination of sophisticated analytical techniques. The following sections provide detailed methodologies for the key experiments employed in their structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the planar structure and relative stereochemistry of Disorazols. A suite of one- and two-dimensional NMR experiments is required to assign all proton and carbon signals and to establish connectivity within the molecule.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified Disorazol analog in approximately 0.5 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆).

• Filter the solution into a standard 5 mm NMR tube to a height of approximately 4 cm.

2. 1D NMR Data Acquisition:

• ¹H NMR: Acquire a standard proton spectrum to obtain an overview of the proton environment. Key parameters include:

  • Pulse program: zg30 or similar

  • Spectral width (SW): ~12 ppm

  • Number of scans (NS): 16-64 (depending on sample concentration)

  • Relaxation delay (D1): 1-5 seconds

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all carbon signals. Key parameters include:

  • Pulse program: zgpg30 or similar

  • Spectral width (SW): ~200 ppm

  • Number of scans (NS): 1024-4096

  • Relaxation delay (D1): 2-5 seconds

3. 2D NMR Data Acquisition:

• COSY (Correlation Spectroscopy): To establish ¹H-¹H spin systems (J-coupling).

  • Pulse program: cosygpqf or similar

• HSQC (Heteronuclear Single Quantum Coherence): To determine one-bond ¹H-¹³C correlations.

  • Pulse program: hsqcedetgpsisp2.3 or similar

• HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) ¹H-¹³C correlations, crucial for connecting spin systems and identifying quaternary carbons.

  • Pulse program: hmbcgpndqf or similar

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine through-space proton-proton proximities, providing information on the relative stereochemistry and conformation of the molecule.

  • Pulse program: noesygpph or roesygpph

4. Data Processing and Analysis:

• Process the acquired data using appropriate software (e.g., TopSpin, Mnova).

• Apply Fourier transformation, phase correction, and baseline correction.

• Integrate ¹H NMR signals and pick peaks for all spectra.

• Analyze the correlation peaks in the 2D spectra to assemble the molecular structure.

5. Mosher's Ester Analysis for Absolute Stereochemistry:

• To determine the absolute configuration of stereogenic centers bearing hydroxyl groups, Mosher's ester analysis is employed.

• Protocol:

  • React the Disorazol with both (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) in separate reactions to form the corresponding diastereomeric MTPA esters.

  • Purify the resulting esters.

  • Acquire ¹H NMR spectra for both diastereomers.

  • Calculate the chemical shift differences (Δδ = δS - δR) for the protons near the newly formed chiral ester.

  • A consistent positive or negative sign for Δδ on either side of the stereocenter allows for the assignment of its absolute configuration.

X-ray Crystallography

Single-crystal X-ray diffraction provides an unambiguous determination of the three-dimensional structure of a molecule, including its absolute stereochemistry.

1. Crystal Growth:

• Grow single crystals of the Disorazol analog suitable for X-ray diffraction. This is typically achieved by slow evaporation of a saturated solution in an appropriate solvent system (e.g., methanol, ethanol, or a mixture of solvents).

2. Data Collection:

• Mount a suitable crystal on a goniometer head.

• Collect diffraction data using a diffractometer equipped with a microfocus X-ray source (e.g., Mo Kα or Cu Kα radiation) and a sensitive detector (e.g., CCD or CMOS).

• Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal motion and radiation damage.

3. Structure Solution and Refinement:

• Process the diffraction data (integration, scaling, and absorption correction) using appropriate software (e.g., XDS, SAINT).

• Solve the crystal structure using direct methods or Patterson methods (e.g., using SHELXT).

• Refine the structural model against the experimental data using full-matrix least-squares refinement (e.g., using SHELXL). This involves refining atomic positions, displacement parameters, and occupancy.

• The absolute configuration can be determined from anomalous scattering data if a heavy atom is present or if high-quality data is collected with Cu Kα radiation.

Mass Spectrometry (MS)

Mass spectrometry provides accurate mass measurements, which are used to determine the elemental composition of the molecule. Tandem mass spectrometry (MS/MS) is used to obtain structural information through fragmentation analysis.

1. Sample Preparation:

• Prepare a dilute solution of the Disorazol analog in a suitable solvent (e.g., methanol, acetonitrile).

2. Data Acquisition:

• Introduce the sample into the mass spectrometer via direct infusion or coupled to a liquid chromatography (LC) system.

• Use a soft ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), to generate intact molecular ions.

• Acquire high-resolution mass spectra to determine the accurate mass of the molecular ion.

3. Tandem MS (MS/MS) for Fragmentation Analysis:

• Select the molecular ion of interest and subject it to fragmentation using Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD).

• Analyze the resulting fragment ions to deduce structural motifs and confirm the connectivity of different parts of the molecule.

Mandatory Visualization: Disorazol Biosynthetic Pathway

The biosynthesis of Disorazols is a complex process orchestrated by a large multienzyme complex known as a polyketide synthase (PKS). The following diagram, generated using the DOT language, illustrates the proposed biosynthetic pathway for the formation of the Disorazol monomer. Two of these monomers then dimerize to form the final macrocyclic structure.

References

• 1. Polyketides Analysis Service - Creative Proteomics [metabolomics.creative-proteomics.com]

Initial Cytotoxicity Screening of Disorazol A on Cancer Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disorazol A, a macrocyclic polyketide originating from the myxobacterium Sorangium cellulosum, has demonstrated remarkable cytostatic and cytotoxic activity at exceptionally low concentrations.[1][2] Its potent anti-cancer properties, exhibited across a range of cancer cell lines, including multidrug-resistant strains, position it as a promising candidate for further oncological drug development.[2][3] This technical guide provides a comprehensive overview of the initial cytotoxicity screening of Disorazol A, detailing its mechanism of action, summarizing its cytotoxic potency, and outlining standardized protocols for its evaluation.

Introduction

Disorazol A belongs to a family of naturally occurring polyketides that have garnered significant interest in cancer research.[1][4] Structurally, it features a unique macrocyclic ring with two oxazole (B20620) rings.[1] The primary mechanism of its potent anticancer activity lies in its ability to interfere with microtubule dynamics, a critical component of the cellular cytoskeleton involved in cell division, structure, and intracellular transport.[1][5] By disrupting tubulin polymerization, Disorazol A induces cell cycle arrest, primarily at the G2/M phase, and subsequently triggers apoptosis, or programmed cell death.[3][6] This guide focuses on the initial assessment of Disorazol A's cytotoxicity, a crucial first step in the evaluation of any potential anticancer agent.

Mechanism of Action: Microtubule Disruption and Apoptosis Induction

Disorazol A exerts its cytotoxic effects by binding to tubulin and inhibiting its polymerization into microtubules.[3][5] This disruption of microtubule dynamics leads to a cascade of cellular events:

• Mitotic Arrest: The inability to form a functional mitotic spindle prevents cells from progressing through mitosis, leading to an accumulation of cells in the G2/M phase of the cell cycle.[3][6]

• Apoptosis Induction: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway. This is often characterized by the activation of caspases, such as caspase-3 and caspase-7, which are key executioners of apoptosis.[3][6]

• p53 Accumulation: In some cell lines, treatment with Disorazol A has been shown to induce the accumulation of the p53 tumor suppressor protein in the nucleus, which can contribute to the apoptotic response.[3]

The following diagram illustrates the proposed signaling pathway for Disorazol A-induced cytotoxicity.

Proposed signaling pathway of Disorazol A.

Data Presentation: In Vitro Cytotoxicity of Disorazols

The following tables summarize the 50% inhibitory concentration (IC50) values of Disorazol A and its close analogs, Disorazol C1 and Disorazol Z, across a variety of human cancer cell lines. The data highlights the potent and broad-spectrum anticancer activity of these compounds.

Table 1: Cytotoxicity (IC50) of Disorazol A1

Cell Line	Cancer Type	IC50 (pM)	Reference
Various Cancer Cell Lines	Panel of Cancer Cell Lines	2 - 42	[2]
Multidrug-Resistant KB Line	Cervical Carcinoma	In the range of 2 - 42	[2]

Table 2: Cytotoxicity (IC50) of Disorazol C1

Cell Line	Cancer Type	IC50 (nM)	Reference
11 Human Tumor Carcinoma Cell Lines	Various	Average of 1.7 ± 0.6
Head and Neck Cancer Cell Lines	Head and Neck Cancer	Average of 0.358 ± 0.056

Table 3: Cytotoxicity (IC50) of Disorazol Z

Cell Line	Cancer Type	IC50 (nM)	Reference
Panel of >60 Tumor Cell Lines	Various	Single-digit to subnanomolar	[6]
HCT-116	Colon Carcinoma	0.25 (Caspase 3/7 activation)	[6]
KB/HeLa	Cervical Carcinoma	0.8 (G2/M arrest)	[6]
RKOp27Kip (without cell cycle arrest)	Colon Carcinoma	0.54	[6]
HepG2	Hepatocellular Carcinoma	0.07 - 0.43	[2]
U-2 OS	Osteosarcoma	0.07 - 0.43	[2]

Experimental Protocols for Cytotoxicity Screening

The following are detailed methodologies for three common colorimetric and luminescent assays used to determine the cytotoxicity of compounds like Disorazol A.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells to form a purple formazan (B1609692) product. The absorbance of the formazan is directly proportional to the number of living cells.

Materials:

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• 96-well microtiter plates

• Cancer cell lines of interest

• Complete culture medium

• Disorazol A stock solution (in a suitable solvent like DMSO)

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Disorazol A in complete culture medium. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of the solvent used for the stock solution) and a blank (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium containing MTT and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Workflow for the MTT cytotoxicity assay.

SRB (Sulphorhodamine B) Assay

This assay is based on the ability of the SRB dye to bind to protein basic amino acid residues in fixed cells. The amount of bound dye is proportional to the total cellular protein mass.

Materials:

• SRB solution (0.4% w/v in 1% acetic acid)

• Trichloroacetic acid (TCA) solution (10% w/v)

• Tris-base solution (10 mM, pH 10.5)

• Acetic acid solution (1% v/v)

• 96-well microtiter plates

• Cancer cell lines of interest

• Complete culture medium

• Disorazol A stock solution

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 as described in the MTT assay protocol.

• Cell Fixation: After the incubation period with Disorazol A, gently add 50 µL of cold 10% TCA to each well and incubate at 4°C for 1 hour to fix the cells.

• Washing: Carefully discard the supernatant and wash the plates five times with slow-running tap water. Allow the plates to air dry completely.

• Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Quickly wash the plates four times with 1% acetic acid to remove unbound SRB dye. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

CellTiter-Glo® Luminescent Cell Viability Assay

This homogeneous assay quantifies ATP, an indicator of metabolically active cells. The luminescent signal is proportional to the amount of ATP and, therefore, the number of viable cells.

Materials:

• CellTiter-Glo® Reagent

• Opaque-walled 96-well plates

• Cancer cell lines of interest

• Complete culture medium

• Disorazol A stock solution

• Luminometer

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 as described in the MTT assay protocol, using opaque-walled plates.

• Reagent Equilibration: Equilibrate the CellTiter-Glo® Reagent to room temperature before use.

• Reagent Addition: After the desired incubation period, add a volume of CellTiter-Glo® Reagent to each well equal to the volume of culture medium in the well (e.g., 100 µL of reagent to 100 µL of medium).

• Lysis and Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis. Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Measurement: Measure the luminescence using a luminometer.

• Data Analysis: Calculate the percentage of viable cells relative to the vehicle control and determine the IC50 value from the dose-response curve.

Workflow for the CellTiter-Glo® assay.

Conclusion

Disorazol A exhibits exceptionally potent cytotoxic activity against a broad range of cancer cell lines. Its mechanism of action, centered on the disruption of microtubule polymerization, makes it an attractive candidate for development as an anticancer therapeutic. The standardized in vitro cytotoxicity assays detailed in this guide provide robust and reproducible methods for the initial screening and characterization of Disorazol A and its analogs, forming a critical foundation for further preclinical and clinical investigation. The picomolar to low nanomolar efficacy of Disorazols underscores the potential of this class of natural products in oncology.

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 4. yph-bio.com [yph-bio.com]
• 5. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Unraveling the Genetic Blueprint of Disorazol A: A Technical Guide for Researchers

For Immediate Release

A comprehensive technical guide has been developed to illuminate the genetic underpinnings of Disorazol A, a potent anticancer agent produced by the myxobacterium Sorangium cellulosum. This document provides researchers, scientists, and drug development professionals with an in-depth understanding of the biosynthetic machinery responsible for producing this complex polyketide, paving the way for enhanced production and the generation of novel, therapeutically valuable analogs.

Disorazol A, a macrocyclic polyketide, exhibits powerful cytotoxic activity against a range of cancer cell lines by interfering with tubulin polymerization.[1] Its intricate structure, however, presents challenges for chemical synthesis, making the exploration of its genetic basis a critical avenue for sustainable production and derivatization.

This guide details the organization and function of the Disorazol A biosynthetic gene cluster (dis), a trans-AT polyketide synthase/non-ribosomal peptide synthetase (PKS/NRPS) system. It outlines the key genes, disA, disB, disC, and disD, and their roles in the assembly of the Disorazol A molecule from simple precursors.[1]

The Disorazol A Biosynthetic Gene Cluster

The biosynthesis of Disorazol A is orchestrated by a multi-enzyme complex encoded by the dis gene cluster. This cluster directs a modular assembly line process typical of polyketide and non-ribosomal peptide synthesis.

• disA, disB, disC : These genes encode the large, modular polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) enzymes. These multi-domain proteins are responsible for the iterative condensation of extender units, primarily malonyl-CoA, and the incorporation of a serine-derived oxazole (B20620) ring.[1]

• disD : This gene encodes a discrete acyltransferase (AT) that plays a crucial role in loading the extender units onto the acyl carrier protein (ACP) domains of the PKS modules.[1]

The biosynthesis initiates with a starter unit and proceeds through a series of condensation, reduction, and dehydration reactions, catalyzed by the various domains within the PKS modules. The process culminates in the dimerization and macrolactonization of two identical polyketide chains to form the final Disorazol A molecule.[1]

Quantitative Analysis of Disorazol Production and Activity

Significant efforts have been made to express the dis gene cluster in heterologous hosts to improve production yields and facilitate genetic engineering. The following tables summarize key quantitative data from these studies.

Heterologous Host	Engineering Strategy	Disorazol Titer (mg/L)	Reference
Myxococcus xanthus DK1622	Expression of the native dis cluster	~0.2	[2]
Myxococcus xanthus DK1622	Replacement of native promoter with Ptet	~0.8 (4-fold increase)	[2]
Myxococcus xanthus DK1622	Insertion of Pvan promoter	~1.8 (9-fold increase)	[2]
Myxococcus xanthus DK1622	Insertion of an artificial synthetic promoter upstream of disD	7-fold increase	[3]

Table 1: Heterologous Production of Disorazols. This table highlights the improvements in Disorazol production achieved through various promoter engineering strategies in Myxococcus xanthus.

The cytotoxic potential of Disorazol A and its naturally occurring analog, Disorazol Z, has been evaluated against a panel of human cancer cell lines.

Compound	Cell Line	IC50 (nM)	Reference
Disorazol A1	Various Cancer Cell Lines	0.002 - 0.042	[2]
Disorazol Z1	HepG2 (Hepatocellular Carcinoma)	0.43	[2]
Disorazol Z1	U-2 OS (Osteosarcoma)	0.07	[2]

Table 2: Cytotoxicity of Disorazol A1 and Z1. This table presents the half-maximal inhibitory concentrations (IC50) of Disorazol A1 and Z1, demonstrating their potent anticancer activity at nanomolar and even picomolar concentrations.

Experimental Protocols and Methodologies

The elucidation of the Disorazol A biosynthetic pathway has been made possible through a combination of classical and modern molecular biology techniques. This section provides an overview of the key experimental approaches.

Identification of the Biosynthetic Gene Cluster: Transposon Mutagenesis

Transposon mutagenesis was instrumental in identifying the dis gene cluster. This technique involves the random insertion of a transposon, a mobile genetic element, into the bacterial genome. By screening for mutants that have lost the ability to produce Disorazol A, researchers can identify the genes that were disrupted by the transposon insertion and are therefore essential for biosynthesis.[4]

Gene Cluster Cloning and Manipulation: Red/ET Recombineering

The large size of the dis gene cluster necessitates advanced cloning techniques. Red/ET recombineering, a powerful in vivo genetic engineering method, has been employed to clone and modify the entire cluster. This technique utilizes homologous recombination mediated by phage proteins to precisely manipulate large DNA fragments, enabling the transfer of the gene cluster into expression vectors for heterologous production.[3]

Enhanced Production: Heterologous Expression

To overcome the slow growth and genetic intractability of Sorangium cellulosum, the dis gene cluster has been expressed in more amenable host organisms, such as Myxococcus xanthus.[2][3] This approach not only facilitates higher production yields but also provides a platform for genetic manipulation to generate novel Disorazol derivatives.

Visualizing the Genetic Logic and Experimental Workflows

To further clarify the complex processes involved in Disorazol A biosynthesis and its genetic investigation, the following diagrams have been generated using the DOT language.

Caption: Simplified workflow of the Disorazol A biosynthetic pathway.

Caption: Experimental workflow for the identification and heterologous expression of the Disorazol A gene cluster.

Future Directions

The elucidation of the genetic basis for Disorazol A production opens up exciting possibilities for future research. The application of synthetic biology and combinatorial biosynthesis approaches, guided by the knowledge of the dis gene cluster, will enable the creation of a diverse library of Disorazol analogs. These novel compounds can then be screened for improved therapeutic properties, such as enhanced efficacy, reduced toxicity, and better pharmacokinetic profiles, ultimately contributing to the development of next-generation anticancer drugs.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genetic engineering and heterologous expression of the disorazol biosynthetic gene cluster via Red/ET recombineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Production of the tubulin destabilizer disorazol in Sorangium cellulosum: biosynthetic machinery and regulatory genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Disorazol Family: A Technical Guide to Natural Variants and Congeners

For Researchers, Scientists, and Drug Development Professionals

Disorazols, a class of potent macrocyclic polyketides isolated from the myxobacterium Sorangium cellulosum, have garnered significant attention in the field of oncology for their profound cytotoxic and antimitotic activities. This technical guide provides an in-depth exploration of the natural variants and synthetic congeners of Disorazol A, focusing on their structure-activity relationships, mechanisms of action, and the experimental methodologies used for their evaluation.

Introduction to the Disorazol Family

Disorazols are characterized by a unique macrocyclic structure containing two oxazole (B20620) rings.[1] First isolated in 1994, the parent compound, Disorazol A, demonstrated remarkable anti-fungal and potent anti-cancer properties at picomolar concentrations.[1] The primary mechanism of action for this class of compounds is the disruption of microtubule dynamics, a critical process for cell division, leading to cell cycle arrest and apoptosis.[1][2] Due to their high cytotoxicity and inherent instability, significant efforts have been directed towards the synthesis of unnatural derivatives to improve their therapeutic index.[1]

This guide will delve into the nuances of prominent natural variants, including Disorazol A1, B1, C1, and the more recently discovered Z series, alongside synthetic analogs, providing a comparative analysis of their biological activities.

Structural Overview of Key Disorazol Variants

The core structure of disorazols is a macrodiolide of mixed non-ribosomal peptide and polyketide origin. The key structural differences between the major natural variants lie in the side chains and modifications to the macrocyclic ring.

• Disorazol A1 : The major fermentation product, Disorazol A1, features a divinyl oxirane moiety in its side chain.[3] This epoxide group was initially thought to be essential for its potent bioactivity.[4]

• Disorazol B1 : A symmetrical disorazole for which a total synthesis has been described.[5]

• Disorazol C1 : This variant lacks the epoxide ring and instead possesses a triene system.[3] Despite this difference, it retains potent antiproliferative activity, demonstrating that the vinyl oxirane is not an absolute requirement for cytotoxicity.[3]

• Disorazol Z Family : This subclass of disorazoles is characterized by a shortened polyketide chain in each half of the bis-lactone (B144190) ring compared to Disorazol A.[6][7] Additionally, they feature a carboxymethyl ester at a position where a geminal dimethyl group is found in Disorazol A.[6][7] Disorazol Z1, the main component of this family, exhibits comparable anticancer activity to Disorazol A1.[6][7]

Quantitative Analysis of Biological Activity

The cytotoxic potency of Disorazol variants and congeners has been evaluated across a range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for this assessment. The following tables summarize the available IC50 data for Disorazol A1, C1, and Z1.

Disorazol A1 IC50 Values	Cell Line	IC50 (pM)
Human Cancer Cell Lines (Panel)	Various	2 - 42[6]
Multidrug-Resistant KB line	KB	Low picomolar[2]

Disorazol C1 IC50 Values	Cell Line	IC50 (nM)
Human Lung Carcinoma	Various	1.1 - 6.9[3]
Prostate Adenocarcinoma	Various	1.1 - 6.9[3]
Breast Carcinoma	Various	1.1 - 6.9[3]
Ovarian Carcinoma	Various	1.1 - 6.9[3]
Head and Neck Cancer	Various	0.358 (average)[3]

Disorazol Z1 IC50 Values	Cell Line	IC50 (nM)
Human Cancer Cell Lines (Panel)	Various	0.07 - 0.43[6]
Hepatocellular Carcinoma	HepG2	Less potent than A1 (by 4-5 fold)[6]
Osteosarcoma	U-2 OS	Less potent than A1 (by 4-5 fold)[6]
Endometrium Carcinoma	Hec1A	Not specified
Cervical Cancer	KB/HeLa	0.8 (for G2/M arrest)[8]
Colon Carcinoma	HCT-116	0.25 (for Caspase 3/7 activation)[8]

Mechanism of Action: Microtubule Destabilization and Apoptosis

The primary molecular target of the disorazols is tubulin. By binding to tubulin, they inhibit its polymerization into microtubules.[2][4] This disruption of the microtubule network has profound downstream effects on cellular processes, ultimately leading to programmed cell death (apoptosis).

dot

Caption: Disorazol-induced signaling pathway.

The process begins with the binding of disorazols to tubulin, which inhibits microtubule polymerization. This disruption of the microtubule cytoskeleton triggers a cell cycle checkpoint, leading to arrest in the G2/M phase.[2] Prolonged arrest in mitosis activates the intrinsic apoptotic pathway. This is characterized by mitochondrial dysfunction, including the loss of mitochondrial membrane potential, and the subsequent activation of executioner caspases, such as caspase-3 and caspase-7.[6] The activation of these caspases orchestrates the dismantling of the cell, culminating in apoptosis.[6] Studies have also indicated the involvement of the Bcl-2 family of proteins, which are key regulators of apoptosis at the mitochondrial level.[9][10]

Experimental Protocols

The evaluation of disorazols and their analogs relies on a suite of standardized in vitro assays. Below are detailed methodologies for key experiments.

Cell Viability (MTT) Assay

This colorimetric assay assesses the metabolic activity of cells as an indicator of cell viability.

• Principle : Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Protocol :

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the Disorazol compound for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution (typically 0.5 mg/mL final concentration) to each well and incubate for 2-4 hours at 37°C.

  • Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50% compared to untreated controls.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. opendata.uni-halle.de [opendata.uni-halle.de]
• 4. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. publikationen.sulb.uni-saarland.de [publikationen.sulb.uni-saarland.de]
• 8. researchgate.net [researchgate.net]
• 9. Regulation of apoptosis by Bcl-2 family proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Role of Bcl-2 family proteins in apoptosis: apoptosomes or mitochondria? - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Oxazole Rings in the Bioactivity of Disorazol A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Disorazol A, a macrocyclic polyketide produced by the myxobacterium Sorangium cellulosum, has garnered significant attention in the field of oncology for its exceptionally potent cytotoxic activity against a broad range of cancer cell lines, with efficacy observed at picomolar concentrations.[1][2] Its mechanism of action is primarily attributed to the inhibition of tubulin polymerization, a critical process for cell division, leading to cell cycle arrest and apoptosis.[2] The unique chemical architecture of Disorazol A, characterized by a large macrolide ring and two distinct oxazole (B20620) rings, is fundamental to its biological function. This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of the Disorazol scaffold, with a specific focus on the indispensable role of the oxazole moieties in its potent bioactivity. Through a review of key synthetic analogs and their comparative biological evaluations, this document elucidates the chemical features that govern the anticancer properties of this promising natural product.

Mechanism of Action: Tubulin Polymerization Inhibition

The primary molecular target of Disorazol A is tubulin. By binding to tubulin, Disorazol A disrupts microtubule dynamics, which are essential for the formation of the mitotic spindle during cell division.[2] This interference leads to a cascade of cellular events:

• Inhibition of Tubulin Polymerization : Disorazol A prevents the assembly of α- and β-tubulin heterodimers into microtubules.[2]

• Cell Cycle Arrest : The disruption of the mitotic spindle activates the spindle assembly checkpoint, causing cells to arrest in the G2/M phase of the cell cycle.[3][4]

• Induction of Apoptosis : Prolonged G2/M arrest ultimately triggers programmed cell death, or apoptosis, characterized by the activation of caspases such as caspase-3.[2][3][4]

The potent cytotoxicity of Disorazol A is a direct consequence of this mechanism, making it a subject of interest for development as an anticancer therapeutic.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]

Foundational Research on Disorazol A: A Microtubule Inhibitor with Potent Antimitotic Activity

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Disorazols are a family of macrocyclic polyketides produced by the myxobacterium Sorangium cellulosum.[1][2] Among these, Disorazol A1 has emerged as a highly potent cytotoxic agent with significant potential as an anticancer therapeutic.[1][3] This technical guide provides an in-depth overview of the foundational research on Disorazol A and its analogues, focusing on their core mechanism of action as microtubule inhibitors. It is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this promising class of compounds. This document summarizes key quantitative data, details essential experimental protocols, and visualizes the critical cellular pathways affected by Disorazol.

Mechanism of Action: Microtubule Destabilization

Disorazol A exerts its potent antimitotic effects by directly interacting with tubulin, the fundamental protein subunit of microtubules.[1][3] Unlike some other microtubule-targeting agents that stabilize microtubules, Disorazol A acts as a microtubule destabilizer, inhibiting the polymerization of tubulin dimers into microtubules.[1][3] This disruption of microtubule dynamics leads to a cascade of cellular events, ultimately culminating in cell cycle arrest and apoptosis.[1][3]

At higher concentrations, Disorazol A1 leads to a depletion of microtubules and an accumulation of cells in the G2/M phase of the cell cycle.[1][3] Lower concentrations (<100 pM) are sufficient to induce apoptosis, characterized by the activation of caspase-3 and DNA laddering.[1][3] These low concentrations also cause the formation of abnormal, multipolar mitotic spindles.[1][3]

The binding site of Disorazol on tubulin has been a subject of investigation. Studies with Disorazol C1, an analogue of Disorazol A, have shown that it noncompetitively inhibits the binding of both vinblastine (B1199706) and dolastatin 10 to tubulin, suggesting a unique binding site.[4] More recent research has identified that Disorazol Z, another analogue, binds to the maytansine (B1676224) site on β-tubulin.[5]

Quantitative Data Summary

The following tables summarize the cytotoxic and biochemical activities of Disorazol A1 and its key analogues, Disorazol C1 and Disorazol Z.

Table 1: Cytotoxicity of Disorazol A1 in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (pM)	Reference
Various Cancer Cell Lines	Panel of Cancer Lines	2 - 42	[1]
Multidrug-Resistant KB line	Cervical Carcinoma	Low picomolar	[1]

Table 2: Cytotoxicity of Disorazol C1 in Human Cancer Cell Lines

Cell Line	Cancer Type	Average IC50 (nM)	Reference
Panel of 11 Human Tumor Carcinoma Cell Lines	Various	1.7 ± 0.6	[4]
Head and Neck Cancer Cell Lines	Head and Neck	0.358 ± 0.056	[4]
L929	Mouse Fibrosarcoma	0.11 - 0.6 ng/mL	[6]
KB3.1	Human Cervical Carcinoma	0.11 - 0.6 ng/mL	[6]
A431	Human Epidermoid Carcinoma	0.11 - 0.6 ng/mL	[6]
A549	Human Lung Carcinoma	0.11 - 0.6 ng/mL	[6]
PC-3	Human Prostate Carcinoma	0.11 - 0.6 ng/mL	[6]
MCF-7	Human Breast Adenocarcinoma	0.11 - 0.6 ng/mL	[6]

Table 3: Cytotoxicity and Biochemical Activity of Disorazol Z

Assay	Cell Line/System	IC50/EC50	Reference
Cytotoxicity (EC50)	Panel of >60 Tumor Cell Lines	Single-digit to subnanomolar	[7]
Cytotoxicity (EC50)	RKOp27Kip (without p27Kip induction)	0.54 nM	[7]
Cell Cycle Arrest (G2/M) (IC50)	KB/HeLa	0.8 nM	[7]
Caspase 3/7 Activation (EC50)	HCT-116	0.25 nM	[7]
In Vitro Tubulin Polymerization (IC50)	Purified Tubulin	3.3 µM	[7]
Cytotoxicity (IC50)	HepG2 (Hepatocellular Carcinoma)	0.07 - 0.43 nM	[1]
Cytotoxicity (IC50)	U-2 OS (Osteosarcoma)	0.07 - 0.43 nM	[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established methods cited in the literature and can be adapted for specific experimental needs.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of Disorazol A on the polymerization of purified tubulin in vitro by monitoring the change in turbidity.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM in General Tubulin Buffer)

• Glycerol

• Disorazol A stock solution (in DMSO)

• 96-well microplate, UV-transparent

• Temperature-controlled microplate reader

Protocol:

• Prepare a tubulin solution at a final concentration of 3 mg/mL in General Tubulin Buffer supplemented with 1 mM GTP and 10% glycerol. Keep on ice.

• Add 10 µL of various concentrations of Disorazol A (or DMSO as a vehicle control) to the wells of a pre-warmed 37°C 96-well plate.

• Initiate the polymerization reaction by adding 90 µL of the cold tubulin solution to each well.

• Immediately place the plate in the microplate reader pre-heated to 37°C.

• Measure the absorbance at 340 nm every minute for 60 minutes.

• The rate and extent of tubulin polymerization are determined by the change in absorbance over time. The IC50 value is calculated as the concentration of Disorazol A that inhibits the maximum polymerization rate by 50%.[2][8]

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well cell culture plates

• Disorazol A stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[9]

• Treat the cells with a serial dilution of Disorazol A for the desired incubation period (e.g., 72 hours). Include a vehicle control (DMSO).[9]

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[10]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570-590 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Immunofluorescence Microscopy of Microtubules

This method allows for the visualization of the effects of Disorazol A on the microtubule network within cells.

Materials:

• Cells grown on glass coverslips

• Disorazol A

• Phosphate-buffered saline (PBS)

• Fixative (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• Permeabilization buffer (0.1-0.5% Triton X-100 in PBS)

• Blocking buffer (1-5% BSA in PBS with 0.1% Tween 20 - PBST)

• Primary antibody (e.g., mouse anti-α-tubulin)

• Fluorescently-conjugated secondary antibody (e.g., goat anti-mouse IgG-Alexa Fluor 488)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Fluorescence microscope

Protocol:

• Treat cells grown on coverslips with Disorazol A at the desired concentration and for the specified time.

• Gently wash the cells with pre-warmed PBS.

• Fix the cells with either 4% paraformaldehyde for 10-15 minutes at room temperature or ice-cold methanol (B129727) for 5-10 minutes at -20°C.[11]

• If using paraformaldehyde fixation, permeabilize the cells with permeabilization buffer for 10 minutes.[11]

• Wash the cells three times with PBS.

• Block non-specific antibody binding by incubating in blocking buffer for 1 hour at room temperature.[11]

• Incubate with the primary anti-α-tubulin antibody diluted in blocking buffer overnight at 4°C or for 1-2 hours at room temperature.[11]

• Wash the coverslips three times with PBST.

• Incubate with the fluorescently-conjugated secondary antibody, protected from light, for 1 hour at room temperature.[11]

• Wash three times with PBST.

• Counterstain the nuclei with DAPI for 5 minutes.[11]

• Mount the coverslips on microscope slides using antifade mounting medium.

• Visualize the microtubule network using a fluorescence microscope.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) following treatment with Disorazol A.

Materials:

• Treated and untreated cell populations

• PBS

• 70% cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing PI and RNase A in PBS)

• Flow cytometer

Protocol:

• Harvest approximately 1 x 10^6 cells by trypsinization or scraping.

• Wash the cells with PBS and centrifuge.

• Resuspend the cell pellet in 0.5 mL of PBS.

• While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells on ice for at least 2 hours (or at -20°C for longer storage).[12]

• Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Resuspend the cell pellet in 0.5 mL of PI staining solution.[12]

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the DNA content of the cells by flow cytometry. The fluorescence intensity of the PI-stained cells is proportional to their DNA content, allowing for the quantification of cells in each phase of the cell cycle.[13]

Visualizations

The following diagrams illustrate the key mechanisms and workflows related to Disorazol A research.

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 3. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of a Non-Symmetrical Disorazole C1-Analogue and Its Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. texaschildrens.org [texaschildrens.org]
• 10. broadpharm.com [broadpharm.com]
• 11. benchchem.com [benchchem.com]
• 12. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cancer.wisc.edu [cancer.wisc.edu]

The Discovery of Disorazols: A Technical Guide to the Primary Literature

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Disorazols are a class of macrocyclic polyketides that have garnered significant attention in the scientific community due to their exceptionally potent cytotoxic and antifungal activities. First isolated in 1994 from the myxobacterium Sorangium cellulosum, these natural products have demonstrated remarkable efficacy against a wide range of cancer cell lines, including multidrug-resistant strains, at picomolar concentrations.[1][2] Their unique mode of action, which involves the disruption of microtubule polymerization, has made them a compelling subject for research in oncology and drug development.[1] This technical guide provides an in-depth overview of the primary literature concerning the discovery, isolation, structure elucidation, and biological characterization of the Disorazol class of compounds, with a focus on presenting quantitative data and detailed experimental methodologies.

I. Isolation and Production of Disorazols

The primary source of Disorazols is the Gram-negative, gliding myxobacterium Sorangium cellulosum. Different strains of this bacterium have been found to produce distinct families of Disorazols, most notably the Disorazol A and Disorazol Z series.

Producing Organism and Fermentation

The original Disorazol A congeners were isolated from Sorangium cellulosum strain So ce12.[2] More recently, the Disorazol Z family was discovered to be produced by strain So ce1875.[3] The fermentation processes for both strains are detailed below.

Table 1: Fermentation Protocols for Disorazol Production

Parameter	Disorazol A (So ce12)	Disorazol Z (So ce1875)
Medium Composition	Details not fully available in the provided search results. Adsorber resin XAD-16 was added at the start of fermentation.[2]	0.8% starch, 0.3% soy meal, 0.05% Casitone, 0.02% soy peptone, 0.1% MgSO₄·7H₂O, 0.075% CaCl₂·2H₂O, 8 mg/L Na-Fe-EDTA, 1% Amberlite XAD-16 resin, and 0.25% glucose (added after autoclaving). The initial pH was 7.3.[3]
Culture Conditions	Details not fully available in the provided search results.	Cultivated at 30°C for 14 days with a pO₂ level maintained at 20%.[3]
Adsorber Resin	XAD-16 was used to bind the produced metabolites.[2]	Amberlite XAD-16 resin was used for in-situ product recovery.[3]

Extraction and Purification

The hydrophobic nature of Disorazols facilitates their recovery from the fermentation broth using adsorber resins. The purification process involves several chromatographic steps to isolate the individual congeners.

Experimental Protocol: Extraction and Purification of Disorazol Z

The following protocol was used for the isolation of Disorazol Z from a 300-L fermentation of S. cellulosum So ce1875:

• Resin Collection and Elution : At the end of the fermentation, the Amberlite XAD-16 resin was collected by sieving. The resin was then washed with water to remove bacterial cells. The Disorazols were eluted from the resin using methanol (B129727).

• Solvent Extraction : The methanol eluate was concentrated to an aqueous residue, which was then extracted with ethyl acetate.

• Chromatographic Purification : The crude extract was subjected to a series of chromatographic steps, including silica (B1680970) gel chromatography and preparative HPLC, to yield the pure Disorazol Z congeners.

Below is a visual representation of the general workflow for Disorazol isolation and purification.

A generalized workflow for the isolation and purification of Disorazols.

II. Structure Elucidation

The structures of the Disorazol congeners have been determined using a combination of spectroscopic techniques.

Spectroscopic Methods

The primary methods employed for the structural characterization of Disorazols include:

• Mass Spectrometry (MS) : High-resolution electrospray ionization mass spectrometry (ESI-HRMS) has been crucial for determining the elemental composition of the molecules.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : A suite of NMR experiments, including ¹H, ¹³C, COSY, HMBC, and ROESY, have been used to elucidate the complex stereochemistry and connectivity of the atoms within the macrocyclic structure.

• X-ray Crystallography : Single-crystal X-ray analysis has provided definitive proof of the absolute stereochemistry of some Disorazol congeners.

While specific NMR acquisition parameters are often found in the supplementary information of the primary literature, the combination of these techniques has been essential for the unambiguous assignment of the Disorazol structures.

III. Biological Activity and Mechanism of Action

Disorazols exhibit potent biological activity, particularly their cytotoxicity towards cancer cells. This activity stems from their ability to interfere with the microtubule network, a critical component of the cytoskeleton involved in cell division.

Cytotoxicity

Disorazols have demonstrated exceptionally low IC₅₀ and EC₅₀ values against a broad panel of human cancer cell lines.

Table 2: Cytotoxicity of Selected Disorazol Congeners

Compound	Cell Line	Assay Type	Value	Reference
Disorazol A1	Various Cancer Cell Lines	Proliferation	IC₅₀ in the low picomolar range	[1]
Disorazol Z1	Various Cancer Cell Lines	Cytotoxicity	EC₅₀ in the single-digit to subnanomolar range	[4]
Disorazol Z	KB/HeLa	Cell Cycle Arrest (G2/M)	IC₅₀ = 0.8 nM	[4][5]
Disorazol Z	HCT-116	Caspase 3/7 Activation	EC₅₀ = 0.25 nM	[4][5]
Disorazol Z	RKOp27Kip (without cell cycle arrest)	Cytotoxicity	EC₅₀ = 0.54 nM	[5]

Mechanism of Action: Tubulin Polymerization Inhibition

The primary mechanism of action of Disorazols is the inhibition of tubulin polymerization. This disruption of the microtubule dynamics leads to a cascade of cellular events, ultimately resulting in apoptosis.

Experimental Protocol: In Vitro Tubulin Polymerization Assay

A common method to assess the effect of compounds on tubulin polymerization is a turbidity-based assay:

• Reaction Setup : Purified tubulin is incubated in a polymerization buffer (e.g., 80 mM PIPES pH 6.9, 1 mM MgCl₂, 1 mM EGTA, and 1 mM GTP) in the presence of the test compound or a vehicle control.

• Initiation of Polymerization : Polymerization is initiated by raising the temperature to 37°C.

• Measurement : The extent of microtubule formation is monitored by measuring the increase in absorbance (turbidity) at 340 nm over time using a spectrophotometer.

• Data Analysis : The IC₅₀ value, the concentration of the compound that inhibits tubulin polymerization by 50%, is determined from the dose-response curve.

Disorazol A1 was found to inhibit the in vitro polymerization of tubulin in a concentration-dependent manner.[1] Similarly, Disorazol Z was identified as a tubulin binding agent, inhibiting in vitro tubulin polymerization with a mean IC₅₀ value of 3.3 μM.[4][5]

Cell Cycle Arrest and Apoptosis

The disruption of microtubule function by Disorazols leads to an arrest of the cell cycle in the G2/M phase, preventing mitotic spindle formation and cell division. This cell cycle arrest ultimately triggers programmed cell death, or apoptosis.

Experimental Protocol: Cell Cycle Analysis by Flow Cytometry

The effect of Disorazols on the cell cycle can be analyzed using flow cytometry:

• Cell Treatment : Cancer cells are treated with various concentrations of the Disorazol compound for a specified period.

• Cell Fixation and Staining : The cells are harvested, fixed (e.g., with ethanol), and stained with a fluorescent DNA-intercalating dye, such as propidium (B1200493) iodide (PI). An RNase treatment step is included to ensure that only DNA is stained.

• Flow Cytometry : The DNA content of individual cells is measured using a flow cytometer.

• Data Analysis : The distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) is determined based on their fluorescence intensity. An accumulation of cells in the G2/M phase is indicative of a mitotic block.

Studies have shown that Disorazol A1 causes an accumulation of cells in the G2/M phase at higher concentrations.[1] Disorazol Z has also been shown to arrest KB/HeLa cells in the G2/M phase of the cell cycle with an IC₅₀ value of 0.8 nM.[4][5]

The signaling pathway from microtubule disruption to apoptosis is a complex process. The following diagram illustrates a simplified representation of this pathway initiated by Disorazols.

Simplified signaling pathway of Disorazol-induced apoptosis.

IV. Biosynthesis of Disorazols

The biosynthesis of Disorazols occurs via a polyketide synthase (PKS) pathway. The biosynthetic gene cluster for Disorazol has been identified and characterized, providing insights into the enzymatic machinery responsible for the assembly of this complex natural product.[6] The core structure is assembled by a hybrid trans-AT PKS-NRPS (non-ribosomal peptide synthetase) system. The final macrocyclic structure is formed through the dimerization of two polyketide chains.

V. Conclusion

The Disorazol class of compounds represents a remarkable family of natural products with profound biological activity. The primary literature on their discovery reveals a fascinating journey from their initial isolation from a myxobacterium to the detailed elucidation of their complex structures and potent anticancer mechanism of action. The extremely low concentrations at which they exert their cytotoxic effects underscore their potential as leads for the development of novel chemotherapeutic agents. This technical guide has summarized the key findings from the seminal papers in the field, providing researchers, scientists, and drug development professionals with a comprehensive overview of the foundational knowledge on this important class of natural products. Further research into the total synthesis of Disorazol analogues and a deeper understanding of their structure-activity relationships will undoubtedly pave the way for the development of new and more effective cancer therapies.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol A, an Efficient Inhibitor of Eukaryotic Organisms Isolated from Myxobacteria [jstage.jst.go.jp]
• 3. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Disorazol - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Total Synthesis of Disorazol A and its Analogues: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the total synthesis protocols for the potent anticancer agent Disorazol A and its analogues. Disorazoles are a family of macrocyclic polyketides isolated from the myxobacterium Sorangium cellulosum that have demonstrated remarkable cytotoxic activity against a range of cancer cell lines, with some analogues exhibiting picomolar efficacy.[1][2] Their mode of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis.[1][3] These properties make them highly promising candidates for the development of novel cancer therapeutics, including as payloads for antibody-drug conjugates (ADCs).

Data Presentation: Biological Activity of Disorazol Analogues

The following table summarizes the cytotoxic activity (IC₅₀ values) of various Disorazol analogues against a panel of human cancer cell lines. This data highlights the potent anticancer properties of this class of compounds and provides a basis for structure-activity relationship (SAR) studies.

Compound	Cell Line	Cancer Type	IC₅₀ (nM)	Reference
Disorazol A₁	Various	Various	0.002 - 0.042	[2][4]
Disorazol C₁	Various	Various	0.358 - 6.9	[4][5]
Disorazol Z₁	Various	Various	0.07 - 0.43	[2][6]
Disorazol Z	HCT-116	Colon Carcinoma	0.25 (EC₅₀ for Caspase 3/7 activation)	[3]
Disorazol Z	KB/HeLa	Cervical Carcinoma	0.8 (for G2/M arrest)	[3]
Non-symmetrical Disorazol C₁ Analogue (16)	Various	Various	~10x less active than Disorazol C₁	[1]
Bis-thiazole Analogue (17)	Various	Various	Several orders of magnitude less active than Disorazol C₁	[1]

Experimental Protocols: Key Synthetic Transformations

The total synthesis of Disorazoles is a complex undertaking that relies on a series of key chemical transformations to construct the intricate macrocyclic structure and establish the numerous stereocenters. Below are detailed protocols for some of the critical reactions employed in the synthesis of Disorazol A and its analogues.

Stereoselective Aldol (B89426) Reaction for Side Chain Construction

The construction of the chiral side chains of Disorazoles, particularly the challenging quaternary carbon center in Disorazol Z₁, is often achieved through highly diastereoselective aldol reactions.[2][4]

Protocol: Diastereoselective Aldol Reaction for Disorazol Z₁ Side Chain Precursor[7]

• Reaction: To a solution of (S)-configured thiazolidinethione 8 and aldehyde 9 in dichloromethane (B109758) (CH₂Cl₂) at -78 °C is added titanium tetrachloride (TiCl₄).

• Monitoring: The reaction is monitored by thin-layer chromatography (TLC) for the consumption of starting materials.

• Work-up: Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). The aqueous layer is extracted with CH₂Cl₂, and the combined organic layers are dried over sodium sulfate (B86663) (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel to yield the desired non-Evans syn aldol product 10 .

• Yield: 79%[7]

Yamaguchi Esterification for Fragment Coupling

The Yamaguchi esterification is a mild and efficient method for the formation of esters, and it is frequently used to couple complex fragments during the synthesis of Disorazoles.[1][3]

Protocol: Yamaguchi Esterification for a Non-Symmetrical Disorazol C₁ Analogue[8]

• Reagents: Carboxylic acid fragment, alcohol fragment, 2,4,6-trichlorobenzoyl chloride, triethylamine (B128534) (NEt₃), and 4-dimethylaminopyridine (B28879) (DMAP).

• Solvent: A mixture of tetrahydrofuran (B95107) (THF) and toluene.

• Procedure: To a solution of the carboxylic acid in THF is added NEt₃ and 2,4,6-trichlorobenzoyl chloride. The resulting mixture is stirred at room temperature for 2 hours. Toluene is then added, followed by a solution of the alcohol and DMAP in toluene.

• Reaction Time: The reaction mixture is stirred for 18 hours at room temperature.

• Work-up: The reaction is quenched with a saturated aqueous solution of NH₄Cl. The aqueous phase is extracted with ethyl acetate (B1210297) (EtOAc). The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated.

• Purification: The crude product is purified by flash column chromatography.

• Yield: 81%[8]

Stille Coupling for Macrocyclization

The formation of the large macrocyclic ring of Disorazoles can be achieved through an intramolecular Stille cross-coupling reaction. This reaction is particularly useful for creating the C₂-symmetrical macrodiolide core of molecules like Disorazol Z₁.[4]

Protocol: Double Stille Coupling for Disorazol Z₁ Macrocyclization[9]

• Precursor: A monomeric vinyl stannane/vinyl iodide precursor.

• Catalyst System: A palladium catalyst, such as Pd₂(dba)₃, with copper(I) thiophene-2-carboxylate (B1233283) (CuTC) as a co-catalyst.

• Solvent: Dry N,N-dimethylformamide (DMF).

• Procedure: The precursor is dissolved in dry DMF, and the palladium catalyst and CuTC are added. The reaction mixture is stirred under an inert atmosphere at room temperature.

• Monitoring: The progress of the reaction is monitored by TLC or high-performance liquid chromatography (HPLC).

• Work-up: Upon completion, the reaction mixture is diluted with an appropriate organic solvent and washed with water and brine. The organic layer is dried, filtered, and concentrated.

• Purification: The macrocyclic product is purified by column chromatography.

Wittig Reaction for Alkene Formation

The Wittig reaction is a versatile tool for the stereoselective synthesis of alkenes and is employed in the construction of the polyene chains of Disorazoles.

Protocol: Stork-Zhao-Wittig Olefination for (Z)-Iodoalkene Synthesis[4]

• Reagents: An aldehyde, (iodomethyl)triphenylphosphonium (B13402582) iodide, and a strong base such as sodium hexamethyldisilazide (NaHMDS).

• Solvent: Tetrahydrofuran (THF).

• Procedure: To a suspension of (iodomethyl)triphenylphosphonium iodide in THF at -78 °C is added NaHMDS. The resulting ylide solution is stirred before the dropwise addition of a solution of the aldehyde in THF.

• Reaction Time: The reaction is allowed to proceed at low temperature until the starting material is consumed.

• Work-up: The reaction is quenched with a saturated aqueous solution of NH₄Cl and extracted with an organic solvent. The combined organic layers are dried and concentrated.

• Purification: The crude product is purified by column chromatography to yield the (Z)-iodoalkene.

Visualizations: Synthetic Strategy and Mechanism of Action

To further elucidate the synthetic approach and biological activity of Disorazoles, the following diagrams are provided.

Caption: A generalized workflow for the total synthesis of Disorazol analogues.

Caption: Signaling pathway of Disorazol-induced cytotoxicity.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Stereoselective Synthesis of Isomers of (+)-Disorazole Z1’s Lateral Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Total Synthesis of (+)‐Disorazole Z1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Total synthesis of (-)-CP2-disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Disorazol A Cytotoxicity Assay in HeLa Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazol A, a macrocyclic polyketide originating from the myxobacterium Sorangium cellulosum, has demonstrated potent cytotoxic activity against a variety of cancer cell lines, including HeLa cells.[1][2] Its primary mechanism of action involves the disruption of microtubule dynamics by inhibiting tubulin polymerization.[1][3][4] This interference with the cytoskeleton leads to an arrest of the cell cycle in the G2/M phase, ultimately inducing apoptosis.[1][3] At low picomolar concentrations, Disorazol A can trigger an apoptotic cascade characterized by the activation of caspase-3 and DNA fragmentation.[1] These cytotoxic properties make Disorazol A a compound of significant interest in anticancer drug development.

This document provides a detailed protocol for assessing the cytotoxicity of Disorazol A in HeLa cells using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Mechanism of Action Signaling Pathway

Caption: Signaling pathway of Disorazol A-induced cytotoxicity in HeLa cells.

Experimental Protocols

Materials and Reagents

Material/Reagent	Supplier (Example)	Catalog Number (Example)
HeLa Cells	ATCC	CCL-2
Disorazol A	Cayman Chemical	10010423
DMEM	Gibco	11965092
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
Phosphate-Buffered Saline (PBS)	Gibco	10010023
MTT Reagent (5 mg/mL in PBS)	Sigma-Aldrich	M5655
Dimethyl Sulfoxide (DMSO)	Sigma-Aldrich	D8418
96-well flat-bottom plates	Corning	3596

Cell Culture

• HeLa cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[5][6]

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.[5][6]

• Cells are subcultured every 2-3 days to maintain logarithmic growth. For experiments, cells are harvested using Trypsin-EDTA.[6]

Disorazol A Preparation

• Prepare a stock solution of Disorazol A in DMSO. Due to its high potency, a stock concentration of 1 mM is recommended.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• On the day of the experiment, prepare serial dilutions of Disorazol A in complete cell culture medium to achieve the desired final concentrations. It is crucial to ensure the final DMSO concentration in the wells does not exceed 0.1% to avoid solvent-induced cytotoxicity.

MTT Cytotoxicity Assay Protocol

• Cell Seeding:

  • Harvest HeLa cells and perform a cell count using a hemocytometer or an automated cell counter.

  • Seed the cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of complete medium.[7][8]

  • Incubate the plate for 24 hours to allow the cells to attach and enter the exponential growth phase.[5][7]

• Treatment with Disorazol A:

  • After 24 hours, carefully remove the medium from the wells.

  • Add 100 µL of fresh medium containing various concentrations of Disorazol A to the designated wells. A suggested concentration range for an initial experiment is 0.01 pM to 100 nM.

  • Include a vehicle control group (medium with 0.1% DMSO) and a blank group (medium only, no cells).

  • Incubate the plate for 48 to 72 hours.[5][9] The incubation time can be optimized based on the desired endpoint.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 2 to 4 hours at 37°C, allowing the metabolically active cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[7]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10]

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 620 nm or 630 nm can be used to reduce background noise.[7][10]

Data Analysis

• Calculate Percent Viability:

  • Subtract the average absorbance of the blank wells from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each concentration of Disorazol A using the following formula:

    • Percent Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

• Determine IC50 Value:

  • Plot the percent viability against the logarithm of the Disorazol A concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of Disorazol A that inhibits cell growth by 50%.

Experimental Workflow Diagram

Caption: Workflow for the Disorazol A cytotoxicity assay in HeLa cells.

Expected Results and Data Presentation

The cytotoxicity of Disorazol A is expected to be dose-dependent. As the concentration of Disorazol A increases, the percentage of viable HeLa cells should decrease. The IC50 value for Disorazol A in HeLa cells is anticipated to be in the low nanomolar to picomolar range.[1][9]

Example Data Table

Disorazol A Conc. (nM)	Absorbance (570 nm) (Mean ± SD)	Percent Viability (%)
0 (Vehicle Control)	1.25 ± 0.08	100
0.01	1.18 ± 0.07	94.4
0.1	0.95 ± 0.06	76.0
1	0.63 ± 0.05	50.4
10	0.25 ± 0.03	20.0
100	0.10 ± 0.02	8.0

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary.

Troubleshooting

Issue	Possible Cause	Solution
High background in blank wells	Contamination of medium or reagents	Use fresh, sterile reagents.
Low absorbance in control wells	Low cell seeding density or poor cell health	Optimize cell seeding density and ensure cells are healthy and in the logarithmic growth phase.
High variability between replicate wells	Uneven cell distribution or pipetting errors	Ensure a single-cell suspension before seeding and be precise with pipetting.
No dose-dependent effect observed	Incorrect drug concentrations or inactive compound	Verify the concentration of the Disorazol A stock solution and prepare fresh dilutions.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxicity of ICD-85 NPs on Human Cervical Carcinoma HeLa Cells through Caspase-8 Mediated Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. entomoljournal.com [entomoljournal.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. MTT assay protocol | Abcam [abcam.com]

Application of Disorazol A in Cell Cycle Analysis Using Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazol A is a macrocyclic polyketide natural product derived from the myxobacterium Sorangium cellulosum. It exhibits potent cytotoxic and antifungal activities. Its primary mechanism of action involves the disruption of microtubule polymerization, which leads to a cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[1][2] This property makes Disorazol A and its analogs valuable tools for cancer research and potential candidates for anticancer drug development. Flow cytometry is a powerful technique to quantitatively analyze the effects of compounds like Disorazol A on the cell cycle distribution of a cell population. This document provides detailed application notes and protocols for the use of Disorazol A in cell cycle analysis.

Mechanism of Action

Disorazol A functions as a potent microtubule-destabilizing agent. It binds to tubulin, inhibiting its polymerization into microtubules.[1][2] Microtubules are essential components of the cytoskeleton, playing a critical role in the formation of the mitotic spindle during cell division. The disruption of microtubule dynamics by Disorazol A activates the spindle assembly checkpoint (SAC), leading to a halt in the cell cycle at the G2/M transition phase. Prolonged arrest at this checkpoint ultimately triggers the intrinsic apoptotic pathway.

Data Presentation

Table 1: Cytotoxicity of Disorazol Analogs against Various Human Cancer Cell Lines.

Compound	Cell Line	Cancer Type	IC50 (nM)
Disorazol A1	Multiple	Various	0.002 - 0.042
Disorazol Z1	HepG2	Hepatocellular Carcinoma	0.43
U-2 OS	Osteosarcoma	0.07
Disorazol Z	KB/HeLa	Cervical Cancer	0.8 (for G2/M arrest)

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

Table 2: Expected Cell Cycle Distribution of a Cancer Cell Line (e.g., HeLa) after 24-hour Treatment with Disorazol A, Analyzed by Flow Cytometry.

Treatment	Concentration (nM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control (DMSO)	0	~60%	~25%	~15%
Disorazol A	0.1	~55%	~20%	~25%
Disorazol A	1	~40%	~15%	~45%
Disorazol A	10	~20%	~10%	~70%

Note: The values presented in this table are hypothetical and represent an expected trend. Actual percentages will vary depending on the cell line, experimental conditions, and the specific Disorazol A concentration and incubation time.

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Disorazol A

This protocol describes the general procedure for culturing a human cancer cell line and treating it with Disorazol A prior to cell cycle analysis.

Materials:

• Human cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin)

• Disorazol A stock solution (in DMSO)

• 6-well tissue culture plates

• Incubator (37°C, 5% CO2)

Procedure:

• Seed the cells in 6-well plates at a density that allows them to reach 60-70% confluency on the day of treatment.

• Allow the cells to adhere and grow overnight in a 37°C, 5% CO2 incubator.

• Prepare serial dilutions of Disorazol A in a complete culture medium from the stock solution. It is recommended to test a range of concentrations (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM). A vehicle control (DMSO) should be included at a concentration equivalent to the highest concentration of DMSO used for the Disorazol A dilutions.

• Remove the existing medium from the cells and add the medium containing the different concentrations of Disorazol A or the vehicle control.

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Protocol 2: Cell Cycle Analysis by Propidium (B1200493) Iodide Staining and Flow Cytometry

This protocol details the steps for preparing cells treated with Disorazol A for cell cycle analysis using propidium iodide (PI) staining.

Materials:

• Disorazol A-treated and control cells from Protocol 1

• Phosphate-buffered saline (PBS), ice-cold

• 70% Ethanol (B145695), ice-cold

• RNase A solution (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometry tubes

Procedure:

• Cell Harvesting:

  • For adherent cells, aspirate the medium, wash once with PBS, and detach the cells using trypsin-EDTA.

  • Collect the cells and centrifuge at 300 x g for 5 minutes.

  • For suspension cells, directly collect the cells and centrifuge.

• Washing:

  • Discard the supernatant and resuspend the cell pellet in 1 mL of ice-cold PBS.

  • Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Fixation:

  • Gently resuspend the cell pellet in 500 µL of ice-cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to the cell suspension.

  • Incubate the cells for at least 2 hours at -20°C. Cells can be stored at this stage for several weeks.

• Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes.

  • Carefully aspirate the ethanol and wash the cell pellet twice with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis:

  • Transfer the stained cell suspension to flow cytometry tubes.

  • Analyze the samples on a flow cytometer.

  • Collect data from at least 10,000 single-cell events.

  • Use appropriate software to analyze the cell cycle distribution based on the DNA content (PI fluorescence intensity). The G0/G1 phase cells will have 2N DNA content, and the G2/M phase cells will have 4N DNA content.

Visualizations

Signaling Pathway of Disorazol A-induced G2/M Arrest

Caption: Disorazol A inhibits tubulin polymerization, activating the SAC and leading to G2/M arrest.

Experimental Workflow for Cell Cycle Analysis

Caption: Workflow for analyzing the effects of Disorazol A on the cell cycle via flow cytometry.

Logical Relationship of Disorazol A's Effects

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes: Methods for Inducing Apoptosis in vitro with Disorazol A

Audience: Researchers, scientists, and drug development professionals.

Introduction Disorazol A is a macrocyclic polyketide natural product isolated from the myxobacterium Sorangium cellulosum.[1][2] It has garnered significant interest in oncology research due to its exceptionally potent cytotoxic and antiproliferative activities against a wide range of cancer cell lines, with efficacy observed at picomolar to low nanomolar concentrations.[1][3] The primary mechanism of action for Disorazol A is the disruption of microtubule dynamics by inhibiting tubulin polymerization.[2][4] This interference with the cytoskeleton leads to cell cycle arrest in the G2/M phase, which subsequently triggers the intrinsic pathway of apoptosis, making it a valuable tool for cancer research and a promising candidate for drug development.[1][5]

These application notes provide detailed protocols for inducing and evaluating apoptosis in cancer cell lines in vitro using Disorazol A.

Mechanism of Action: From Microtubule Disruption to Apoptosis Disorazol A exerts its potent anti-cancer effects by directly binding to tubulin and inhibiting its polymerization into microtubules.[1] This depolymerization of the microtubule network disrupts the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division.[1][5] The failure to form a functional spindle activates the spindle assembly checkpoint, causing the cells to arrest in the G2/M phase of the cell cycle.[1][5] Prolonged mitotic arrest is a potent trigger for the intrinsic (mitochondrial) pathway of apoptosis. This cascade involves a loss of mitochondrial membrane potential (MMP), the release of cytochrome c, and the subsequent activation of executioner caspases, such as caspase-3 and caspase-7, which orchestrate the dismantling of the cell.[6] Low concentrations of Disorazol A have also been shown to induce the accumulation of the p53 tumor suppressor protein, further contributing to the apoptotic response.[1]

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]

Application Notes and Protocols for the Experimental Use of Disorazol A Derivatives in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazols are a class of macrocyclic polyketides originally isolated from the myxobacterium Sorangium cellulosum.[1] These natural products, particularly Disorazol A1 and its derivatives like Disorazol Z, have garnered significant attention in cancer research due to their exceptionally potent cytotoxic and antimitotic activities.[1][2] Exhibiting efficacy at picomolar to nanomolar concentrations, Disorazols represent a promising class of compounds for the development of novel anticancer therapeutics, including payloads for antibody-drug conjugates (ADCs).[2][3]

The primary mechanism of action for Disorazols is the disruption of microtubule dynamics. By binding to tubulin, they inhibit its polymerization, leading to the disassembly of the mitotic spindle, a critical structure for cell division.[1][3] This interference with microtubule function triggers a cascade of cellular events, including cell cycle arrest at the G2/M phase and the subsequent induction of apoptosis (programmed cell death).[4][5] This document provides detailed application notes and experimental protocols for the investigation of Disorazol A derivatives in a cancer research setting.

Data Presentation: In Vitro Cytotoxicity of Disorazol Derivatives

The following table summarizes the reported half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values of various Disorazol derivatives against a panel of human cancer cell lines. This data highlights the potent and broad-spectrum anticancer activity of this class of compounds.

Derivative	Cell Line	Cancer Type	IC50 / EC50	Reference
Disorazol A1	Various	Various	2 - 42 pM	[2]
Multidrug-Resistant KB	Cervical Carcinoma	Low pM range	[2]
Disorazol Z1	Various (panel of >60)	Various	Single-digit to sub-nM	[4]
HCT-116	Colorectal Carcinoma	EC50: 0.25 nM (Caspase 3/7 activation)	[4]
KB/HeLa	Cervical Carcinoma	IC50: 0.8 nM (G2/M arrest)	[4]
RKOp27Kip (without arrest)	-	EC50: 0.54 nM	[4]
HepG2	Hepatocellular Carcinoma	0.07 - 0.43 nM	[2]
U-2 OS	Osteosarcoma	0.07 - 0.43 nM	[2]
Disorazol C1	HeLa	Cervical Carcinoma	G2/M arrest observed	[3]
Thio-analogue of Disorazol C1	L929, KB3.1, A431, A549, PC-3, MCF-7	Various	200-800 fold less active than Disorazol C1	[6]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of Disorazol A derivatives and a general experimental workflow for their evaluation.

Caption: Proposed Signaling Pathway of Disorazol A Derivatives.

Caption: Experimental Workflow for Evaluating Disorazol Derivatives.

Experimental Protocols

General Protocol for the Synthesis of the Disorazol Core Structure

The total synthesis of Disorazols is a complex undertaking, often involving a convergent strategy where two halves of the molecule are synthesized separately and then joined. The following is a generalized protocol abstracted from reported syntheses of Disorazol derivatives.

Materials:

• Appropriate starting materials and reagents for the synthesis of the two monomeric units (often involving stereoselective aldol (B89426) reactions, cross-couplings, etc.).

• Coupling reagents for esterification (e.g., Yamaguchi reagent: 2,4,6-trichlorobenzoyl chloride, DMAP, triethylamine).

• Reagents for macrolactonization.

• Solvents (e.g., THF, toluene, DCM, MeOH).

• Purification materials (e.g., silica (B1680970) gel for column chromatography).

Procedure:

• Synthesis of Monomeric Units: Synthesize the two halves of the Disorazol molecule using established stereoselective methods. This often involves building up the carbon skeleton with the correct stereochemistry at each chiral center.

• Esterification (Yamaguchi Esterification): a. Dissolve one monomeric unit (the carboxylic acid) in a suitable solvent (e.g., THF/toluene). b. Add triethylamine, followed by 2,4,6-trichlorobenzoyl chloride, and stir at room temperature. c. In a separate flask, dissolve the other monomeric unit (the alcohol) and DMAP in a suitable solvent. d. Add the solution from step c to the mixed anhydride (B1165640) solution from step b and stir at room temperature until the reaction is complete (monitored by TLC). e. Work up the reaction and purify the coupled product by column chromatography.

• Deprotection: Selectively deprotect the terminal functional groups of the coupled product to prepare for macrolactonization.

• Macrolactonization: a. Dissolve the deprotected linear precursor in a large volume of a suitable solvent (e.g., toluene) to favor intramolecular cyclization. b. Add the macrolactonization reagent (e.g., Yamaguchi reagent) and stir at room temperature or elevated temperature until cyclization is complete. c. Purify the crude macrocycle by column chromatography to obtain the Disorazol core structure.

• Final Deprotection: Remove any remaining protecting groups to yield the final Disorazol derivative.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of Disorazol derivatives on the polymerization of purified tubulin in vitro.

Materials:

• Purified tubulin (>99% pure).

• General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA).

• GTP solution (10 mM).

• Glycerol.

• Disorazol derivative stock solution (in DMSO).

• 96-well, clear-bottom microplate.

• Temperature-controlled spectrophotometer capable of reading absorbance at 340 nm.

Procedure:

• Prepare the tubulin polymerization reaction mixture on ice. For a 100 µL reaction, combine:

  • Tubulin (final concentration of 1-3 mg/mL).

  • General Tubulin Buffer.

  • GTP (final concentration of 1 mM).

  • Glycerol (final concentration of 10%).

• Add the Disorazol derivative to the desired final concentration (e.g., a range from pM to µM). For control wells, add an equivalent volume of DMSO.

• Transfer 100 µL of the reaction mixture to the wells of a pre-warmed (37°C) 96-well plate.

• Immediately place the plate in the spectrophotometer and begin recording the absorbance at 340 nm every 30-60 seconds for at least 60 minutes at 37°C.

• Analyze the data by plotting absorbance versus time. Inhibition of polymerization will be observed as a decrease in the rate and extent of the absorbance increase compared to the control.

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxic effect of Disorazol derivatives on cancer cell lines.

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• Disorazol derivative stock solution (in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF).

• 96-well cell culture plate.

• Microplate reader.

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of the Disorazol derivative in complete culture medium.

• Remove the medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include vehicle control (DMSO) and untreated control wells.

• Incubate the plate for 48-72 hours at 37°C in a humidified CO₂ incubator.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of Disorazol derivatives on cell cycle progression.

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• Disorazol derivative stock solution (in DMSO).

• Phosphate-buffered saline (PBS).

• 70% ethanol (B145695) (ice-cold).

• Propidium iodide (PI) staining solution (containing RNase A).

• Flow cytometer.

Procedure:

• Seed cells in 6-well plates and treat with various concentrations of the Disorazol derivative (e.g., 0.1 nM to 100 nM) for 24-48 hours.

• Harvest the cells by trypsinization, and collect both adherent and floating cells.

• Wash the cells with PBS and centrifuge.

• Resuspend the cell pellet in 1 mL of ice-cold PBS and add 4 mL of ice-cold 70% ethanol dropwise while vortexing gently to fix the cells.

• Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in 500 µL of PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Analyze the samples on a flow cytometer.

• Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the G2/M phase is expected.

Apoptosis Assays

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• Disorazol derivative stock solution (in DMSO).

• Lysis buffer.

• Caspase-3 substrate (e.g., Ac-DEVD-pNA for colorimetric or Ac-DEVD-AMC for fluorometric assay).

• Assay buffer.

• 96-well plate (clear for colorimetric, black for fluorometric).

• Microplate reader.

Procedure:

• Seed cells in a 6-well plate and treat with the Disorazol derivative at concentrations that induce apoptosis (e.g., in the low nM range) for 24-48 hours.

• Harvest the cells and prepare cell lysates according to the lysis buffer manufacturer's instructions.

• Determine the protein concentration of the lysates.

• In a 96-well plate, add 50-100 µg of protein lysate to each well.

• Add the caspase-3 substrate solution to each well.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the absorbance at 405 nm (for pNA) or fluorescence at Ex/Em = 380/460 nm (for AMC) using a microplate reader.

• Quantify the caspase-3 activity relative to an untreated control.

This assay visualizes the characteristic fragmentation of DNA that occurs during apoptosis.

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• Disorazol derivative stock solution (in DMSO).

• DNA extraction kit or reagents (lysis buffer, RNase A, Proteinase K, phenol:chloroform:isoamyl alcohol, ethanol, TE buffer).

• Agarose (B213101).

• TAE buffer.

• DNA loading dye.

• DNA ladder marker.

• Ethidium (B1194527) bromide or other DNA stain.

• Gel electrophoresis system and UV transilluminator.

Procedure:

• Treat cells with the Disorazol derivative as described for the caspase-3 assay.

• Harvest both floating and adherent cells.

• Extract genomic DNA using a DNA extraction kit or a standard phenol-chloroform extraction method. Ensure to include RNase A and Proteinase K treatment steps.

• Quantify the extracted DNA.

• Load equal amounts of DNA (1-5 µg) mixed with loading dye into the wells of a 1.5-2% agarose gel.

• Run the gel electrophoresis until the dye front has migrated sufficiently.

• Stain the gel with ethidium bromide and visualize the DNA under UV light.

• The appearance of a "ladder" of DNA fragments in discrete size increments is indicative of apoptosis.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of a Non-Symmetrical Disorazole C1-Analogue and Its Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Administration of Disorazol A

For Research Use Only. Not for use in humans.

Introduction

Disorazol A is a macrocyclic polyketide derived from the myxobacterium Sorangium cellulosum. It is a member of a family of highly potent cytotoxic compounds that have demonstrated significant anti-cancer properties in vitro.[1][2] The primary mechanism of action of Disorazol A is the inhibition of tubulin polymerization, which disrupts microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.[3][4] Its exceptional potency, with IC50 values in the picomolar to low nanomolar range across numerous cancer cell lines, makes it a compound of interest for oncology research.[1]

However, the direct administration of unconjugated Disorazol A in preclinical animal models presents significant challenges. Reports indicate that its high cytotoxicity and potential instability may limit its therapeutic window.[5] In vivo studies with the related compound Disorazol Z showed that while a targeted conjugate demonstrated potent tumor growth inhibition, the unconjugated form failed to achieve a statistically significant effect at an equimolar dose. This suggests that issues such as poor pharmacokinetics, rapid clearance, or systemic toxicity may hinder the efficacy of the free drug.

These application notes provide a proposed framework for researchers to develop a protocol for the administration of Disorazol A in preclinical animal models. The following sections outline a strategy for formulation development, a protocol for determining the Maximum Tolerated Dose (MTD), and a template for conducting efficacy studies in tumor-bearing mice. This guidance is based on established preclinical methodologies for highly potent, poorly soluble compounds and should be adapted based on empirical findings.

Data Presentation

In Vitro Cytotoxicity of Disorazols

The following table summarizes the reported 50% inhibitory concentrations (IC50) for Disorazol compounds against various human cancer cell lines, highlighting their potent anti-proliferative activity.

Compound	Cell Line	Cancer Type	IC50 (nM)
Disorazol Z	HCT-116	Colon Carcinoma	0.25
Disorazol Z	KB/HeLa	Cervical Carcinoma	0.8
Disorazol Z	RKOp27Kip	Colon Carcinoma	0.54
Disorazol Z1	HepG2	Hepatocellular Carcinoma	0.07 - 0.43
Disorazol Z1	U-2 OS	Osteosarcoma	0.07 - 0.43
Disorazol A1	KB	Multidrug-Resistant Leukemia	0.002 - 0.042

Note: Data compiled from multiple sources.[1][4] The potency of Disorazol A1 is noted to be in the picomolar range.

Signaling Pathway

Disorazol A's primary mechanism of action involves the disruption of microtubule function, a critical process for cell division. By binding to tubulin, it prevents the polymerization of microtubules, leading to mitotic arrest and apoptosis.

Disorazol A Mechanism of Action

Experimental Protocols

Protocol 1: Formulation Development for In Vivo Administration

Due to the poor aqueous solubility of Disorazol A, a suitable vehicle is required for parenteral administration. The following is a step-wise approach to developing a formulation.

Objective: To prepare a clear, stable solution of Disorazol A suitable for intravenous (IV) or intraperitoneal (IP) injection in mice.

Materials:

• Disorazol A (solid)

• Dimethyl sulfoxide (B87167) (DMSO), sterile, injectable grade

• Polyethylene glycol 400 (PEG400), sterile, injectable grade

• Kolliphor® EL (Cremophor® EL) or similar surfactant

• Saline (0.9% NaCl), sterile, injectable grade

• Sterile, pyrogen-free vials

Procedure:

• Initial Solubilization:

  • Prepare a stock solution of Disorazol A in 100% DMSO (e.g., at 10 mg/mL). Ensure complete dissolution. This stock is for intermediate dilution only and not for direct injection.

• Co-Solvent Formulation (Example):

  • A common vehicle for poorly soluble compounds is a mixture of DMSO, PEG400, and saline.

  • Step 1: In a sterile vial, add the required volume of the Disorazol A DMSO stock solution.

  • Step 2: Add PEG400 to the vial. A common ratio is 10% DMSO, 40% PEG400. Vortex gently to mix.

  • Step 3: Slowly add saline (50% of the final volume) to the mixture while vortexing to avoid precipitation.

  • Final Vehicle Composition (Example): 10% DMSO / 40% PEG400 / 50% Saline.

  • Observation: Visually inspect the final formulation for clarity. If precipitation occurs, adjust the ratios of the components. The final concentration of DMSO should be kept as low as possible (ideally ≤10%) to minimize toxicity.

• Surfactant-Based Formulation (Alternative):

  • For highly insoluble compounds, a surfactant may be necessary.

  • Step 1: Prepare a vehicle of 5-10% Kolliphor® EL in saline.

  • Step 2: Dissolve Disorazol A in a small amount of ethanol (B145695) or DMSO.

  • Step 3: Slowly add the drug solution to the Kolliphor® EL/saline vehicle with vigorous vortexing.

• Final Preparation:

  • All formulations should be prepared fresh on the day of dosing.

  • The final formulation should be sterile-filtered through a 0.22 µm syringe filter if possible.

  • A vehicle-only control group must be included in all animal experiments.

Protocol 2: Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of Disorazol A that can be administered to mice without causing unacceptable toxicity.

Animal Model:

• Species: Female BALB/c or CD-1 mice, 6-8 weeks old.

• Group Size: 3-5 mice per dose group.

Procedure:

• Dose Selection:

  • Based on the extreme in vitro potency, start with a very low dose (e.g., 0.01 mg/kg).

  • Select a series of escalating doses (e.g., 0.01, 0.03, 0.1, 0.3, 1.0 mg/kg). The dose escalation scheme may be adjusted based on observed toxicity.

• Administration:

  • Route: Intraperitoneal (IP) or Intravenous (IV, tail vein). The route should be consistent with the intended therapeutic administration.

  • Schedule: Administer a single dose and monitor for 7-14 days. Alternatively, for a multi-dose MTD, administer the dose daily or every other day for 5 doses.

  • Volume: Typically 10 mL/kg body weight.

• Monitoring:

  • Body Weight: Measure daily. A weight loss of >15-20% is often considered a sign of severe toxicity.

  • Clinical Signs: Observe animals twice daily for signs of toxicity, including hunched posture, ruffled fur, lethargy, labored breathing, or neurological symptoms. Score clinical signs using a standardized system.

  • Mortality: Record any deaths.

• MTD Determination:

  • The MTD is defined as the highest dose that does not cause mortality, >20% body weight loss, or persistent, severe clinical signs of distress.

Protocol 3: Efficacy Study in a Xenograft Model

Objective: To evaluate the anti-tumor efficacy of Disorazol A in a human tumor xenograft model.

Animal Model:

• Species: Immunocompromised mice (e.g., NCr-nu/nu or NOD-SCID), 6-8 weeks old.

• Tumor Model: Subcutaneous implantation of a relevant human cancer cell line (e.g., HCT-116, MDA-MB-231). Inject 1-5 x 10^6 cells in a mixture of media and Matrigel into the flank.

Experimental Workflow Diagram

Workflow for a Xenograft Efficacy Study

Procedure:

• Tumor Growth and Grouping:

  • Allow tumors to grow to a mean volume of approximately 100-150 mm³.

  • Randomize animals into treatment groups (n=8-10 mice per group).

    • Group 1: Vehicle Control

    • Group 2: Disorazol A (at 0.5 x MTD)

    • Group 3: Disorazol A (at MTD)

    • Group 4: Positive Control (e.g., Paclitaxel)

• Treatment Administration:

  • Dose: Based on the previously determined MTD.

  • Route and Schedule: Administer Disorazol A via the route and schedule determined to be tolerable in the MTD study (e.g., IP, 3 times per week).

  • Duration: Treat for 2-4 weeks, or until tumors in the control group reach the predetermined endpoint size.

• Efficacy Endpoints:

  • Tumor Volume: Measure tumors with digital calipers 2-3 times per week. Calculate volume using the formula: (Length x Width²) / 2.

  • Body Weight: Monitor 2-3 times per week as an indicator of toxicity.

  • Tumor Growth Inhibition (TGI): Calculate at the end of the study.

  • Survival: If applicable, monitor survival as an endpoint.

• Data Analysis:

  • Compare tumor growth curves between groups.

  • Use appropriate statistical tests (e.g., ANOVA, t-test) to determine the significance of anti-tumor effects.

Conclusion

Disorazol A is an exceptionally potent anti-cancer agent in vitro. However, its translation to in vivo models is challenging and requires a careful, systematic approach. The protocols outlined above provide a roadmap for researchers to establish a viable formulation, determine a safe and tolerable dose range, and subsequently evaluate the anti-tumor efficacy of unconjugated Disorazol A in preclinical models. Given the reported difficulties with the free drug, researchers should also consider exploring drug delivery systems or conjugation strategies to improve its therapeutic index.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Application Notes and Protocols for Measuring Caspase-3 Activity Following Disorazol A Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazol A is a potent polyketide macrolide that exhibits significant cytotoxic and antiproliferative activity against a range of cancer cell lines.[1][2] Its primary mechanism of action involves the disruption of microtubule polymerization, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis. A key event in the apoptotic cascade initiated by Disorazol A is the activation of effector caspases, particularly caspase-3.[1] Caspase-3 is a critical executioner of apoptosis, responsible for the cleavage of numerous cellular proteins, ultimately leading to the dismantling of the cell. Therefore, the measurement of caspase-3 activity is a reliable and quantitative indicator of Disorazol A-induced apoptosis.

These application notes provide detailed protocols for four common and robust methods to measure caspase-3 activity in cells treated with Disorazol A: colorimetric assay, fluorometric assay, Western blotting for cleaved caspase-3, and flow cytometry for active caspase-3.

Signaling Pathway of Disorazol A-Induced Apoptosis

Disorazol A exerts its cytotoxic effects by interfering with microtubule dynamics. This disruption of the cytoskeleton triggers a signaling cascade that culminates in programmed cell death. The key steps in this pathway are illustrated below.

Caption: Disorazol A-induced apoptosis signaling pathway.

Quantitative Data Summary

The following tables summarize representative quantitative data for caspase activation following treatment with Disorazol analogs. This data can be used as a reference for expected outcomes when measuring caspase-3 activity after Disorazol A treatment.

Table 1: Caspase-3/7 Activation by Disorazol Z in HCT-116 Cells

Compound	Cell Line	Assay	Parameter	Value
Disorazol Z	HCT-116	Caspase 3/7 Activation	EC50	0.25 nM[3][4][5]

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response.

Table 2: General Observations of Caspase-3 Activity after Disorazol A1 Treatment

Compound	Concentration Range	Observation
Disorazol A1	<100 pM	Enhanced caspase-3 activity and DNA laddering.[1]

Experimental Protocols

Colorimetric Caspase-3 Assay

This protocol is based on the cleavage of a colorimetric substrate, such as Ac-DEVD-pNA (acetyl-Asp-Glu-Val-Asp p-nitroanilide), by active caspase-3, which releases the chromophore pNA. The absorbance of pNA is measured at 405 nm.

Experimental Workflow

Caption: Workflow for the colorimetric caspase-3 assay.

Detailed Protocol:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at a density of 2 x 10^4 to 5 x 10^4 cells/well and allow them to adhere overnight.

  • Treat cells with various concentrations of Disorazol A and a vehicle control for the desired time period (e.g., 24, 48, 72 hours). Include a positive control for apoptosis (e.g., staurosporine).

• Cell Lysis:

  • Centrifuge the plate at 300 x g for 5 minutes and carefully remove the supernatant.

  • Wash the cells with 100 µL of ice-cold PBS, centrifuge, and remove the PBS.

  • Add 50 µL of chilled cell lysis buffer to each well and incubate on ice for 10 minutes.[6][7]

• Protein Quantification:

  • Transfer the cell lysates to microcentrifuge tubes and centrifuge at 10,000 x g for 1 minute at 4°C.[7]

  • Transfer the supernatant to a fresh tube.

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

  • Normalize the protein concentration of all samples with the cell lysis buffer.

• Caspase-3 Assay:

  • To a new 96-well plate, add 50 µL of each cell lysate.

  • Prepare a reaction mix containing 2x reaction buffer and 10 mM DTT. Add 50 µL of this mix to each well.[8]

  • Add 5 µL of 4 mM Ac-DEVD-pNA substrate (final concentration 200 µM) to each well.[7][8]

  • Incubate the plate at 37°C for 1-2 hours, protected from light.[6]

  • Measure the absorbance at 405 nm using a microplate reader.[6]

• Data Analysis:

  • Subtract the background reading (from a blank well with lysis buffer and substrate) from all sample readings.

  • Calculate the fold-increase in caspase-3 activity by comparing the absorbance of the Disorazol A-treated samples to the vehicle-treated control.[6]

Fluorometric Caspase-3 Assay

This assay is more sensitive than the colorimetric assay and utilizes a fluorogenic substrate, such as Ac-DEVD-AFC (7-amino-4-trifluoromethyl coumarin). Cleavage of this substrate by active caspase-3 releases the highly fluorescent AFC, which can be measured with an excitation wavelength of 400 nm and an emission wavelength of 505 nm.[9]

Experimental Workflow

Caption: Workflow for the fluorometric caspase-3 assay.

Detailed Protocol:

• Cell Seeding, Treatment, and Lysis: Follow steps 1 and 2 of the colorimetric assay protocol.

• Protein Quantification: Follow step 3 of the colorimetric assay protocol.

• Caspase-3 Assay:

  • In a black, flat-bottom 96-well plate, add 50 µL of each cell lysate.

  • Prepare a reaction mix containing 2x reaction buffer and DTT. Add 50 µL of this mix to each well.

  • Add 5 µL of 1 mM Ac-DEVD-AFC substrate to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the fluorescence using a microplate reader with an excitation wavelength of 400 nm and an emission wavelength of 505 nm.[9]

• Data Analysis:

  • Subtract the background fluorescence from all sample readings.

  • Calculate the fold-increase in caspase-3 activity by comparing the fluorescence of the Disorazol A-treated samples to the vehicle-treated control.

Western Blotting for Cleaved Caspase-3

Western blotting allows for the specific detection of the active form of caspase-3. Pro-caspase-3 is an inactive zymogen of approximately 32-35 kDa. Upon activation, it is cleaved into large (17-19 kDa) and small (12 kDa) subunits. An antibody specific for the cleaved form is used to detect the active enzyme.[10]

Experimental Workflow

Caption: Workflow for Western blotting of cleaved caspase-3.

Detailed Protocol:

• Sample Preparation:

  • Treat cells with Disorazol A as described previously.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-30 µg) per lane onto a 12-15% SDS-polyacrylamide gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for cleaved caspase-3 (e.g., Asp175) overnight at 4°C.[10]

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

• Detection:

  • Add an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • A loading control, such as β-actin or GAPDH, should be probed on the same membrane to ensure equal protein loading.

Flow Cytometry for Active Caspase-3

Flow cytometry provides a single-cell analysis of caspase-3 activation. This method often uses a cell-permeable, fluorescently labeled inhibitor of caspase-3 (e.g., a FITC- or PE-conjugated DEVD-FMK) that irreversibly binds to the active enzyme.[11]

Experimental Workflow

Caption: Workflow for flow cytometry analysis of active caspase-3.

Detailed Protocol:

• Cell Treatment:

  • Treat cells in suspension or in plates with Disorazol A as described previously.

• Staining:

  • Harvest the cells (including any floating cells from adherent cultures) and wash with PBS.

  • Resuspend the cells in the provided wash buffer.

  • Add the fluorescently labeled caspase-3 inhibitor (e.g., Red-DEVD-FMK) and incubate for 30-60 minutes at 37°C in a 5% CO2 incubator, protected from light.[12]

• Washing:

  • After incubation, wash the cells twice with the provided wash buffer to remove any unbound inhibitor.[12]

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in a suitable buffer for flow cytometry (e.g., PBS with 1% BSA).

  • Analyze the cells on a flow cytometer using the appropriate laser and filter settings for the fluorophore used (e.g., FL2 channel for red fluorescence).[12]

  • The percentage of cells with active caspase-3 can be quantified.

Conclusion

The methods described provide a comprehensive toolkit for the accurate and reliable measurement of caspase-3 activity in response to Disorazol A treatment. The choice of assay will depend on the specific research question, available equipment, and desired throughput. For high-throughput screening, colorimetric and fluorometric assays are well-suited. For detailed confirmation and to visualize the specific cleavage of caspase-3, Western blotting is the method of choice. Flow cytometry offers the advantage of single-cell analysis and the ability to correlate caspase-3 activation with other cellular markers. By employing these techniques, researchers can effectively characterize the apoptotic effects of Disorazol A and elucidate its mechanism of action.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. cosmobiousa.com [cosmobiousa.com]
• 7. abcam.com [abcam.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Caspase-3 Assay Kit (Fluorometric) (ab39383) | Abcam [abcam.com]
• 10. Cleaved Caspase-3 (Asp175) Antibody #9661 | Cell Signaling Technology [cellsignal.com]
• 11. stemcell.com [stemcell.com]
• 12. abcam.co.jp [abcam.co.jp]

Application Notes and Protocols for Utilizing Disorazol A in the Study of Microtubule Dynamics in Living Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disorazol A is a macrocyclic polyketide originally isolated from the myxobacterium Sorangium cellulosum.[1][2] It belongs to a family of potent cytotoxic natural products that have garnered significant interest for their anticancer properties.[2][3] The primary mechanism of action for Disorazol A is the disruption of microtubule polymerization.[1][2] It exhibits exceptionally high cytotoxicity, with inhibitory concentrations against various cancer cell lines in the picomolar to low nanomolar range.[1][4][5] This high potency makes Disorazol A a valuable chemical tool for studying the role of microtubule dynamics in various cellular processes, including cell division, intracellular transport, and cell migration. These notes provide detailed protocols for using Disorazol A to investigate microtubule function in living cells.

Mechanism of Action

Disorazol A exerts its potent antimitotic effects by directly interacting with tubulin. It inhibits the polymerization of tubulin dimers into microtubules, leading to a net depolymerization of the microtubule network within the cell.[1][6] This disruption of the cytoskeleton has profound downstream effects, primarily causing an arrest of the cell cycle in the G2/M phase.[1][7][8] Prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway, leading to programmed cell death.[1][2]

Caption: Cellular pathway of Disorazol A, from tubulin binding to apoptosis.

Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations of various Disorazol analogs, highlighting their potent effects on both cancer cell proliferation and in vitro tubulin polymerization.

Table 1: Inhibition of Cancer Cell Proliferation (IC50/EC50 Values)

Disorazol Analog	Cell Line(s)	IC50 / EC50 Value	Reference
Disorazol A1	Various Cancer Cell Lines	2 - 42 pM	[4][5]
Disorazol C1	11 Human Tumor Carcinomas	Avg. 1.7 ± 0.6 nM	[6]
Head and Neck Cancer Lines	Avg. 358 ± 56 pM	[6]
Disorazol Z	>60 Tumor Cell Lines	Single-digit to sub-nanomolar	[7]
RKOp27Kip (without arrest)	0.54 nM	[7]
KB/HeLa (G2/M Arrest)	0.8 nM	[7][9]
Disorazol Z1	HepG2, U-2 OS	0.07 - 0.43 nM	[4]

Table 2: Inhibition of In Vitro Tubulin Polymerization

Disorazol Analog	Condition	IC50 Value	Reference
Disorazol C1	GTP-mediated tubulin assembly	11.8 ± 0.4 µM	[6]
Disorazol Z	In vitro tubulin polymerization	3.3 µM	[7][9]

Note: The significant difference between cellular IC50 and in vitro tubulin polymerization IC50 is common for potent microtubule-targeting agents.[6] The high concentration of purified tubulin used in vitro assays often requires higher compound concentrations for inhibition compared to the cellular environment.

Experimental Protocols

Here we provide detailed protocols for key experiments to study the effects of Disorazol A on microtubule dynamics and cellular fate.

Protocol 1: Live-Cell Imaging of Microtubule Disruption

This protocol allows for the real-time visualization of microtubule depolymerization in living cells following treatment with Disorazol A. This is best achieved using cells stably expressing a fluorescently tagged tubulin (e.g., GFP-α-tubulin) or by using a live-cell tubulin stain.

Caption: Experimental workflow for live-cell imaging of microtubule dynamics.

Methodology:

• Cell Preparation:

  • Seed cells stably expressing GFP-α-tubulin (e.g., U-2 OS or HeLa cells) onto glass-bottom imaging dishes or 96-well imaging plates.[4]

  • Culture cells in a suitable medium until they reach 50-70% confluency. Ensure cells are healthy and in an environment with controlled temperature, humidity, and CO2.[10][11]

• Compound Preparation:

  • Prepare a stock solution of Disorazol A (e.g., 1 mM in DMSO).

  • On the day of the experiment, prepare serial dilutions in a pre-warmed, phenol (B47542) red-free imaging medium to achieve final concentrations in the desired range (e.g., 1 pM to 100 nM).

• Imaging Procedure:

  • Place the imaging dish on the microscope stage equipped with an environmental chamber (37°C, 5% CO2).

  • Identify several healthy cells and acquire baseline (time 0) images of the microtubule network.

  • Carefully replace the medium with the Disorazol A-containing imaging medium. Include a vehicle control (DMSO).

  • Begin time-lapse acquisition using a confocal or high-resolution fluorescence microscope. Capture images every 5-15 minutes for a period of 1 to 6 hours.[12]

  • Use the lowest possible laser power and exposure time to minimize phototoxicity.[10][11]

• Data Analysis:

  • Observe the time-dependent disruption of the microtubule network. In treated cells, expect to see a transition from a well-defined filamentous network to a diffuse cytoplasmic signal.

  • Quantify changes in microtubule density or filament integrity over time using appropriate image analysis software.

Protocol 2: Immunofluorescence Staining of the Microtubule Network

This endpoint assay provides high-resolution images of the microtubule cytoskeleton after a fixed treatment period with Disorazol A.

Caption: Step-by-step workflow for immunofluorescence staining of microtubules.

Methodology:

• Cell Seeding and Treatment:

  • Seed cells (e.g., A549, U-2 OS) onto sterile glass coverslips in a 24-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of Disorazol A (e.g., 2 nM, 10 nM, 20 nM) for a desired duration (e.g., 1, 24, or 72 hours).[6] Include a vehicle-only control.

• Fixation and Permeabilization:

  • Wash cells three times with Phosphate-Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.[13]

• Staining:

  • Wash three times with PBS.

  • Block non-specific antibody binding by incubating with a blocking buffer (e.g., 10% horse serum in PBS) for 1 hour at room temperature.[13][14]

  • Incubate with a primary antibody against α-tubulin (diluted in blocking buffer) overnight at 4°C.[13]

  • Wash cells three times with PBS.

  • Incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse) for 1 hour at room temperature, protected from light.[13]

• Mounting and Imaging:

  • Wash three times with PBS.

  • Counterstain nuclei with DAPI or Hoechst stain for 5 minutes.[13][14]

  • Wash twice with PBS and mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Visualize the microtubule network (green channel) and nuclei (blue channel) using a fluorescence or confocal microscope.[13]

Protocol 3: Cell Viability Assay (Resazurin or MTT)

This colorimetric/fluorometric assay quantifies the cytotoxic effects of Disorazol A by measuring the metabolic activity of the cell population.

Caption: Workflow for determining cell viability and calculating IC50 values.

Methodology:

• Cell Plating:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of culture medium.

• Compound Treatment:

  • After 24 hours, treat the cells with serial dilutions of Disorazol A. It is critical to include untreated and vehicle-only controls.

  • Incubate the plate for the desired time, typically 72 hours, to assess cytotoxicity.[9]

• Resazurin Assay:

  • Prepare a resazurin solution (e.g., AlamarBlue™) according to the manufacturer's instructions.

  • Add 10 µL of the resazurin reagent to each well.

  • Incubate for 1-4 hours at 37°C, protected from light. The incubation time should be optimized to ensure the signal is within the linear range.

  • Measure fluorescence using a plate reader with an excitation of ~560 nm and an emission of ~590 nm.[15]

• Data Analysis:

  • Subtract the background fluorescence (from media-only wells).

  • Normalize the data to the vehicle-treated control cells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the Disorazol A concentration.

  • Calculate the IC50 value using a non-linear regression (sigmoidal dose-response) curve fit.

Protocol 4: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the cell cycle phase distribution of a cell population, specifically to quantify the G2/M arrest induced by Disorazol A.

Methodology:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to ~60% confluency.

  • Treat cells with Disorazol A at concentrations around the IC50 value (e.g., 0.8 nM for KB/HeLa cells) for 24-48 hours.[7]

• Cell Harvesting and Fixation:

  • Harvest both adherent and floating cells (to include apoptotic cells).

  • Wash the collected cells with ice-cold PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol (B145695) while gently vortexing.

  • Store the fixed cells at -20°C for at least 2 hours (or up to several weeks).

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing a DNA-binding dye (e.g., Propidium Iodide) and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples using a flow cytometer.

• Data Interpretation:

  • Gate the single-cell population to exclude doublets and debris.

  • Generate a histogram of DNA content. The G1 peak will have 2N DNA content, and the G2/M peak will have 4N DNA content.

  • In Disorazol A-treated samples, expect a significant accumulation of cells in the G2/M phase peak compared to the control.[1][7]

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. publikationen.sulb.uni-saarland.de [publikationen.sulb.uni-saarland.de]
• 6. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cellular analysis of disorazole C and structure-activity relationship of analogs of the natural product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. journals.asm.org [journals.asm.org]
• 13. benchchem.com [benchchem.com]
• 14. sites.uclouvain.be [sites.uclouvain.be]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

APPLICATION NOTES: Development of Antibody-Drug Conjugates Using Disorazol A

Introduction

Antibody-drug conjugates (ADCs) represent a powerful class of targeted cancer therapies designed to deliver highly potent cytotoxic agents directly to tumor cells, thereby minimizing systemic toxicity. The efficacy of an ADC is critically dependent on the synergy between its three components: a highly specific monoclonal antibody (mAb) that targets a tumor-associated antigen, a stable linker, and a potent cytotoxic payload.

Disorazols, a family of macrocyclic polyketides produced by the myxobacterium Sorangium cellulosum, have emerged as exceptionally potent cytotoxic agents.[1][2][3] In particular, Disorazol A1 has demonstrated profound cytostatic activity at picomolar concentrations against a wide range of cancer cell lines, including those with multi-drug resistance.[1][4] Its mechanism of action involves the inhibition of tubulin polymerization, leading to microtubule depolymerization, G2/M phase cell cycle arrest, and subsequent induction of apoptosis.[1][5][6] The extraordinary potency of Disorazol A makes it a highly attractive candidate for use as an ADC payload, where its extreme cytotoxicity can be precisely targeted to cancer cells.[2][7]

These application notes provide an overview of the development of Disorazol A-based ADCs, including key biological data, conjugation strategies, and protocols for in vitro evaluation.

Data Presentation

The exceptional potency of Disorazol A and its analogues is a key attribute for their use in ADCs. The following tables summarize the in vitro cytotoxicity data across various cancer cell lines.

Table 1: In Vitro Cytotoxicity of Disorazol A1

Cell Line	Cancer Type	IC50 (pM)	Reference
Various Cancer Cell Lines	Panel of Cancer Lines	2 - 42	[4]
KB	Cervical Carcinoma (Multidrug-Resistant)	Low Picomolar	[1][4]

Table 2: In Vitro Cytotoxicity of Disorazol Analogues

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
Disorazol C1	Panel of 11 Human Carcinoma Lines	Various	1.7 ± 0.6 (Average)	[5]
Disorazol C1	Head and Neck Cancer Lines	Head and Neck	0.358 ± 0.056 (Average)	[5]
Disorazol Z1	HepG2	Hepatocellular Carcinoma	~0.43	[4][8]
Disorazol Z1	U-2 OS	Osteosarcoma	~0.43	[4][8]
Disorazol Z	KB/HeLa	Cervical Carcinoma	0.8 (G2/M Arrest)	[9]
Disorazol Z	HCT-116	Colon Carcinoma	0.25 (Caspase 3/7 Activation)	[9]

Note: IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.[10] Lower values indicate higher potency.

Mechanism of Action & ADC Workflow

The development of a Disorazol A-based ADC follows a structured workflow from payload synthesis to in vivo testing. The payload's mechanism of action is central to its therapeutic effect.

Caption: Mechanism of action for a Disorazol A-based ADC.

Caption: General workflow for the development of Disorazol A ADCs.

Experimental Protocols

Detailed protocols are essential for the successful synthesis and evaluation of Disorazol A ADCs. The following are representative protocols based on common methodologies in the field.

Protocol 1: Synthesis of a Disorazol A Analogue with a Linker Attachment Point

Disorazol A's complex structure necessitates total synthesis to introduce a functional group for linker attachment without compromising its cytotoxic activity.[11][12] This protocol outlines a conceptual approach based on Yamaguchi esterification, a common method for macrolactonization.[7]

Objective: To synthesize a Disorazol A derivative suitable for conjugation.

Materials:

• Protected Disorazol monomer A (with a free carboxylic acid)

• Protected Disorazol monomer B (with a free alcohol and a site for linker attachment, e.g., an azide (B81097) or alkyne)

• 2,4,6-Trichlorobenzoyl chloride

• Triethylamine (NEt3)

• 4-Dimethylaminopyridine (DMAP)

• Toluene (B28343), THF (anhydrous)

• Deprotection reagents (e.g., HBr, CSA)

• Standard glassware for organic synthesis

Methodology:

• Esterification (Yamaguchi Protocol): a. Dissolve protected monomer A in anhydrous THF/toluene. b. Add 2,4,6-trichlorobenzoyl chloride and NEt3. Stir at room temperature to form the mixed anhydride. c. In a separate flask, dissolve protected monomer B and DMAP in anhydrous toluene. d. Slowly add the solution from step (a) to the solution from step (c) and stir for 18 hours at room temperature to form the linear dimer.[7]

• Deprotection: a. Selectively deprotect the terminal alcohol and carboxylic acid groups on the linear dimer using appropriate reagents (e.g., camphorsulfonic acid (CSA) for an acid-labile protecting group, LiOH for a methyl ester).[7]

• Macrolactonization (Yamaguchi Protocol): a. Subject the deprotected linear precursor to high-dilution conditions. b. Add 2,4,6-trichlorobenzoyl chloride and NEt3, followed by slow addition of a DMAP solution in toluene to promote intramolecular cyclization.[7]

• Final Deprotection & Purification: a. Remove any remaining protecting groups (e.g., with HBr in acetonitrile (B52724) at low temperature) to yield the final Disorazol A analogue.[7] b. Purify the final compound using column chromatography or preparative HPLC. c. Characterize the structure and purity via NMR and HRMS.

Protocol 2: Cysteine-Based Antibody Conjugation via Thiol-Maleimide Chemistry

This protocol describes the conjugation of a linker-payload to a monoclonal antibody via engineered or partially reduced native cysteine residues.

Objective: To conjugate a maleimide-functionalized Disorazol A linker-payload to a mAb.

Materials:

• Monoclonal Antibody (e.g., Trastuzumab) in PBS buffer

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Maleimide-activated Disorazol A linker-payload

• Dimethyl sulfoxide (B87167) (DMSO)

• Sephadex G-25 or similar size-exclusion chromatography (SEC) column

• Hydrophobic Interaction Chromatography (HIC) column

• UV-Vis Spectrophotometer

Methodology:

• Antibody Reduction (Partial): a. Prepare a solution of the mAb at a concentration of 5-10 mg/mL in PBS. b. Add a 2.5-fold molar excess of TCEP to the mAb solution. c. Incubate at 37°C for 1-2 hours to partially reduce the interchain disulfide bonds, exposing free thiol groups.

• Buffer Exchange: a. Remove excess TCEP by buffer exchange into a PBS buffer containing 1 mM EDTA using a desalting column (e.g., Sephadex G-25).

• Conjugation Reaction: a. Prepare a stock solution of the maleimide-activated Disorazol A linker-payload in DMSO. b. Add a 5- to 10-fold molar excess of the linker-payload to the reduced mAb solution. Ensure the final DMSO concentration is below 10% (v/v). c. Gently mix and incubate the reaction at room temperature for 1 hour or at 4°C overnight. Protect from light.

• Quenching: a. Quench any unreacted maleimide (B117702) groups by adding a 3-fold molar excess of N-acetylcysteine and incubating for 20 minutes.

• Purification: a. Purify the resulting ADC from unconjugated payload and other reactants using SEC or HIC. HIC is particularly effective for separating ADC species with different drug-to-antibody ratios (DARs).

• Characterization: a. Determine the protein concentration using a UV-Vis spectrophotometer at 280 nm. b. Calculate the average DAR by measuring the absorbance at 280 nm and the absorbance maximum of the payload, and applying the Beer-Lambert law.

Protocol 3: In Vitro Cytotoxicity Assay (MTT/MTS Assay)

This protocol is used to determine the IC50 value of the Disorazol A ADC on a target cancer cell line.[13]

Objective: To measure the dose-dependent cytotoxic effect of the ADC.

Materials:

• Target cancer cell line (e.g., BT-474 for a HER2-targeting ADC)

• Non-target cell line (as a negative control)

• Complete cell culture medium

• Disorazol A ADC and unconjugated mAb

• 96-well cell culture plates

• MTT or MTS reagent (e.g., CellTiter 96 AQueous One Solution)

• Plate reader

Methodology:

• Cell Seeding: a. Harvest cells and perform a cell count. b. Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. c. Incubate the plates for 24 hours at 37°C, 5% CO2 to allow cells to attach.

• ADC Treatment: a. Prepare a series of dilutions of the Disorazol A ADC, the unconjugated mAb, and a free Disorazol A control in complete medium. b. Remove the medium from the wells and add 100 µL of the diluted compounds. Include untreated wells as a control for 100% viability. c. Incubate the plates for 72-96 hours at 37°C, 5% CO2.

• Viability Measurement: a. Add 20 µL of MTS reagent to each well. b. Incubate for 1-4 hours at 37°C until a color change is apparent. c. Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: a. Subtract the background absorbance (media only). b. Normalize the data to the untreated control wells (set to 100% viability). c. Plot the cell viability (%) against the logarithm of the ADC concentration. d. Calculate the IC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs. normalized response -- Variable slope).

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of a Non-Symmetrical Disorazole C1-Analogue and Its Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. Comparison of Drug Inhibitory Effects (IC50) in Monolayer and Spheroid Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The In Vitro and In Vivo Antitumor Effects of Clotrimazole on Oral Squamous Cell Carcinoma | PLOS One [journals.plos.org]

Application Note: High-Throughput Assessment of G2/M Phase Arrest Induced by Disorazol A

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Disorazol A, a polyketide natural product isolated from the myxobacterium Sorangium cellulosum, is a potent cytotoxic agent that exhibits strong anti-cancer properties.[1][2] Its mechanism of action involves the disruption of microtubule polymerization, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[1][2][3] This application note provides a comprehensive set of protocols for assessing the G2/M phase arrest caused by Disorazol A in cancer cell lines. The described methods include cell cycle analysis by flow cytometry, protein expression analysis by Western blotting, and visualization of mitotic spindle defects by immunofluorescence microscopy. These techniques are essential for researchers in oncology, drug discovery, and cell biology who are investigating the anti-mitotic activity of Disorazol A and similar compounds.

Principle

Disorazol A acts as a microtubule-destabilizing agent, preventing the formation of the mitotic spindle, a crucial structure for chromosome segregation during mitosis.[1][2] This disruption activates the spindle assembly checkpoint (SAC), a critical surveillance mechanism that ensures proper chromosome attachment to the spindle.[4] The activation of the SAC prevents the cell from proceeding into anaphase, leading to an accumulation of cells in the G2/M phase of the cell cycle.[5] This G2/M arrest is characterized by high levels of the Cyclin B1/CDK1 complex, which is the master regulator of entry into mitosis.[6][7] Prolonged arrest at this stage can ultimately trigger apoptotic cell death.[1][3] This application note details methods to quantify the percentage of cells arrested in G2/M and to analyze the molecular markers and cellular morphology associated with this arrest.

Experimental Workflow

The following diagram outlines the general workflow for assessing G2/M phase arrest induced by Disorazol A.

Caption: Experimental workflow for assessing Disorazol A-induced G2/M arrest.

Materials and Reagents

Cell Culture and Drug Treatment

• Cancer cell line (e.g., HeLa, A549, HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Disorazol A (prepare stock solution in DMSO)

• Vehicle control (DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell counting device (e.g., hemocytometer or automated cell counter)

Cell Cycle Analysis by Flow Cytometry

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)[8][9]

Western Blotting

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-Cyclin B1

  • Mouse anti-CDK1

  • Rabbit anti-phospho-Histone H3 (Ser10)

  • Mouse anti-β-actin or anti-GAPDH (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• Enhanced chemiluminescence (ECL) substrate

Immunofluorescence Microscopy

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 1% BSA in PBST)

• Primary antibody: Mouse anti-α-tubulin

• Fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 anti-mouse)

• DAPI or Hoechst stain (for nuclear counterstaining)

• Antifade mounting medium

Detailed Protocols

Cell Culture and Disorazol A Treatment

• Seed the chosen cancer cell line in appropriate culture vessels (e.g., 6-well plates for Western blotting and flow cytometry, or coverslips in 24-well plates for immunofluorescence).

• Allow cells to adhere and grow to 50-70% confluency.

• Prepare serial dilutions of Disorazol A in complete culture medium from a concentrated stock solution. A typical concentration range to test is 0.1 nM to 100 nM.[10]

• Remove the old medium and add the medium containing different concentrations of Disorazol A or vehicle control (DMSO).

• Incubate the cells for a desired period (e.g., 12, 24, or 48 hours).

Cell Cycle Analysis by Flow Cytometry

• Harvest the cells by trypsinization, including the supernatant to collect any floating cells.

• Transfer the cell suspension to a 15 mL conical tube and centrifuge at 300 x g for 5 minutes.[11]

• Wash the cell pellet with 5 mL of ice-cold PBS and centrifuge again.

• Resuspend the cell pellet in 500 µL of ice-cold PBS.

• While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

• Incubate the cells for at least 2 hours at -20°C.[12]

• Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

• Wash the cell pellet with 5 mL of PBS and centrifuge.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.[13]

• Analyze the samples on a flow cytometer. The PI fluorescence is typically detected in the FL2 or FL3 channel.[11]

• Use appropriate software to deconvolute the DNA content histograms and quantify the percentage of cells in G0/G1, S, and G2/M phases.

Western Blotting for G2/M Markers

• After treatment, wash the cells in 6-well plates twice with ice-cold PBS.

• Add 100-200 µL of ice-cold RIPA lysis buffer to each well and scrape the cells.

• Incubate the lysate on ice for 30 minutes, vortexing occasionally.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant (protein extract) to a new tube.

• Determine the protein concentration using a BCA assay.

• Mix 20-30 µg of protein with Laemmli sample buffer and boil for 5 minutes.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies (e.g., anti-Cyclin B1, anti-CDK1, anti-phospho-Histone H3, and a loading control) overnight at 4°C.[14][15]

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

Immunofluorescence for Mitotic Spindle Visualization

• After treatment on coverslips, wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.[4]

• Wash twice with PBS.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.[4]

• Wash twice with PBS.

• Block with 1% BSA in PBST for 30-60 minutes.[4]

• Incubate with primary antibody (anti-α-tubulin) diluted in blocking solution for 1-2 hours at room temperature or overnight at 4°C.

• Wash three times with PBST.

• Incubate with the fluorophore-conjugated secondary antibody and a nuclear counterstain (DAPI or Hoechst) for 1 hour at room temperature in the dark.[4]

• Wash three times with PBST.

• Mount the coverslips onto microscope slides using antifade mounting medium.[4]

• Visualize the cells using a fluorescence or confocal microscope. Acquire images of the mitotic spindles and chromosome condensation.[16]

Data Presentation

Table 1: Cell Cycle Distribution Analysis by Flow Cytometry

Treatment Group	Concentration (nM)	% Cells in G0/G1	% Cells in S Phase	% Cells in G2/M
Vehicle Control	0	55 ± 4	25 ± 3	20 ± 2
Disorazol A	1	45 ± 5	20 ± 4	35 ± 6
Disorazol A	10	20 ± 3	10 ± 2	70 ± 5
Disorazol A	100	15 ± 2	5 ± 1	80 ± 4
Data are presented as mean ± SD from three independent experiments and are hypothetical examples.

Table 2: Quantification of G2/M Regulatory Protein Expression

Treatment Group	Concentration (nM)	Relative Cyclin B1 Expression (normalized to control)	Relative CDK1 Expression (normalized to control)	Relative p-H3 (Ser10) Expression (normalized to control)
Vehicle Control	0	1.00	1.00	1.00
Disorazol A	1	1.8 ± 0.2	1.1 ± 0.1	2.5 ± 0.3
Disorazol A	10	3.5 ± 0.4	1.2 ± 0.2	5.8 ± 0.6
Disorazol A	100	4.2 ± 0.5	1.3 ± 0.1	7.1 ± 0.8
Data are presented as mean ± SD from three independent experiments and are hypothetical examples.

Signaling Pathway and Interpretation

Disorazol A disrupts microtubule dynamics, which is sensed by the spindle assembly checkpoint. This leads to the inhibition of the Anaphase-Promoting Complex/Cyclosome (APC/C), preventing the degradation of key mitotic proteins like Cyclin B1 and Securin. The stabilization of Cyclin B1 maintains the activity of the Cyclin B1/CDK1 complex, which is the master driver of mitosis. This sustained activity prevents cells from exiting mitosis, resulting in a G2/M arrest.

Caption: Signaling pathway of Disorazol A-induced G2/M arrest.

An increase in the percentage of cells in the G2/M phase, as measured by flow cytometry, is the primary indicator of Disorazol A's effect. This should be accompanied by an increase in the expression of Cyclin B1 and the mitotic marker phospho-Histone H3 (Ser10) in Western blot analysis. Immunofluorescence imaging will reveal abnormal mitotic spindles, characterized by a lack of bipolar spindle formation and condensed, unaligned chromosomes, confirming the disruption of microtubule function.

Troubleshooting

Problem	Possible Cause	Solution
Flow Cytometry: High CV in G1/G2 peaks	- Cell clumping- Improper fixation- Incorrect flow rate	- Filter cell suspension before analysis- Ensure slow, dropwise addition of cold ethanol- Use a lower flow rate during acquisition
Western Blot: Weak or no signal	- Insufficient protein load- Inactive antibody- Inefficient transfer	- Increase protein amount- Use a fresh antibody aliquot- Optimize transfer conditions (time, voltage)
Immunofluorescence: High background	- Incomplete blocking- Antibody concentration too high- Insufficient washing	- Increase blocking time or change blocking agent- Titrate primary and secondary antibodies- Increase the number and duration of washes

Conclusion

The methods detailed in this application note provide a robust framework for characterizing the G2/M phase arrest induced by Disorazol A. By combining flow cytometry for quantitative cell cycle analysis, Western blotting for key protein markers, and immunofluorescence for morphological assessment, researchers can gain a comprehensive understanding of the cellular response to this potent anti-mitotic agent. These protocols can be adapted for high-throughput screening of other potential microtubule-targeting drugs.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. G2-M DNA damage checkpoint - Wikipedia [en.wikipedia.org]
• 6. Measurement of Cdk1/Cyclin B Kinase Activity by Specific Antibodies and Western Blotting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cyclin B1 Antibody | Cell Signaling Technology [cellsignal.com]
• 8. Flow cytometry with PI staining | Abcam [abcam.com]
• 9. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 10. researchgate.net [researchgate.net]
• 11. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 12. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. GFP and Propidium Iodide for Cell Cycle Analysis | Flow Cytometry - Carver College of Medicine | The University of Iowa [flowcytometry.medicine.uiowa.edu]
• 14. royalsocietypublishing.org [royalsocietypublishing.org]
• 15. Cyclin B1 antibody (55004-1-AP) | Proteintech [ptglab.com]
• 16. fulir.irb.hr [fulir.irb.hr]

Application of Disorazol A in Studying Multidrug-Resistant Cancer Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazols are a class of macrocyclic polyketides originally isolated from the myxobacterium Sorangium cellulosum.[1][2] These natural products, particularly Disorazol A1, have demonstrated exceptionally potent cytotoxic and antiproliferative activities against a broad spectrum of cancer cell lines, including those exhibiting multidrug resistance (MDR).[3][4] The primary mechanism of action of Disorazol A is the disruption of microtubule polymerization by binding to tubulin.[1][3] This interference with microtubule dynamics leads to a cascade of cellular events, including cell cycle arrest at the G2/M phase, induction of apoptosis, and ultimately, cancer cell death.[2][3][5] This unique mechanism makes Disorazol A a valuable tool for investigating the complexities of MDR in cancer and a promising scaffold for the development of novel anticancer therapeutics.

These application notes provide a comprehensive overview of the use of Disorazol A in the context of MDR cancer cell research, including detailed experimental protocols and quantitative data to guide researchers in their studies.

Mechanism of Action

Disorazol A exerts its potent anticancer effects by directly targeting tubulin, the fundamental protein subunit of microtubules. By inhibiting tubulin polymerization, Disorazol A leads to the depolymerization of the microtubule network.[3][4] This disruption of the cellular cytoskeleton has profound consequences:

• Mitotic Arrest: Microtubules are essential components of the mitotic spindle, which is responsible for chromosome segregation during cell division. Disorazol A-induced microtubule depolymerization prevents the formation of a functional mitotic spindle, causing cells to arrest in the G2/M phase of the cell cycle.[3][5]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway. This is characterized by the activation of caspase-3/7, an increase in p53 protein accumulation in the nucleus, and DNA fragmentation.[3][4]

• Overcoming Multidrug Resistance: Disorazol A has shown high efficacy against cancer cell lines that overexpress P-glycoprotein (P-gp), a common efflux pump responsible for MDR.[3] While the exact mechanism for overcoming P-gp-mediated resistance is still under investigation, its potent cytotoxic nature at picomolar concentrations may overwhelm the efflux capacity of these pumps.

Data Presentation

The following tables summarize the cytotoxic activity of Disorazol A1 and its analogs against various cancer cell lines, including multidrug-resistant models.

Table 1: Cytotoxicity (IC₅₀) of Disorazol A1

Cell Line	Origin	IC₅₀ (pM)	Notes
L929	Mouse Fibrosarcoma	3
KB-3-1	Human Cervical Carcinoma	2
KB (MDR)	Human Cervical Carcinoma	-	Effective at low picomolar levels[3][4]
A-549	Human Lung Carcinoma	42	[2]
HT-29	Human Colon Carcinoma	21	[2]
MCF-7	Human Breast Carcinoma	21	[2]
HeLa	Human Cervical Carcinoma	0.05 nM (50 pM)	[6]
HeLa/DZR	Disorazol C1-resistant HeLa	0.40 nM (400 pM)	8.4-fold resistance to Disorazol A1[6]

Table 2: Cytotoxicity (IC₅₀) of Disorazol Z1

Cell Line	Origin	IC₅₀ (nM)
HepG2	Human Hepatocellular Carcinoma	0.43
U-2 OS	Human Osteosarcoma	0.35
HCC 1806	Human Breast Cancer	0.07
MDA-MB-231	Human Breast Cancer	0.15

Experimental Protocols

Herein are detailed protocols for key experiments to study the effects of Disorazol A on multidrug-resistant cancer cells.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol determines the concentration of Disorazol A that inhibits cell growth by 50% (IC₅₀).

Materials:

• Multidrug-resistant and parental cancer cell lines

• Complete cell culture medium

• Disorazol A (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO₂.

• Drug Treatment: Prepare serial dilutions of Disorazol A in complete medium. Add 100 µL of the drug dilutions to the respective wells. Include a vehicle control (DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value by plotting a dose-response curve.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to assess the effect of Disorazol A on cell cycle progression.

Materials:

• Cancer cells

• Complete cell culture medium

• Disorazol A

• Phosphate-buffered saline (PBS)

• 70% ice-cold ethanol (B145695)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with various concentrations of Disorazol A for 24 hours.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Fixation: Wash the cell pellet with PBS and resuspend in a small volume of PBS. While vortexing gently, add ice-cold 70% ethanol dropwise to a final concentration of approximately 70%.

• Storage: Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution.

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the samples on a flow cytometer. The PI fluorescence intensity will be proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[7]

Protocol 3: Apoptosis Assay by Annexin V/PI Staining

This protocol quantifies the number of apoptotic and necrotic cells following Disorazol A treatment.

Materials:

• Cancer cells

• Complete cell culture medium

• Disorazol A

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat with Disorazol A for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating and adherent cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a new tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.[8] Live cells will be negative for both stains, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both stains.[8]

Visualizations

Caption: Mechanism of action of Disorazol A in cancer cells.

Caption: Experimental workflow for studying Disorazol A.

Caption: Apoptotic signaling pathway induced by Disorazol A.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. cancer.wisc.edu [cancer.wisc.edu]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Handling and Storage of Disorazol A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazol A is a potent macrocyclic polyketide derived from the myxobacterium Sorangium cellulosum.[1][2] It exhibits exceptionally high cytotoxicity against a wide range of cancer cell lines, with IC50 values often in the low picomolar to nanomolar range.[1][3][4] Its mechanism of action involves the inhibition of tubulin polymerization, leading to the disruption of microtubule dynamics, G2/M phase cell cycle arrest, and subsequent induction of apoptosis.[1][2][3] Due to its high potency and inherent instability, stringent laboratory procedures are required for its handling and storage to ensure researcher safety, maintain compound integrity, and ensure experimental reproducibility.[2] These application notes provide detailed protocols and guidelines for the safe handling and optimal storage of Disorazol A.

Physicochemical and Biological Properties

A summary of the key physicochemical and biological properties of Disorazol A is presented in Table 1.

Property	Value	Reference
Molecular Formula	C43H54N2O10	[2]
Molecular Weight	758.9 g/mol	[5]
Appearance	Crystalline solid	[6]
Mechanism of Action	Inhibition of tubulin polymerization	[1][4]
Biological Activity	Potent cytotoxic and anti-cancer agent	[1][2]
Cellular Effects	G2/M cell cycle arrest, apoptosis	[1][3]

Safety and Handling Precautions

Disorazol A is an extremely potent cytotoxic compound and must be handled with extreme caution.[2] All handling procedures should be performed in a designated area, preferably within a certified chemical fume hood or a ducted biosafety cabinet, to prevent inhalation of aerosolized particles.[7]

Personal Protective Equipment (PPE):

• Gloves: Two pairs of powder-free, chemically resistant gloves (e.g., nitrile) should be worn at all times. Change the outer pair frequently, especially if contamination is suspected.[7][8]

• Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

• Eye Protection: Safety glasses with side shields or goggles are mandatory.[7]

• Respiratory Protection: A fit-tested respirator may be necessary for handling larger quantities of the powdered form.

General Handling Guidelines:

• Avoid direct contact with the skin, eyes, and clothing.[9]

• Do not handle Disorazol A if you are pregnant or breastfeeding.[9]

• Prohibit eating, drinking, and smoking in the designated handling area.[10]

• All surfaces and equipment in contact with Disorazol A should be decontaminated after use. A 10% bleach solution can be used for decontamination of non-porous materials.[7]

• Dispose of all contaminated waste (e.g., gloves, pipette tips, vials) as hazardous cytotoxic waste according to institutional guidelines.[7][10]

Spill Management:

• In case of a spill, immediately alert others in the vicinity.

• Wearing appropriate PPE, cover the spill with absorbent material.[9]

• Clean the area with a suitable deactivating solution (e.g., 10% bleach), followed by a thorough wash with soap and water.[7][9]

• Collect all contaminated materials in a sealed container for hazardous waste disposal.[9]

Storage and Stability

Disorazol A is known to be unstable, which necessitates strict storage conditions to maintain its biological activity.[2]

Form	Storage Temperature	Light Conditions	Duration	Notes
Solid (Lyophilized Powder)	-20°C or -80°C	Protect from light	Long-term	Store in a tightly sealed container in a desiccator to prevent moisture absorption.
Stock Solution (in DMSO)	-20°C or -80°C	Protect from light (use amber vials)	Short to medium-term (weeks to months)	Minimize freeze-thaw cycles by preparing single-use aliquots.
Aqueous Working Solutions	2-8°C	Protect from light	Short-term (prepare fresh for each experiment)	Disorazol A is prone to degradation in aqueous solutions.

Experimental Protocols

Preparation of Disorazol A Stock Solution

This protocol describes the preparation of a 1 mM stock solution of Disorazol A in Dimethyl Sulfoxide (DMSO).

Materials:

• Disorazol A (lyophilized powder)

• Anhydrous, sterile DMSO

• Sterile, amber microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

Procedure:

• Allow the vial of Disorazol A powder to equilibrate to room temperature before opening to prevent condensation.

• Carefully weigh the required amount of Disorazol A in a sterile microfuge tube.

• Add the appropriate volume of anhydrous, sterile DMSO to achieve a final concentration of 1 mM. For example, to prepare a 1 mM solution from 1 mg of Disorazol A (MW: 758.9 g/mol ), add 1.318 mL of DMSO.

• Gently vortex or sonicate the solution to ensure complete dissolution. The solution should be clear and free of particulates.

• Aliquot the stock solution into smaller, single-use volumes in sterile, amber vials to minimize freeze-thaw cycles and light exposure.

• Store the aliquots at -20°C or -80°C.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of Disorazol A on the polymerization of purified tubulin in vitro.[4][11]

Materials:

• Purified tubulin protein (>99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol (B35011)

• Disorazol A stock solution (in DMSO)

• Vehicle control (DMSO)

• Positive control (e.g., Nocodazole)

• 96-well, clear bottom microplate

• Temperature-controlled microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a tubulin polymerization mix on ice by combining General Tubulin Buffer, GTP (to a final concentration of 1 mM), and glycerol (to a final concentration of 10%).

• Add purified tubulin to the polymerization mix to a final concentration of 2-3 mg/mL and keep on ice.

• Prepare serial dilutions of Disorazol A in General Tubulin Buffer. Also, prepare vehicle and positive control solutions.

• Add 10 µL of the diluted Disorazol A, vehicle, or positive control to the wells of a pre-warmed (37°C) 96-well plate.

• To initiate the polymerization reaction, add 90 µL of the cold tubulin polymerization mix to each well.

• Immediately place the plate in the 37°C microplate reader and begin measuring the absorbance at 340 nm every 60 seconds for 60 minutes.

• Analyze the data by plotting absorbance versus time. The IC50 value can be determined by plotting the percentage of polymerization inhibition against the log of the Disorazol A concentration.

Cell Cycle Analysis by Flow Cytometry

This protocol outlines the analysis of cell cycle distribution in cells treated with Disorazol A using propidium (B1200493) iodide (PI) staining and flow cytometry.[12]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Disorazol A stock solution (in DMSO)

• Vehicle control (DMSO)

• Phosphate-buffered saline (PBS)

• 70% ice-cold ethanol (B145695)

• RNase A solution

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of Disorazol A or vehicle control for a specified period (e.g., 24-48 hours).

• Harvest the cells by trypsinization and collect them by centrifugation.

• Wash the cells with cold PBS.

• Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while gently vortexing. Incubate at -20°C for at least 2 hours.

• Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

• Incubate the cells in the dark at room temperature for 30 minutes.

• Analyze the cell cycle distribution using a flow cytometer. The G2/M population will increase in Disorazol A-treated cells.

Apoptosis Assay using Annexin V/PI Staining

This protocol describes the detection of apoptosis in Disorazol A-treated cells using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.[13][14]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Disorazol A stock solution (in DMSO)

• Vehicle control (DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Flow cytometer

Procedure:

• Seed cells and treat with Disorazol A or vehicle control as described for the cell cycle analysis.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend the cells in 1X binding buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within one hour. Early apoptotic cells will be Annexin V-positive and PI-negative, while late apoptotic/necrotic cells will be positive for both.

Visualizations

Signaling Pathway of Disorazol A-induced Apoptosis

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. journals.asm.org [journals.asm.org]
• 4. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Disorazol A | C43H54N2O10 | CID 139586756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. unthsc.edu [unthsc.edu]
• 8. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Safe Handling of Oral "Cytotoxic" and "Caution" Medications [healthhub.sg]
• 10. hse.gov.uk [hse.gov.uk]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 12. cancer.wisc.edu [cancer.wisc.edu]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Apoptosis Protocols | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols: Synthesis and Evaluation of Disorazol A Analogue with Improved Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazols are a class of potent cytotoxic macrolides isolated from the myxobacterium Sorangium cellulosum.[1] Disorazol A, in particular, has demonstrated remarkable anticancer properties, primarily through its action as a tubulin polymerization inhibitor, leading to cell cycle arrest and apoptosis.[1][2] However, the clinical development of natural Disorazol A has been hampered by its inherent chemical instability.[3] These application notes provide a comprehensive overview of the synthesis of a Disorazol A analogue with enhanced stability, along with detailed protocols for its biological evaluation. The strategies outlined herein focus on modifications aimed at improving the druglike properties of the Disorazol scaffold, specifically by replacing chemically labile moieties to enhance stability while retaining potent biological activity.

Strategies for Improving Stability

The chemical instability of Disorazol A is attributed to several structural features. Key strategies to enhance stability involve the modification of these labile groups. One successful approach has been the replacement of the epoxide units with cyclopropyl (B3062369) groups and the substitution of lactone moieties with lactam functionalities.[4][5][6] These modifications are designed to be bioisosteric, aiming to preserve the overall three-dimensional structure and biological activity of the parent compound while improving its chemical robustness.[4][5]

Data Presentation: A Template for Stability and Activity Assessment

Table 1: Chemical Stability of Disorazol A vs. Stabilized Analogue

Compound	pH 4.0 (% Remaining after 24h)	pH 7.4 (% Remaining after 24h)	pH 9.0 (% Remaining after 24h)
Disorazol A	Data to be generated	Data to be generated	Data to be generated
Disorazol A Analogue (e.g., Cyclopropyl)	Data to be generated	Data to be generated	Data to be generated

Table 2: In Vitro Biological Activity

Compound	Cell Line 1 (e.g., HeLa) IC₅₀ (nM)	Cell Line 2 (e.g., A549) IC₅₀ (nM)	Tubulin Polymerization Inhibition IC₅₀ (µM)
Disorazol A	Reported values vary	Reported values vary	Reported values vary
Disorazol A Analogue (e.g., Cyclopropyl)	Data to be generated	Data to be generated	Data to be generated

Experimental Protocols

Protocol 1: Synthesis of a Bis-Cyclopropyl Disorazol C1 Analogue

This protocol is a summarized adaptation of established synthetic routes for creating stabilized Disorazol analogues.[7][8]

Materials:

• Starting materials for the synthesis of key fragments (e.g., (R)- and (S)-epichlorohydrin)

• Reagents for cross-metathesis, esterification, and macrolactonization (e.g., Grubbs II catalyst, Yamaguchi reagent)

• Standard laboratory glassware and purification equipment (flash chromatography, HPLC)

Procedure:

• Fragment Synthesis: Synthesize the two key monomeric fragments of the Disorazol analogue. This involves a multi-step synthesis to create the cyclopropyl-containing side chains and the oxazole (B20620) core.

• Cross-Metathesis: Perform a vinyl cyclopropane (B1198618) cross-metathesis reaction to generate a key (E)-alkene segment of the target molecule.[7][8]

• Esterification: Couple the two key fragments using an esterification method, such as the Yamaguchi esterification.

• Macrolactonization: Perform an intramolecular macrolactonization to form the macrocyclic ring.

• Deprotection and Purification: Remove any protecting groups and purify the final compound using flash chromatography and/or HPLC to yield the bis-cyclopropyl Disorazol analogue.

Protocol 2: Chemical Stability Assessment

This protocol outlines a method to quantify the chemical stability of Disorazol A and its analogues at different pH values.

Materials:

• Disorazol A and synthesized analogue

• Phosphate-buffered saline (PBS), pH 7.4

• Citrate buffer, pH 4.0

• Borate buffer, pH 9.0

• Acetonitrile (ACN)

• High-performance liquid chromatography (HPLC) system with a C18 column and UV detector

Procedure:

• Prepare stock solutions of Disorazol A and the analogue in DMSO.

• Dilute the stock solutions to a final concentration of 10 µM in each of the three buffer systems (pH 4.0, 7.4, and 9.0).

• Incubate the solutions at 37°C.

• At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each solution.

• Quench the degradation by adding an equal volume of cold ACN.

• Analyze the samples by HPLC to determine the percentage of the parent compound remaining. The peak area of the parent compound at each time point is compared to the peak area at time 0.

• Plot the percentage of remaining compound versus time to determine the degradation kinetics.

Protocol 3: Cell Viability Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC₅₀) of the Disorazol compounds.

Materials:

• Human cancer cell lines (e.g., HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Disorazol A and synthesized analogue

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Plate reader

Procedure:

• Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Prepare serial dilutions of the Disorazol compounds in complete medium.

• Treat the cells with the different concentrations of the compounds and incubate for 48-72 hours.

• Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Remove the medium and add solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and plot the results against the compound concentration to determine the IC₅₀ value.[9][10]

Protocol 4: In Vitro Tubulin Polymerization Assay

This protocol is to assess the inhibitory effect of the Disorazol compounds on tubulin polymerization.[11]

Materials:

• Purified tubulin (>99% pure)

• Tubulin polymerization buffer (e.g., G-PEM buffer)

• GTP solution

• 96-well plate

• Temperature-controlled microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Reconstitute the tubulin in the polymerization buffer.

• In a pre-warmed 96-well plate, add the tubulin solution to wells containing various concentrations of the Disorazol compounds or a vehicle control.

• Initiate polymerization by adding GTP.

• Immediately place the plate in the microplate reader and measure the absorbance at 340 nm every minute for 60 minutes at 37°C.

• The increase in absorbance corresponds to the rate of tubulin polymerization. Plot the absorbance versus time to generate polymerization curves.

• Determine the IC₅₀ for the inhibition of tubulin polymerization by comparing the rate of polymerization in the presence of the compounds to the control.[11]

Protocol 5: Cell Cycle Analysis by Flow Cytometry

This protocol is to determine the effect of the Disorazol compounds on cell cycle progression.[12][13]

Materials:

• Human cancer cell lines

• Complete cell culture medium

• Disorazol A and synthesized analogue

• Propidium iodide (PI) staining solution containing RNase A

• Flow cytometer

Procedure:

• Treat cells with the Disorazol compounds at concentrations around their IC₅₀ values for 24 hours.

• Harvest the cells, wash with PBS, and fix them in cold 70% ethanol.

• Wash the fixed cells and resuspend them in the PI staining solution.

• Incubate the cells in the dark at room temperature for 30 minutes.

• Analyze the DNA content of the cells using a flow cytometer.

• Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in the G2/M phase is indicative of the mechanism of action of tubulin inhibitors.[12][13]

Visualizations

Signaling Pathway of Disorazol A

Caption: Mechanism of action for Disorazol A analogues.

Experimental Workflow

Caption: Workflow for synthesis and evaluation of Disorazol analogues.

References

• 1. researchgate.net [researchgate.net]
• 2. Syntheses of Cyclopropyl Analogues of Disorazoles A1 and B1 and Their Thiazole Counterparts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asean.org [asean.org]
• 6. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 8. Plasma Stability Assay | Domainex [domainex.co.uk]
• 9. researchgate.net [researchgate.net]
• 10. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. fda.gov.ph [fda.gov.ph]
• 12. opendata.uni-halle.de [opendata.uni-halle.de]
• 13. Drug metabolic stability in early drug discovery to develop potential lead compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Studies of Disorazol A

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disorazol A is a potent polyketide of myxobacterial origin that has demonstrated significant cytotoxic activity against a variety of cancer cell lines.[1] Its primary mechanism of action is the inhibition of tubulin polymerization, which disrupts microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[1] These characteristics make Disorazol A a promising candidate for development as an anti-cancer therapeutic.

These application notes provide a comprehensive guide to the design and execution of in vivo efficacy studies for Disorazol A using established cancer models. The protocols outlined below are intended to serve as a foundational framework that can be adapted to specific research questions and tumor models.

Mechanism of Action: Microtubule Disruption and Apoptosis Induction

Disorazol A exerts its anti-cancer effects by binding to tubulin and preventing its polymerization into microtubules. Microtubules are essential components of the cytoskeleton, playing critical roles in cell division, intracellular transport, and maintenance of cell shape. By disrupting microtubule formation, Disorazol A interferes with the mitotic spindle, a structure necessary for the proper segregation of chromosomes during cell division. This disruption activates the spindle assembly checkpoint, leading to a prolonged arrest of the cell cycle in the G2/M phase.[2][3] Ultimately, this sustained cell cycle arrest triggers the intrinsic apoptotic pathway, resulting in programmed cell death of the cancer cells.[1]

Caption: Disorazol A inhibits tubulin polymerization, leading to mitotic spindle disruption, G2/M cell cycle arrest, and apoptosis.

Experimental Design for In Vivo Efficacy Studies

The following protocols are designed for assessing the anti-tumor efficacy of Disorazol A in preclinical animal models. The use of immunodeficient mice bearing human tumor xenografts is a standard and valuable approach for such studies. Both cell line-derived xenografts (CDX) and patient-derived xenografts (PDX) can be utilized, with PDX models often providing a more clinically relevant prediction of therapeutic response.

Animal Models and Tumor Implantation

• Animal Strain: Athymic nude mice (e.g., BALB/c nude) or other severely immunodeficient strains (e.g., NOD-scid gamma (NSG)) are recommended to ensure successful engraftment of human tumor cells or tissues.

• Tumor Models:

  • Cell Line-Derived Xenografts (CDX): Human cancer cell lines with known sensitivity to microtubule inhibitors (e.g., ovarian, breast, lung cancer lines) should be selected. Cells are typically implanted subcutaneously in the flank of the mice.

  • Patient-Derived Xenografts (PDX): Tumor fragments from consenting patients are implanted subcutaneously. PDX models are particularly useful for evaluating efficacy in a more heterogeneous and clinically relevant tumor microenvironment.[4]

Determination of Maximum Tolerated Dose (MTD)

Prior to initiating efficacy studies, it is crucial to determine the MTD of Disorazol A in the chosen mouse strain. This study will establish a safe and effective dose range for the main efficacy experiment.

• Methodology: A dose-escalation study is performed with a small number of mice per dose group. Mice are administered single or multiple doses of Disorazol A, and monitored daily for signs of toxicity, including weight loss, changes in behavior, and other adverse clinical signs. The MTD is typically defined as the highest dose that does not cause greater than 20% weight loss or other severe signs of toxicity.

Efficacy Study Protocol

The following is a general protocol for a subcutaneous xenograft efficacy study.

Caption: Workflow for an in vivo efficacy study of Disorazol A.

Detailed Protocol:

• Tumor Implantation: Subcutaneously implant cancer cells or PDX fragments into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth regularly using calipers. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Randomization: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Treatment Administration:

  • Formulation: A suitable vehicle for Disorazol A should be developed to ensure its solubility and stability for in vivo administration. This may involve the use of solvents such as DMSO, PEG300, and Tween 80 in a sterile aqueous solution.

  • Dosing and Schedule: Administer Disorazol A at one or more doses below the determined MTD. The administration route (e.g., intraperitoneal, intravenous, or oral) and schedule (e.g., daily, every other day) should be optimized based on pharmacokinetic and MTD study results. A vehicle control group should be included.

• Monitoring: Measure tumor volume and body weight 2-3 times per week. Observe the animals daily for any signs of toxicity.

• Endpoints: The primary endpoint is typically tumor growth inhibition. The study may be terminated when tumors in the control group reach a specified size, or after a predetermined treatment duration.

• Data Analysis: At the end of the study, euthanize the mice and excise the tumors. Tumor weights should be recorded. The percentage of tumor growth inhibition (%TGI) can be calculated.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison between treatment groups.

Table 1: Example of Tumor Growth Inhibition Data

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³) ± SEM	Mean Final Tumor Weight (g) ± SEM	Tumor Growth Inhibition (%)
Vehicle Control	-	1500 ± 150	1.5 ± 0.15	-
Disorazol A	10	750 ± 80	0.75 ± 0.08	50
Disorazol A	20	450 ± 50	0.45 ± 0.05	70
Positive Control	-	600 ± 70	0.60 ± 0.07	60

Note: The data presented in this table are illustrative and should be replaced with actual experimental results.

Table 2: Example of Toxicity Assessment Data

Treatment Group	Dose (mg/kg)	Mean Body Weight Change (%) ± SEM	Mortality	Notable Clinical Signs
Vehicle Control	-	+5 ± 1.0	0/10	None
Disorazol A	10	-2 ± 1.5	0/10	None
Disorazol A	20	-8 ± 2.0	0/10	Mild lethargy on dosing days
Positive Control	-	-5 ± 1.8	0/10	None

Note: The data presented in this table are illustrative and should be replaced with actual experimental results.

Conclusion

The protocols and guidelines presented here provide a robust framework for the in vivo evaluation of Disorazol A's anti-cancer efficacy. While a conjugate of the related compound, Disorazol Z, has shown potent inhibition of tumor growth in ovarian and breast cancer xenograft models, it is imperative to conduct thorough studies with Disorazol A to determine its specific therapeutic potential.[4] Careful experimental design, including appropriate model selection, MTD determination, and rigorous data analysis, will be critical for advancing Disorazol A through the preclinical development pipeline.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with Disorazol A in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to effectively work with Disorazol A, a potent cytotoxic agent, in cell culture experiments. This resource offers troubleshooting guides and frequently asked questions (FAQs) to address the primary challenge of Disorazol A's low aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: What is Disorazol A and what is its mechanism of action?

Disorazol A is a macrocyclic polyketide known for its potent anti-cancer properties.[1] Its primary mechanism of action is the inhibition of tubulin polymerization.[2][3] By disrupting microtubule dynamics, Disorazol A arrests cells in the G2/M phase of the cell cycle, ultimately leading to apoptosis.[2][3]

Q2: Why is Disorazol A difficult to dissolve in cell culture media?

Disorazol A is a hydrophobic molecule, which means it has poor solubility in aqueous solutions like cell culture media. Direct addition of Disorazol A powder to media will likely result in precipitation, leading to inaccurate and non-reproducible experimental results.

Q3: What is the recommended solvent for preparing Disorazol A stock solutions?

Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Disorazol A. DMSO is a powerful polar aprotic solvent capable of dissolving a wide range of hydrophobic compounds.[4][5]

Q4: What is the maximum concentration of DMSO that is safe for my cells?

The final concentration of DMSO in the cell culture medium should be kept as low as possible to avoid solvent-induced cytotoxicity. For most cancer cell lines, a final DMSO concentration of 0.1% or less is generally considered safe. However, the sensitivity to DMSO can vary between cell lines. It is advisable to perform a vehicle control experiment to assess the effect of the final DMSO concentration on your specific cell line's viability and morphology.

Q5: My Disorazol A precipitates when I add the DMSO stock to the cell culture medium. What should I do?

This is a common issue known as "crashing out." It occurs when the hydrophobic compound rapidly comes out of solution as the DMSO is diluted in the aqueous medium. Please refer to the Troubleshooting Guide below for detailed solutions.

Solubility Data

Compound	Recommended Solvent	Final Concentration in Media
Disorazol A	Dimethyl Sulfoxide (DMSO)	≤ 0.1% (v/v)

Experimental Protocols

Protocol for Preparing Disorazol A Stock and Working Solutions

This protocol outlines the steps for preparing a Disorazol A stock solution in DMSO and subsequently diluting it into cell culture medium to achieve the desired final concentration while minimizing precipitation.

Materials:

• Disorazol A (powder)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Sterile, pre-warmed complete cell culture medium

• Vortex mixer

Procedure:

• Prepare a High-Concentration Stock Solution in DMSO:

  • In a sterile environment (e.g., a biological safety cabinet), weigh out the desired amount of Disorazol A powder.

  • Add the appropriate volume of 100% sterile DMSO to achieve a high-concentration stock solution (e.g., 1-10 mM). It is recommended to start with a small volume of DMSO and add more if needed to fully dissolve the powder.

  • Vortex the solution thoroughly until the Disorazol A is completely dissolved. Visually inspect the solution to ensure there are no visible particles. This is your primary stock solution .

  • Store the primary stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Prepare Intermediate Dilutions (Serial Dilution):

  • To avoid precipitation, perform serial dilutions of your primary stock solution in 100% DMSO to create intermediate stocks that are closer to your final working concentration.

• Prepare the Final Working Solution in Cell Culture Medium:

  • Pre-warm your complete cell culture medium to 37°C.

  • To prepare the final working solution, add a small volume of the appropriate intermediate DMSO stock solution to the pre-warmed medium. Crucially, add the DMSO stock to the medium while gently vortexing or swirling the medium. This rapid mixing helps to disperse the compound quickly and prevent localized high concentrations that can lead to precipitation.

  • Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.1%. For example, to achieve a 1:1000 dilution, add 1 µL of the DMSO stock to 1 mL of medium.

Vehicle Control:

• It is essential to include a vehicle control in your experiments. This control should contain the same final concentration of DMSO as your experimental samples to account for any effects of the solvent on the cells.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Immediate Precipitation Upon Dilution	Rapid change in solvent polarity: Adding a concentrated DMSO stock directly to a large volume of aqueous medium causes the hydrophobic compound to "crash out" of solution.	Perform serial dilutions: First, dilute the high-concentration DMSO stock in pre-warmed (37°C) cell culture medium. Add the DMSO stock dropwise while gently vortexing or swirling the medium to ensure rapid and thorough mixing.
High final concentration: The desired final concentration of Disorazol A exceeds its solubility limit in the cell culture medium.	Lower the final concentration: Disorazol A is highly potent, with IC50 values often in the picomolar to low nanomolar range.[6][7] It may not be necessary to use high concentrations. Determine the dose-response curve to find the effective concentration range.
Delayed Precipitation (after incubation)	Temperature fluctuations: Changes in temperature can affect the solubility of the compound.	Maintain constant temperature: Ensure that the incubator temperature is stable. When preparing solutions, use pre-warmed media.
Interaction with media components: Disorazol A may interact with components in the serum or basal medium over time, leading to the formation of insoluble complexes.	Prepare fresh working solutions: Prepare the final working solution of Disorazol A in cell culture medium immediately before adding it to the cells. Avoid storing diluted solutions for extended periods. Consider using serum-free medium for the initial dilution step if compatible with your cell line.
Inconsistent Experimental Results	Inaccurate dosing due to precipitation: If some of the compound has precipitated, the actual concentration in solution is lower than intended.	Visually inspect solutions: Before adding the working solution to your cells, carefully inspect it for any signs of precipitation (cloudiness, visible particles). If precipitation is observed, discard the solution and prepare it again using the recommended dilution method.
Degradation of Disorazol A: The compound may be unstable in aqueous solutions over time.	Prepare fresh solutions: Always prepare fresh working solutions from your frozen DMSO stock for each experiment. Avoid using previously prepared and stored diluted solutions.

Visualizing Key Processes

To aid in understanding the experimental workflow and the biological impact of Disorazol A, the following diagrams have been generated.

Workflow for preparing Disorazol A solutions.

Mechanism of action of Disorazol A.

References

• 1. Tubulin couples death receptor 5 to regulate apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gchemglobal.com [gchemglobal.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. journals.asm.org [journals.asm.org]

Technical Support Center: Total Synthesis of the Disorazol Macrocycle

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the total synthesis of the Disorazol macrocycle.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common challenges encountered during the synthesis of the Disorazol macrocycle, focusing on stereochemical control, macrocyclization, and fragment coupling.

Stereochemical Control

Question 1: How can I improve the diastereoselectivity of the aldol (B89426) reaction to establish the correct stereocenters in the Disorazol side chain?

Answer: Achieving high diastereoselectivity in the aldol additions is crucial for establishing the correct stereochemistry of the Disorazol side chains, particularly the vicinal stereocenters and the challenging quaternary carbon in Disorazol Z1.[1][2][3] The use of chiral auxiliaries, such as Evans' oxazolidinones, is a common strategy. However, the choice of reagents and reaction conditions is critical to success.

Troubleshooting Low Diastereoselectivity:

• Sub-optimal Lewis Acid: The choice of Lewis acid is critical. Titanium tetrachloride (TiCl₄) has been successfully used to promote the desired non-Evans syn aldol product in the synthesis of a Disorazol Z1 fragment, affording yields as high as 79%.[1] If you are observing poor selectivity, consider screening other Lewis acids such as boron triflates (e.g., Bu₂BOTf).

• Enolate Geometry: The geometry of the enolate is a key factor in determining the stereochemical outcome. For Evans' auxiliaries, Z-enolates are typically required to achieve the desired syn-aldol product. Ensure your enolization conditions (e.g., base, solvent, temperature) favor the formation of the Z-enolate.

• Steric Hindrance: In the synthesis of highly substituted fragments, steric hindrance can disfavor the desired transition state. Ensure that your protecting group strategy minimizes steric clash around the reacting centers.

• Acetate (B1210297) vs. Propionate Aldols: Standard Evans' acetate aldol reactions are known to give poor diastereoselectivity. If your synthesis involves an acetate aldol, consider using a modified auxiliary or a different coupling strategy to set the desired stereocenter.

Question 2: What are the key considerations for constructing the quaternary carbon center in Disorazol Z1?

Answer: The C13 quaternary stereocenter is a significant synthetic challenge unique to the Disorazol Z family.[2] A successful strategy involves a sequence of two highly diastereoselective aldol reactions.[1][3]

Key Synthetic Steps:

• First Aldol Reaction: A diastereoselective aldol reaction is used to set the initial stereocenter. For example, the reaction of an (S)-configured N-propionyl-thiazolidinethione with a protected propanal in the presence of TiCl₄ can yield the desired non-Evans syn-aldol product.[1]

• Lactone Formation: The resulting aldol product can be converted into a lactone. This rigid ring system helps to control the stereochemical outcome of the subsequent aldol reaction.[3]

• Second Aldol Reaction: A second diastereoselective aldol reaction on the lactone intermediate is then performed to construct the quaternary carbon center.

Troubleshooting Quaternary Center Formation:

• Poor Selectivity in the Second Aldol Reaction: The stereochemical outcome of the second aldol reaction is highly dependent on the rigid conformation of the lactone intermediate.[3] Ensure the purity of the lactone and that the reaction conditions are optimized for facial selectivity.

• Difficulty with Lactone Opening: Subsequent opening of the lactone to reveal the acyclic chain can be challenging. Mild transesterification methods may be required to avoid decomposition or unwanted side reactions.[3]

Macrocyclization

Question 3: I am experiencing low yields in the Yamaguchi macrolactonization of the Disorazol seco-acid. What are the common causes and how can I optimize the reaction?

Answer: Yamaguchi macrolactonization is a widely used method for the closure of the Disorazol macrocycle.[4][5] However, it is often plagued by low yields due to competing intermolecular reactions and the instability of the seco-acid.[6][7]

Troubleshooting Low Yields in Yamaguchi Macrolactonization:

• Oligomerization: The primary cause of low yields is often the formation of intermolecular esters (dimers, trimers, etc.).

  • Solution: Strictly adhere to high-dilution conditions. The use of a syringe pump to slowly add the seco-acid to a large volume of refluxing solvent (e.g., toluene) is crucial to favor the intramolecular reaction.

• Substrate Instability: The polyene-containing seco-acid of Disorazol is prone to degradation under the reaction conditions.

  • Solution: Minimize the reaction time and ensure the reagents are of high purity. Some strategies involve masking one of the double bonds as an alkyne, which is then reduced in a later step.[8]

• Inefficient Activation: Incomplete activation of the carboxylic acid can lead to starting material recovery.

  • Solution: Ensure stoichiometric amounts of 2,4,6-trichlorobenzoyl chloride (TCBC) and a suitable base (e.g., triethylamine) are used. 4-Dimethylaminopyridine (B28879) (DMAP) is used as a nucleophilic catalyst.

Question 4: What are the advantages and disadvantages of using a double Stille coupling for the macrocyclization of Disorazol, and what are the key experimental parameters?

Answer: For C₂-symmetric Disorazoles like Z1, a double Stille coupling offers a powerful alternative to macrolactonization for forming the macrocycle.[1][2] This strategy involves the dimerization of two identical fragments.

Advantages:

• Convergent Approach: This method is highly convergent, which can simplify the overall synthesis.

• Avoids Unstable Seco-Acids: It bypasses the need for the potentially unstable seco-acid required for macrolactonization.[6]

Disadvantages:

• Stannane Reagents: Organotin reagents are toxic and require careful handling.

• Catalyst Sensitivity: The palladium catalyst can be sensitive to impurities and reaction conditions.

Key Experimental Parameters for Double Stille Coupling:

• Catalyst System: A common catalyst system is a palladium source, such as Pd₂(dba)₃ or Pd(PPh₃)₄, with a copper(I) co-catalyst, like copper(I) thiophene-2-carboxylate (B1233283) (CuTC).

• Solvent: Anhydrous, degassed solvents such as DMF or THF are typically used.

• High Dilution: Similar to macrolactonization, high-dilution conditions are necessary to favor the intramolecular cyclization over polymerization.

Fragment Coupling

Question 5: I am having trouble with the Yamaguchi esterification to couple the two main fragments of the Disorazol macrocycle. What are some common issues and solutions?

Answer: The Yamaguchi esterification is a reliable method for coupling the carboxylic acid and alcohol fragments of Disorazol.[4][5] However, issues can arise from steric hindrance and substrate stability.

Troubleshooting Yamaguchi Esterification:

• Steric Hindrance: The coupling partners for Disorazol synthesis are often sterically demanding, which can slow down the reaction.

  • Solution: Ensure the reaction is allowed to proceed for a sufficient amount of time. Gentle heating may be required, but care must be taken to avoid decomposition of sensitive functional groups.

• Side Reactions: The activated mixed anhydride (B1165640) intermediate can be prone to side reactions if the alcohol coupling partner is not reactive enough.

  • Solution: Ensure the alcohol is readily available for reaction. The use of DMAP as a nucleophilic catalyst is crucial for promoting the desired esterification.

• Epimerization: There is a risk of epimerization at the α-carbon to the carboxylic acid, especially if the reaction conditions are too harsh.

  • Solution: Use mild basic conditions (e.g., triethylamine (B128534) or diisopropylethylamine) and maintain a low reaction temperature.

Quantitative Data

The following tables summarize reported yields for key transformations in various total syntheses of Disorazol analogues.

Table 1: Comparison of Macrocylization Methods and Yields

Disorazol Analogue	Macrocylization Method	Reagents	Yield (%)	Reference
Disorazol C1 Analogue	Yamaguchi Macrolactonization	TCBC, Et₃N, DMAP, Toluene (B28343)	58	[5]
Disorazol Z1	Double Stille Coupling	Pd₂(dba)₃, CuTC, PPh₃, DMF	39	[1]
Disorazol C1	Heck Coupling	Pd[(o-tolyl)₃P]₂	N/A	[9]

Table 2: Yields for Key Fragment Coupling and Stereocenter-Forming Reactions

Reaction Type	Disorazol Analogue	Key Reagents	Yield (%)	Diastereomeric Ratio (dr)	Reference
Diastereoselective Aldol Reaction	Disorazol Z1 Fragment	TiCl₄, DIPEA	79	N/A	[1]
Yamaguchi Esterification	Disorazol C1 Analogue	TCBC, Et₃N, DMAP	81	N/A	[5]
Duthaler-Hafner Allylation	CP₂-Disorazole C1 Fragment	N/A	87	4.8:1.0	Wipf, et al.

Experimental Protocols

The following are representative, detailed methodologies for key experiments in the synthesis of the Disorazol macrocycle.

Protocol 1: Diastereoselective Aldol Reaction for Disorazol Z1 Fragment [1]

• Preparation: A flame-dried round-bottom flask equipped with a magnetic stir bar is charged with the (S)-configured thiazolidinethione (1.0 equiv) and dissolved in anhydrous dichloromethane (B109758) (DCM) under an argon atmosphere.

• Cooling: The solution is cooled to -78 °C in a dry ice/acetone bath.

• Reagent Addition: Titanium tetrachloride (1.1 equiv) is added dropwise, and the resulting mixture is stirred for 5 minutes. Diisopropylethylamine (DIPEA) (1.2 equiv) is then added dropwise, and the solution is stirred for an additional 30 minutes.

• Aldehyde Addition: The aldehyde (1.5 equiv) is added dropwise, and the reaction is stirred at -78 °C for 2 hours.

• Quenching: The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Workup: The mixture is allowed to warm to room temperature and extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired non-Evans syn-aldol product.

Protocol 2: Yamaguchi Macrolactonization for a Disorazol C1 Analogue [5]

• Preparation: To a solution of the seco-acid (1.0 equiv) in anhydrous toluene is added triethylamine (3.0 equiv) under an argon atmosphere.

• Activation: The solution is cooled to 0 °C, and 2,4,6-trichlorobenzoyl chloride (1.5 equiv) is added dropwise. The mixture is stirred at room temperature for 2 hours.

• Cyclization: The reaction mixture is then added via syringe pump over a period of 6 hours to a solution of 4-dimethylaminopyridine (7.0 equiv) in anhydrous toluene at 80 °C.

• Reaction Completion: After the addition is complete, the reaction is stirred at 80 °C for an additional 12 hours.

• Workup: The reaction is cooled to room temperature and quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel to yield the macrocycle.

Protocol 3: Double Stille Coupling for Disorazol Z1 [1]

• Preparation: A solution of the vinyl stannane/vinyl iodide precursor (1.0 equiv) in anhydrous and degassed DMF is prepared in a flame-dried Schlenk flask under an argon atmosphere.

• Catalyst Addition: Tris(dibenzylideneacetone)dipalladium(0) (0.1 equiv), triphenylphosphine (B44618) (0.4 equiv), and copper(I) thiophene-2-carboxylate (2.0 equiv) are added to the solution.

• Reaction: The reaction mixture is heated to 50 °C and stirred for 12 hours.

• Workup: The reaction is cooled to room temperature and diluted with ethyl acetate. The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by preparative thin-layer chromatography to afford the protected Disorazol Z1 macrocycle.

Visualizations

The following diagrams illustrate key conceptual frameworks in the synthesis and biosynthesis of the Disorazol macrocycle.

Caption: A generalized retrosynthetic analysis of the Disorazol macrocycle.

Caption: A simplified workflow of the Disorazol biosynthetic pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of a Stereoselective Synthesis of Isomers of (+)-Disorazole Z1’s Lateral Chain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of a Non-Symmetrical Disorazole C1-Analogue and Its Biological Activity | MDPI [mdpi.com]
• 6. Total Synthesis of (+)‐Disorazole Z1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. opendata.uni-halle.de [opendata.uni-halle.de]
• 9. The Hoveyda Synthesis of Disorazole C1 [organic-chemistry.org]

Technical Support Center: Optimizing Disorazol A for In Vitro Cytotoxicity Assays

This guide provides researchers, scientists, and drug development professionals with essential information for utilizing Disorazol A in in vitro cytotoxicity experiments. It includes frequently asked questions, troubleshooting advice, detailed experimental protocols, and a summary of reported efficacy data to facilitate accurate and reproducible results.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What is a recommended starting concentration range for Disorazol A in a cytotoxicity assay?

Disorazol A is an exceptionally potent cytotoxic agent, with activity reported in the low picomolar to nanomolar range.[1][2][3] For initial screening, it is advisable to use a broad concentration range with logarithmic dilutions. A suggested starting range would be from 1 pM to 100 nM to capture the full dose-response curve and accurately determine the IC50 value.

Q2: My IC50 values are significantly higher than those reported in the literature. What are the potential causes?

Several factors can lead to discrepancies in IC50 values:

• Compound Instability: Disorazols can be unstable, which may lead to a reduction in potency if not handled or stored correctly.[2] Prepare fresh dilutions for each experiment from a properly stored stock solution.

• Cell Seeding Density: Higher cell densities can mask the cytotoxic effects of a compound, leading to an artificially high IC50 value.[4] Ensure consistent and optimal cell seeding densities across all plates and experiments.

• Exposure Time: The cytotoxic effects of Disorazol A are time-dependent. Efficacy has been shown to increase with longer incubation periods, such as from 24 to 72 hours.[5] An insufficient exposure time may not reveal the compound's full potency.

• Vehicle Control: The solvent used to dissolve Disorazol A (commonly DMSO) can have its own cytotoxic effects at higher concentrations. Ensure the final solvent concentration is consistent across all wells and is below the threshold of toxicity for your specific cell line.

Q3: I am observing inconsistent results between replicate experiments. What should I check?

Inconsistency can arise from several sources:

• Compound Degradation: As mentioned, Disorazol A's instability can be a major factor.[2] Aliquot stock solutions to minimize freeze-thaw cycles and always prepare working solutions immediately before use.

• Cell Health and Passage Number: Use cells that are in the logarithmic growth phase and are of a consistent, low passage number. Cellular responses can change as cells are cultured for extended periods.

• Assay Protocol Variations: Minor deviations in incubation times, reagent volumes, or cell numbers can lead to significant variability.[4] Adhere strictly to a standardized protocol.

Q4: My cells are arresting in the G2/M phase of the cell cycle. Is this an expected outcome?

Yes, this is the well-documented mechanism of action for Disorazol A. It functions as a potent antimitotic agent by inhibiting tubulin polymerization, which disrupts the formation of the mitotic spindle.[2][3] This disruption prevents cells from completing mitosis, leading to an accumulation of cells in the G2/M phase.[3][5] At higher concentrations, this can lead to the depletion of microtubules.[3]

Q5: What safety precautions should be taken when handling Disorazol A?

Disorazol A is extremely cytotoxic.[2][6] Due to its high potency, strict safety measures are necessary. Always handle the compound in a closed fume hood while wearing appropriate personal protective equipment (PPE), including gloves and a face mask.[6]

Quantitative Data Summary

The following table summarizes the reported cytotoxic activity of Disorazol A and its analogue, Disorazol Z, across various cancer cell lines.

Compound	Cell Line(s)	Reported Activity (IC50/EC50)	Reference
Disorazol A1	Panel of cancer cell lines (including multidrug-resistant KB line)	2 - 42 pmol/L	[1][7]
Disorazol Z1	Hepatocellular carcinoma (HepG2), Osteosarcoma (U-2 OS), and others	0.07 - 0.43 nmol/L	[1]
Disorazol Z	Panel of >60 tumor cell lines	Single-digit to subnanomolar EC50 values	[5]
Disorazol Z	HCT-116 (colon cancer)	0.25 nmol/L (Caspase 3/7 activation)	[5]
Disorazol Z	KB/HeLa	0.8 nmol/L (G2/M arrest)	[5]
Disorazol Z	RKOp27Kip (without cell cycle arrest)	0.54 nmol/L	[5]

Experimental Protocols

General In Vitro Cytotoxicity Assay (MTT-based)

This protocol provides a general framework for determining the IC50 value of Disorazol A using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This method measures cell viability based on the metabolic activity of mitochondria.

Materials:

• Adherent cancer cells in culture

• 96-well flat-bottom plates

• Disorazol A stock solution (e.g., in DMSO)

• Complete culture medium

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Harvest and count cells that are in a logarithmic growth phase. Seed the cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight (37°C, 5% CO2) to allow for cell attachment.[8]

• Compound Preparation and Treatment:

  • Prepare a series of serial dilutions of Disorazol A in complete culture medium from your stock solution. Given its potency, this will likely involve several dilution steps to reach the picomolar range.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest Disorazol A concentration) and a "no cells" blank control (medium only).[8][9]

  • Carefully remove the medium from the wells and add 100 µL of the prepared Disorazol A dilutions or controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 72 hours) at 37°C, 5% CO2.[5]

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for an additional 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan (B1609692) crystals.[8]

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the crystals. Shake the plate gently for 10 minutes to ensure complete solubilization.[8]

• Absorbance Measurement: Measure the absorbance of each well at 490 nm using a microplate reader.[8]

• Data Analysis:

  • Subtract the average absorbance of the "no cells" blank from all other values.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control wells (which represents 100% viability).

  • Plot the percentage of cell viability against the logarithm of the Disorazol A concentration and use a non-linear regression analysis to determine the IC50 value.

Visualizations

Experimental Workflow

Caption: Workflow for a standard in vitro cytotoxicity assay.

Disorazol A Signaling Pathway

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Scientific Breakthrough in Chemistry [nachrichten.idw-online.de]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Disorazol A tubulin assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Disorazol A in tubulin-based assays. The information is tailored to address common issues that can lead to inconsistent and unreliable results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Disorazol A?

Disorazol A is a potent cytotoxic agent that functions by inhibiting tubulin polymerization.[1][2] It binds to tubulin, preventing the formation of microtubules, which are essential for various cellular processes, including mitotic spindle formation.[3] This disruption of microtubule dynamics leads to a cell cycle arrest in the G2/M phase and ultimately induces apoptosis (programmed cell death).[2]

Q2: I am observing significant variability in my IC50 values for Disorazol A in a tubulin polymerization assay. What are the potential causes?

Inconsistent IC50 values can stem from several factors:

• Compound Instability: Disorazols are known to have stability issues.[1] Improper storage or handling of Disorazol A stock solutions can lead to degradation, resulting in lower potency and variable results.

• Solubility and Precipitation: Disorazol A is a hydrophobic molecule. When diluting a DMSO stock solution into an aqueous assay buffer, the compound may precipitate, leading to a lower effective concentration in the assay.

• Reagent Quality: The quality and handling of tubulin and GTP are critical. Inactive tubulin due to improper storage (e.g., repeated freeze-thaw cycles) or degraded GTP will lead to poor polymerization and inconsistent inhibition data.

• Assay Conditions: Variations in temperature, incubation times, and protein concentrations can all contribute to inconsistent results.

Q3: My control wells (no inhibitor) are showing weak or no tubulin polymerization. What should I check?

• Tubulin Activity: Ensure your tubulin is active. Use a fresh aliquot and avoid repeated freeze-thaw cycles. It is recommended to store tubulin at -80°C.

• GTP Quality: GTP is essential for tubulin polymerization. Prepare fresh GTP solutions and store them in small aliquots at -80°C to prevent degradation.

• Temperature Control: Tubulin polymerization is temperature-dependent. Ensure your plate reader is pre-warmed to 37°C and that you are using pre-warmed plates.[4]

• Buffer Composition: Check the composition of your general tubulin buffer (GTB). It should typically contain PIPES, MgCl2, and EGTA at the correct pH.

Q4: I am observing precipitation in my wells when I add the Disorazol A dilution. How can I prevent this?

This is a common issue with hydrophobic compounds. To mitigate precipitation:

• Final DMSO Concentration: Keep the final concentration of DMSO in the assay low, typically below 2%.

• Stepwise Dilution: Avoid adding the concentrated DMSO stock directly into the full volume of aqueous buffer. Perform serial dilutions in the assay buffer.

• Gentle Mixing: Mix gently after adding the compound to the assay plate.

Troubleshooting Guide: Inconsistent Results

This guide provides a systematic approach to diagnosing and resolving common issues encountered during Disorazol A tubulin assays.

Problem	Possible Cause	Recommended Solution
High Variability in IC50 Values Between Experiments	Disorazol A Degradation: The compound may be unstable in your stock solution.	Prepare fresh stock solutions of Disorazol A in high-quality, anhydrous DMSO. Aliquot into single-use vials to avoid repeated freeze-thaw cycles and store at -80°C.
Inconsistent Tubulin Activity: Tubulin quality can vary between batches or due to improper handling.	Use a consistent source and lot of purified tubulin. Always handle tubulin on ice and minimize the time it is kept at room temperature. Consider running a quality control check on new batches of tubulin.
GTP Degradation: GTP is prone to hydrolysis, especially with multiple freeze-thaw cycles.	Prepare fresh, concentrated GTP stock solutions and store them in small aliquots at -80°C. Thaw only the required amount for each experiment.
Low Potency (Higher than expected IC50)	Compound Precipitation: Disorazol A may be precipitating out of the aqueous assay buffer.	Visually inspect the wells for any precipitate. Reduce the final DMSO concentration if possible. Try a stepwise dilution of the compound into the assay buffer.
Inactive Compound: The Disorazol A may have degraded.	Use a fresh, validated batch of Disorazol A. If possible, confirm the identity and purity of your compound.
Suboptimal Tubulin Concentration: The tubulin concentration may be too high, requiring a higher concentration of the inhibitor to see an effect.	Optimize the tubulin concentration for your assay. A typical starting concentration is 3 mg/mL.[4]
No Polymerization in Control Wells	Inactive Tubulin: The tubulin may have lost its ability to polymerize.	Use a fresh aliquot of tubulin from a reliable supplier. Ensure proper storage at -80°C.
Inactive GTP: The GTP may be degraded and unable to support polymerization.	Prepare a fresh solution of GTP from a high-quality powder.
Incorrect Temperature: The assay is not being performed at the optimal temperature for polymerization.	Ensure the microplate reader is pre-warmed to 37°C and that the assay plate is also pre-warmed before adding the tubulin.[4]

Quantitative Data Summary

The following tables summarize the reported inhibitory concentrations for Disorazol A and related compounds.

Table 1: In Vitro Tubulin Polymerization Inhibition

Compound	IC50 (µM)	Organism/Source
Disorazol A1	~1.8	Bovine Brain Tubulin
Disorazol C1	11.8 ± 0.4	Bovine Brain Tubulin[5]

Table 2: In Vitro Cytotoxicity (Cell-Based Assays)

Compound	Cell Line	GI50/IC50
Disorazol A1	Various Cancer Cell Lines	2 - 42 pM[6]
Disorazol C1	11 Human Tumor Cell Lines	Average 1.7 ± 0.6 nM[5]
Disorazol Z1	Various Cancer Cell Lines	0.07 - 0.43 nM

Experimental Protocols

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This protocol is for measuring the effect of Disorazol A on the polymerization of purified tubulin in vitro. The increase in turbidity at 350 nm is proportional to the amount of polymerized microtubules.[3]

Materials:

• Purified tubulin (>99% pure)

• Disorazol A

• Guanosine triphosphate (GTP)

• General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pre-warmed 96-well microplate

• Temperature-controlled microplate reader

Protocol:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Disorazol A in anhydrous DMSO. Store in single-use aliquots at -80°C.

  • On ice, reconstitute purified tubulin in ice-cold GTB to a final concentration of 3-5 mg/mL. Keep on ice and use within 30 minutes.

  • Prepare a 10 mM working solution of GTP by diluting a stock solution in GTB. Keep on ice.

• Reaction Setup (on ice):

  • In a pre-chilled 96-well plate, add the desired concentrations of Disorazol A or DMSO (for the vehicle control).

  • Add the tubulin solution to each well.

  • To initiate polymerization, add the GTP working solution to each well for a final concentration of 1 mM.

• Measurement:

  • Immediately place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 350 nm every minute for 60 minutes.

• Data Analysis:

  • Plot the absorbance at 350 nm versus time for each concentration of Disorazol A.

  • Determine the maximum rate of polymerization (Vmax) from the slope of the linear portion of the curve.

  • Calculate the percentage of inhibition for each Disorazol A concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Disorazol A concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This protocol measures the effect of Disorazol A on the viability of cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Disorazol A

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Disorazol A in complete culture medium from a DMSO stock.

  • Remove the medium from the wells and add 100 µL of the diluted Disorazol A solutions. Include a vehicle control (medium with DMSO).

  • Incubate for 48-72 hours.

• MTT Assay:

  • Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with no cells).

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the Disorazol A concentration and determine the IC50 value.

Visualizations

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 5. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to enhance the stability of Disorazol A in aqueous solutions

Welcome to the technical support center for Disorazol A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the aqueous stability of Disorazol A.

Frequently Asked Questions (FAQs)

Q1: My Disorazol A solution is losing cytotoxic activity over time. What is the likely cause?

A1: Disorazol A is a macrocyclic polyketide known for its instability in aqueous solutions. The loss of activity is likely due to chemical degradation. Macrocyclic lactones, like Disorazol A, are susceptible to hydrolysis, which involves the cleavage of the lactone ring. This process is often pH and temperature-dependent. Other potential degradation pathways include oxidation and photolysis, especially if the solution is exposed to light or contains oxidizing agents.

Q2: What are the primary degradation pathways for macrolide compounds like Disorazol A in aqueous solution?

A2: The primary degradation pathways for macrolide antibiotics and similar macrocyclic structures in aqueous solutions typically involve:

• Hydrolysis: Cleavage of the ester (lactone) bond in the macrocyclic ring is a common degradation route, often catalyzed by acidic or basic conditions. For some macrolides, this leads to the opening of the lactone ring, rendering the molecule inactive.

• Oxidation: The complex structure of Disorazol A may contain moieties susceptible to oxidation. This can be accelerated by the presence of dissolved oxygen, metal ions, or peroxides.

• Photodegradation: Exposure to light, particularly UV light, can provide the energy to initiate degradation reactions in sensitive molecules.

Q3: What are the recommended general storage conditions for a Disorazol A stock solution?

A3: To minimize degradation, stock solutions of Disorazol A should be prepared in a suitable non-aqueous solvent like DMSO and stored at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. For aqueous experimental solutions, it is recommended to prepare them fresh from the stock solution immediately before use. If temporary storage of an aqueous solution is necessary, it should be kept on ice and protected from light.

Troubleshooting Guides

Problem 1: Disorazol A precipitates when I dilute my DMSO stock into an aqueous buffer (e.g., PBS).

• Cause: Disorazol A is a highly hydrophobic molecule with poor aqueous solubility. When a concentrated DMSO stock is diluted into an aqueous medium, the dramatic change in solvent polarity can cause the compound to crash out of solution. This is known as "salting out" or precipitation.

• Solution:

  • Reduce Final Concentration: Ensure the final concentration of Disorazol A in the aqueous buffer is below its solubility limit.

  • Increase Final DMSO Concentration: While not always possible due to cellular toxicity, increasing the final percentage of DMSO (e.g., from 0.1% to 0.5% or 1%) can help maintain solubility. Always run a vehicle control with the same final DMSO concentration.

  • Use a Solubilizing Excipient: Incorporate a solubilizing agent into your aqueous buffer before adding the Disorazol A stock. Strategies like cyclodextrin (B1172386) complexation or liposomal encapsulation are highly effective. (See Experimental Protocols section).

  • Change Dilution Method: Add the DMSO stock to the aqueous buffer dropwise while vortexing vigorously to ensure rapid mixing and prevent localized high concentrations that favor precipitation.

Problem 2: How can I quantitatively assess the stability of my Disorazol A formulation?

• Solution: A stability-indicating analytical method is required. The most common technique is High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection.[1][2][3] A stability study involves:

  • Method Development: Develop an HPLC method that can separate the intact Disorazol A from its potential degradation products.[4][5]

  • Forced Degradation: Intentionally degrade the drug under stress conditions (acid, base, oxidation, heat, light) to generate degradation products.[6][7] This helps validate that your analytical method can indeed separate these products from the parent drug.

  • Time-Point Analysis: Set up your formulation under specific storage conditions (e.g., 4°C, 25°C, 37°C) and analyze samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

  • Data Analysis: Quantify the peak area of the intact Disorazol A at each time point. Plot the concentration or percentage remaining versus time to determine the degradation kinetics and calculate parameters like the half-life (t½).

Stabilization Strategies & Data

To systematically evaluate and compare stabilization strategies, it is crucial to collect quantitative data. The following table template should be used to record results from a stability study.

Table 1: Stability of Disorazol A Formulations under Accelerated Conditions (e.g., 37°C)

Formulation ID	Formulation Composition	Initial Conc. (µM)	Time (hours)	% Disorazol A Remaining	Degradation Rate Constant (k) (h⁻¹)	Half-life (t½) (hours)	Observations
CTRL-PBS-37	Disorazol A in PBS, pH 7.4	1	0	100%	Calculate from data	Calculate from data	No precipitation
4	Measure
8	Measure
24	Measure
CD-FORM-37	Disorazol A with 10 mM SBE-β-CD in PBS, pH 7.4	1	0	100%	Calculate from data	Calculate from data	Clear solution
4	Measure
8	Measure
24	Measure
LIPO-FORM-37	Liposomal Disorazol A in PBS, pH 7.4	1	0	100%	Calculate from data	Calculate from data	Slightly opalescent
4	Measure
8	Measure
24	Measure

Note: This table is a template. Actual values must be determined experimentally.

Experimental Protocols

Protocol 1: Forced Degradation Study of Disorazol A

This protocol outlines how to intentionally degrade Disorazol A to identify potential degradation products and validate a stability-indicating HPLC method.[6][8]

Materials:

• Disorazol A stock solution (e.g., 1 mM in DMSO)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3% (v/v)

• HPLC-grade water and acetonitrile

• pH meter, heating block, photostability chamber

Methodology:

• Acid Hydrolysis: Mix an aliquot of Disorazol A stock with 0.1 M HCl. Incubate at 60°C for 2, 4, and 8 hours. Before HPLC analysis, neutralize the sample with an equivalent amount of 0.1 M NaOH.

• Base Hydrolysis: Mix an aliquot of Disorazol A stock with 0.1 M NaOH. Incubate at room temperature for 30, 60, and 120 minutes. Before HPLC analysis, neutralize with an equivalent amount of 0.1 M HCl.

• Oxidative Degradation: Mix an aliquot of Disorazol A stock with 3% H₂O₂. Incubate at room temperature for 2, 4, and 8 hours, protected from light.

• Thermal Degradation: Dilute Disorazol A stock in an aqueous buffer (e.g., PBS pH 7.4). Incubate at 60°C for 24 and 48 hours, protected from light.

• Photolytic Degradation: Place a dilute aqueous solution of Disorazol A in a photostability chamber according to ICH Q1B guidelines. Expose to cool white fluorescent and near-UV lamps. Wrap a control sample in foil and place it in the same chamber.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the stability-indicating HPLC method (Protocol 4). The goal is to achieve 10-30% degradation of the parent compound.

Protocol 2: Preparation of Disorazol A - Cyclodextrin Inclusion Complex

This protocol uses sulfobutyl ether-β-cyclodextrin (SBE-β-CD) to enhance the solubility and stability of Disorazol A via the kneading method.[9][10]

Materials:

• Disorazol A

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

• Ethanol

• Deionized water

• Mortar and pestle

• Vacuum oven

Methodology:

• Molar Ratio: Determine the desired molar ratio of Disorazol A to SBE-β-CD (a 1:1 or 1:2 ratio is a common starting point).

• Wetting: Place the accurately weighed SBE-β-CD into a mortar. Add a small amount of a water:ethanol (1:1) mixture to form a thick, uniform paste.

• Incorporation: Dissolve the accurately weighed Disorazol A in a minimal amount of ethanol. Slowly add this solution to the SBE-β-CD paste.

• Kneading: Knead the mixture thoroughly with the pestle for 30-45 minutes. The consistency should remain paste-like. If it becomes too dry, add a few more drops of the water:ethanol mixture.

• Drying: Spread the resulting paste in a thin layer on a glass dish and dry it in a vacuum oven at 40°C until a constant weight is achieved.

• Final Product: The resulting dry powder is the Disorazol A-cyclodextrin inclusion complex. This can be reconstituted directly in an aqueous buffer for experiments.

Protocol 3: Preparation of Liposomal Disorazol A

This protocol uses the thin-film hydration method to encapsulate Disorazol A into liposomes, which can protect it from degradation and improve its delivery.[11][12]

Materials:

• Disorazol A

• Phospholipids (e.g., DSPC - 1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• Chloroform and Methanol (HPLC grade)

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Methodology:

• Lipid Film Formation:

  • Dissolve Disorazol A, DSPC, and cholesterol in a chloroform:methanol (e.g., 2:1 v/v) solution in a round-bottom flask. A typical molar ratio for DSPC:Cholesterol is 2:1. The drug-to-lipid ratio should be optimized (e.g., start at 1:20 w/w).

  • Attach the flask to a rotary evaporator. Rotate the flask in a water bath (set above the lipid transition temperature, e.g., ~60°C for DSPC) under reduced pressure to evaporate the organic solvents.

  • Continue evaporation until a thin, dry, uniform lipid film forms on the inner wall of the flask. Further dry under high vacuum for at least 2 hours to remove residual solvent.

• Hydration:

  • Hydrate the lipid film by adding pre-warmed (e.g., 60°C) PBS (pH 7.4) to the flask.

  • Agitate the flask by hand or on the rotary evaporator (with the vacuum off) for 1-2 hours. This process forms large, multilamellar vesicles (MLVs).

• Size Reduction (Sonication & Extrusion):

  • To create smaller, more uniform vesicles, sonicate the MLV suspension using a bath or probe sonicator. This should be done in short bursts while keeping the sample on ice to prevent overheating and lipid degradation.

  • For a well-defined size distribution, pass the liposome (B1194612) suspension through an extruder equipped with polycarbonate membranes of a specific pore size (e.g., 100 nm). This process should be repeated 10-15 times.

• Purification:

  • To remove unencapsulated Disorazol A, the liposome suspension can be purified by size exclusion chromatography or dialysis.

• Characterization: The final liposomal formulation should be characterized for particle size, zeta potential, and encapsulation efficiency.

Protocol 4: Stability-Indicating HPLC Method for Disorazol A

This method is adapted from a validated protocol for the related compound Disorazol Z and is suitable for quantifying Disorazol A in the presence of its degradation products.[4]

Instrumentation & Columns:

• HPLC System: Agilent 1260 or equivalent, with a diode-array detector (DAD).

• Column: Waters Acquity C₁₈, 100 x 2 mm, 1.7 µm particle size.

Mobile Phase & Gradient:

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.6 mL/min.

• Column Temperature: 45°C.

• Detection Wavelength: 320 nm.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-19 min: Linear gradient from 5% to 95% B

  • 19-21 min: Hold at 95% B

  • 21.1-24 min: Return to 5% B (re-equilibration)

Procedure:

• Prepare samples by diluting them in the initial mobile phase composition (95% A, 5% B).

• Inject 5-10 µL of the sample onto the column.

• Integrate the peak area for intact Disorazol A. The retention time should be determined using a pure standard. Degradation products will typically appear as separate peaks with different retention times.

Diagrams and Workflows

Signaling Pathway

Caption: Mechanism of action for Disorazol A, leading to apoptosis.

Experimental Workflow

Caption: Workflow for comparing Disorazol A stabilization strategies.

References

• 1. Quantitative assessment of selective degradation behavior of etoxazole in different classes of organisms by compound-specific isotope analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.najah.edu [journals.najah.edu]
• 4. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stability-indicating HPLC method for the determination of related substances in lansoprazole sulphide | International Journal of Science and Technology Research Archive [sciresjournals.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biomedres.us [biomedres.us]
• 8. pharmtech.com [pharmtech.com]
• 9. humapub.com [humapub.com]
• 10. oatext.com [oatext.com]
• 11. eijppr.com [eijppr.com]
• 12. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Disorazols from Bacterial Cultures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the refinement of purification methods for Disorazol A and its analogs from bacterial cultures.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting material for Disorazol purification?

Disorazols are naturally produced by the myxobacterium Sorangium cellulosum.[1][2] For laboratory and larger-scale purification, a common starting point is the fermentation broth of a high-yield strain, such as Sorangium cellulosum So ce12 for Disorazol A or So ce1875 for the Disorazol Z family.[3][4][5] The process often involves the use of an adsorber resin, like XAD-16, added to the culture medium to capture the produced secondary metabolites.[2][3][6]

Q2: What are the main steps in a typical Disorazol purification workflow?

A general workflow for Disorazol purification from bacterial culture includes:

• Solid-Liquid Separation: Separation of the adsorber resin and/or biomass from the culture broth.

• Extraction: Elution of the captured compounds from the resin, followed by liquid-liquid extraction to generate a crude extract.

• Pre-purification/Fractionation: Initial chromatographic steps, such as flash chromatography, to separate major compound classes.

• High-Resolution Chromatography: Techniques like High-Performance Liquid Chromatography (HPLC) or Medium-Pressure Liquid Chromatography (MPLC) to isolate individual Disorazol congeners.

• Final Purification/Crystallization: Final polishing steps and crystallization to obtain highly pure Disorazol.

Q3: What kind of yields can be expected for Disorazols?

Yields are highly dependent on the producing strain, fermentation conditions, and the specific Disorazol congener. For instance, large-scale fermentation of S. cellulosum So ce1875 can yield 60-80 mg/L of Disorazol Z1.[3] In contrast, heterologous expression in hosts like Myxococcus xanthus DK1622 has resulted in significantly lower yields, ranging from approximately 0.2 mg/L to 1.8 mg/L, even with promoter engineering.[3][7]

Troubleshooting Guides

Issue 1: Low Yield of Crude Extract

Q: My crude extract yield after fermentation and initial extraction is significantly lower than expected. What are the potential causes and solutions?

A: Low crude extract yield can stem from several factors throughout the fermentation and extraction process. Here’s a breakdown of potential issues and how to address them:

• Suboptimal Fermentation:

  • Troubleshooting: Review and optimize fermentation parameters such as temperature (typically 30°C), pH (around 7.3), and dissolved oxygen levels (e.g., 20% pO2).[6] Ensure the correct media composition is used and that the producing strain is healthy and viable.

• Inefficient Adsorption to Resin:

  • Troubleshooting: Verify that the adsorber resin (e.g., XAD-16) was added at the appropriate time and in the correct proportion to the culture volume. Ensure adequate mixing for efficient contact between the resin and the broth.

• Incomplete Elution from Resin:

  • Troubleshooting: The elution from the adsorber resin is a critical step. A common protocol involves a stepwise elution, for example, with 30% aqueous methanol (B129727) followed by 100% methanol.[3][6] Ensure sufficient solvent volume (e.g., 2-3 bed volumes) and contact time to fully desorb the compounds.

• Poor Liquid-Liquid Extraction Efficiency:

  • Troubleshooting: After evaporating the initial eluate, the resulting aqueous mixture is typically extracted with an organic solvent like ethyl acetate (B1210297) or dichloromethane (B109758) (DCM).[3] Ensure proper phase mixing and separation. Emulsion formation can be an issue; if so, consider centrifugation or the addition of brine to break the emulsion. Perform multiple extractions (e.g., 2-3 times) to maximize recovery.

• Loss of Product during Solvent Partitioning:

  • Troubleshooting: A methanol-heptane partitioning step is often used to remove lipids.[3] While this is crucial for cleaning up the sample, it's possible to lose some of the less polar Disorazol congeners to the heptane (B126788) phase. Analyze a sample of the heptane layer by HPLC to check for product loss. If significant loss is detected, consider reducing the number of heptane extractions or using a different lipid removal strategy.

Issue 2: Poor Separation of Disorazol Congeners

Q: I am having difficulty separating the different Disorazol analogs using chromatography. What can I do to improve resolution?

A: The Disorazol family consists of several structurally similar congeners, which can make their separation challenging. Here are some strategies to improve chromatographic resolution:

• Optimize Flash Chromatography:

  • Troubleshooting: For initial fractionation on silica (B1680970) gel, a carefully selected solvent gradient is crucial. For example, a dichloromethane (DCM) and acetone (B3395972) gradient can be effective.[3] Experiment with different gradient slopes and solvent systems. Ensure the column is not overloaded, which can lead to peak broadening and poor separation.

• Refine Reverse-Phase Chromatography:

  • Troubleshooting: Reverse-phase MPLC or HPLC is often used for final purification.[3] To improve the separation of closely related analogs:

    • Solvent System: A common mobile phase is a gradient of methanol in water.[3] Try different organic modifiers like acetonitrile, or add small amounts of additives like formic acid or trifluoroacetic acid to improve peak shape.

    • Column Chemistry: If a standard C18 column is not providing adequate separation, consider other stationary phases such as C8, phenyl-hexyl, or embedded polar group (EPG) columns.

    • Gradient Optimization: A shallow gradient can significantly improve the resolution of closely eluting peaks. For instance, a long gradient from 20% to 30% of methanol as solvent B over 240 minutes has been used successfully.[3]

• Consider Alternative Chromatographic Techniques:

  • Troubleshooting: If standard HPLC is insufficient, consider preparative Thin-Layer Chromatography (TLC) for small-scale purification of specific fractions.[3] Supercritical Fluid Chromatography (SFC) can also offer different selectivity for diastereomers and may be a powerful alternative for separating complex mixtures of natural products.[8]

Issue 3: Difficulty with Crystallization

Q: I have a purified fraction of Disorazol, but I am unable to obtain crystals. What should I try?

A: Crystallization can be a challenging final step. Disorazols have been successfully crystallized from solvents like ethanol (B145695) and methanol.[3] If you are facing difficulties, consider the following:

• Purity of the Compound:

  • Troubleshooting: The presence of even small amounts of impurities can inhibit crystallization. Verify the purity of your sample by analytical HPLC. If necessary, perform an additional purification step.

• Solvent System:

  • Troubleshooting: If direct crystallization from a single solvent like ethanol fails, try a multi-solvent system. Common techniques include:

    • Slow Evaporation: Dissolve the compound in a suitable solvent and allow the solvent to evaporate slowly. This is a simple but often effective method.[9]

    • Vapor Diffusion: Dissolve your compound in a small amount of a "good" solvent and place this in a sealed container with a larger volume of a "poor" solvent (an anti-solvent). The vapor of the anti-solvent will slowly diffuse into the solution of your compound, inducing crystallization.[9]

    • Solvent Layering: Carefully layer a poor solvent on top of a solution of your compound in a good solvent. Crystallization may occur at the interface.

• Controlling Nucleation and Crystal Growth:

  • Troubleshooting: The rate of cooling and the degree of supersaturation are critical.

    • Slow Cooling: If attempting to crystallize by cooling a saturated solution, do so very slowly to encourage the formation of fewer, larger crystals rather than a precipitate.

    • Seeding: If you have previously obtained a crystal, adding a tiny seed crystal to a supersaturated solution can initiate crystallization.

• Oiling Out:

  • Troubleshooting: If your compound "oils out" instead of crystallizing, it may be due to the solvent being too good or the concentration being too high. Try using a less effective solvent or a more dilute solution.[9]

Data and Protocols

Table 1: Disorazol Production and Purification Yields

Parameter	S. cellulosum So ce1875 (Native Producer)	M. xanthus DK1622 (Heterologous Host)	Reference
Fermentation Scale	300 L	Not specified	[3]
Disorazol Z1 Titer	60-80 mg/L	~0.2 mg/L (native promoter)	[3]
~0.8 mg/L (tetracycline-inducible promoter)	[3]
~1.8 mg/L (vanillate-inducible promoter)	[3]
Crude Extract	72 g	Not applicable	[3]
Crystalline Disorazol Z1 (raw)	36.7 g	Not applicable	[3]

Experimental Protocol: Extraction and Initial Purification of Disorazol Z

This protocol is adapted from the methods described for the purification of Disorazol Z from Sorangium cellulosum So ce1875.[3][6]

• Harvesting and Elution:

  • Collect the XAD adsorber resin from the fermentation broth by sieving.

  • Wash the resin with water to remove adhering cells.

  • Pack the resin into a glass column and elute sequentially with 2 bed volumes of 30% aqueous methanol, followed by 3 bed volumes of 100% methanol.

• Liquid-Liquid Extraction:

  • Combine the methanol eluates and evaporate the solvent to obtain an aqueous mixture.

  • Dilute the aqueous mixture with water and extract twice with equal volumes of ethyl acetate.

  • Separate the organic phase and evaporate to dryness to yield an aqueous oil.

• Lipid Removal:

  • Subject the aqueous oil to a 90% methanol-heptane partition. Extract three times with equal volumes of heptane to remove lipids.

  • Collect the aqueous methanol phase.

• Final Crude Extract Preparation:

  • Dilute the methanol phase with water and extract with dichloromethane (DCM).

  • Evaporate the DCM to yield the final crude extract.

• Initial Crystallization:

  • Attempt to crystallize the crude extract from ethanol to obtain raw crystalline Disorazol.

Visualizations

Diagram 1: General Workflow for Disorazol Purification

Caption: A generalized workflow for the purification of Disorazols from bacterial cultures.

Diagram 2: Troubleshooting Logic for Low Crude Extract Yield

Caption: A troubleshooting decision tree for diagnosing low crude extract yields.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. publikationen.sulb.uni-saarland.de [publikationen.sulb.uni-saarland.de]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. unifr.ch [unifr.ch]

Addressing the high cytotoxicity of Disorazol A in experimental design

Welcome to the technical support center for researchers working with Disorazol A and its analogues. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the high cytotoxicity of these potent compounds.

Frequently Asked Questions (FAQs)

Q1: What is Disorazol A and why is it so cytotoxic?

Disorazol A is a macrocyclic polyketide produced by the myxobacterium Sorangium cellulosum.[1] Its high cytotoxicity stems from its potent ability to disrupt microtubule dynamics by inhibiting tubulin polymerization. This interference with the cytoskeleton leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis (programmed cell death).[2]

Q2: At what concentration range should I start my experiments with Disorazol A?

Disorazol A exhibits extremely high potency, with IC50 values often in the low picomolar (pM) to nanomolar (nM) range, depending on the cell line.[1] It is crucial to start with a wide range of concentrations in your initial dose-response experiments. A suggested starting range could be from 1 pM to 100 nM.

Q3: How long should I incubate cells with Disorazol A?

The optimal incubation time is cell-line dependent and is influenced by the cell cycle length. A common starting point is 24 to 72 hours. Time-course experiments are highly recommended to determine the optimal endpoint for your specific experimental goals.[3]

Q4: What are the essential safety precautions when working with Disorazol A?

Due to its high cytotoxicity, Disorazol A should be handled with extreme caution in a designated laboratory area. Personal protective equipment (PPE), including double gloves (nitrile, neoprene, or polyurethane), a lab coat, and eye protection, is mandatory.[4][5] All work with the powdered form or concentrated stock solutions should be performed in a certified chemical fume hood or a biological safety cabinet.[5][6] A comprehensive spill management plan should be in place.[7]

Q5: Can I use standard cytotoxicity assays like MTT with Disorazol A?

Yes, standard assays like MTT can be used, but they require careful optimization. Due to the high potency of Disorazol A, you may observe a complete loss of signal at higher concentrations, making it difficult to generate a full dose-response curve. It is critical to use a high-resolution concentration gradient at the lower end of the expected IC50 range.

Quantitative Data: IC50 Values

The following table summarizes the half-maximal inhibitory concentration (IC50) values for Disorazol A1 and Disorazol Z1 in various cancer cell lines.

Compound	Cell Line	Cancer Type	IC50 Value
Disorazol A1	Various	Panel of cancer cell lines	2 - 42 pM[1]
Disorazol Z1	HepG2	Hepatocellular Carcinoma	~0.35 - 0.43 nM
Disorazol Z1	U-2 OS	Osteosarcoma	~0.35 - 0.43 nM
Disorazol Z1	Panel	Panel of human cancer cell lines	0.07 - 0.43 nM[1]
Disorazol Z	Hec1A	Endometrium Carcinoma	EC50 ~1-2 nM (72h)[3]
Disorazol Z	RKOp27Kip	Colon Carcinoma	0.54 nM[3]
Disorazol Z	KB/HeLa	Cervical/Epitheloid Carcinoma	0.8 nM (G2/M arrest)[3]
Disorazol Z	HCT-116	Colorectal Carcinoma	0.25 nM (Caspase 3/7 activation)[3]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Complete Cell Death Across All Concentrations	- Initial concentrations are too high. - Incorrect stock solution concentration.	- Perform a wider dose-response study starting from the low picomolar range. - Verify the concentration of your stock solution.
High Variability Between Replicates	- Uneven cell seeding. - Pipetting errors with low volumes of concentrated stock. - Edge effects in the microplate.	- Ensure a homogenous single-cell suspension before and during seeding. Allow the plate to sit at room temperature for 20-30 minutes before incubation to allow for even settling.[8] - Perform serial dilutions carefully and use calibrated pipettes. - Avoid using the outer wells of the plate or fill them with sterile PBS to maintain humidity.
Inconsistent IC50 Values Between Experiments	- Variation in cell health or passage number. - Differences in incubation time. - Instability of diluted Disorazol A solutions.	- Use cells from a consistent, low-passage number stock.[8] - Strictly adhere to the optimized incubation time. - Prepare fresh dilutions of Disorazol A for each experiment from a validated stock.[8]
No Cytotoxic Effect Observed	- Disorazol A degradation. - Cell line is resistant.	- Check the storage conditions and age of the Disorazol A stock solution. - Confirm the sensitivity of your cell line to other microtubule inhibitors.
High Background in Cytotoxicity Assay	- Intrinsic color or fluorescence of the compound.	- Include a "compound only" control (no cells) to measure background absorbance/fluorescence and subtract it from the experimental values.

Experimental Protocols & Methodologies

Protocol 1: Determining IC50 using MTT Assay (Adapted for High Potency)

This protocol is designed to determine the concentration of Disorazol A that inhibits cell growth by 50%.

Materials:

• Target cells

• 96-well cell culture plates

• Complete culture medium

• Disorazol A stock solution (e.g., 1 µM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours.

• Drug Treatment:

  • Prepare a high-resolution serial dilution series of Disorazol A in complete medium. Due to its high potency, a logarithmic dilution series starting from the low picomolar range is recommended (e.g., 1 pM, 10 pM, 100 pM, 1 nM, 10 nM, 100 nM).

  • Include a vehicle control (DMSO at the highest concentration used) and a no-treatment control.

  • Carefully remove the old medium and add 100 µL of the Disorazol A dilutions.

• Incubation: Incubate the plate for your optimized time (e.g., 48 or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, protected from light.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the Disorazol A concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Detection of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol quantifies apoptosis using flow cytometry.

Materials:

• Cells treated with Disorazol A

• Annexin V-FITC/Propidium Iodide (PI) staining kit

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Harvesting:

  • For adherent cells, gently trypsinize and collect the cells. Crucially, also collect the supernatant as it contains apoptotic cells that have detached.

  • For suspension cells, collect them directly.

• Washing: Centrifuge the cells at 300 x g for 5 minutes and wash the pellet twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[2]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is for analyzing cell cycle distribution after Disorazol A treatment.

Materials:

• Cells treated with Disorazol A

• Cold 70% ethanol (B145695)

• PBS

• PI staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells as described in the apoptosis protocol.

• Fixation:

  • Wash the cell pellet once with PBS.

  • Resuspend the pellet in 1 mL of cold PBS.

  • While gently vortexing, add 4 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate on ice for at least 30 minutes or at -20°C overnight.

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the pellet with PBS.

  • Resuspend the pellet in PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry. Use a linear scale for the PI channel to best resolve the G1 and G2/M peaks.

Visualizations

Caption: Signaling pathway of Disorazol A-induced apoptosis.

Caption: Experimental workflow for investigating Disorazol A.

Caption: Logical workflow for troubleshooting experiments.

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ecolab.com [ecolab.com]
• 6. safety.net.technion.ac.il [safety.net.technion.ac.il]
• 7. ipservices.care [ipservices.care]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for Disorazol A Synthesis

Welcome to the technical support center for the synthesis of Disorazol A. This resource is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of this challenging total synthesis. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and optimized reaction conditions for the key steps in the synthesis of Disorazol A and its analogs.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis of Disorazol A, providing potential causes and recommended solutions.

Yamaguchi Macrolactonization

Q1: I am observing low yields during the Yamaguchi macrolactonization step. What are the potential causes and how can I improve the yield?

A1: Low yields in Yamaguchi macrolactonization are a common challenge, often attributed to the instability of the seco-acid precursor and competing intermolecular reactions. Here are some troubleshooting strategies:

• High Dilution: Ensure the reaction is performed under high dilution conditions (typically 0.5-1.0 mM). This favors the intramolecular cyclization over intermolecular polymerization.

• Slow Addition: The seco-acid should be added slowly to the reaction mixture containing the Yamaguchi reagent and DMAP. This maintains a low concentration of the active ester, further promoting intramolecular reaction.

• Reagent Purity: Use freshly distilled solvents and high-purity reagents. Traces of water can hydrolyze the mixed anhydride (B1165640) intermediate, reducing the yield. 2,4,6-trichlorobenzoyl chloride is sensitive to moisture.

• Temperature Control: The reaction is often performed at room temperature or slightly elevated temperatures.[1][2] Optimization of the temperature may be necessary for your specific substrate.

• Alternative Macrolactonization Methods: If Yamaguchi macrolactonization consistently gives low yields, consider alternative methods such as a double Stille coupling for C2-symmetric macrocycles, which has been shown to be a powerful alternative.[3][4]

Q2: I am observing epimerization at the stereocenter adjacent to the carbonyl group during Yamaguchi esterification. How can I minimize this?

A2: Epimerization can be a concern with sterically hindered substrates or under harsh reaction conditions. The Yamaguchi protocol is generally known for proceeding with no epimerization of stereochemistry.[5] However, if you suspect epimerization:

• Mild Conditions: Ensure the reaction is run under mild conditions. The use of triethylamine (B128534) and DMAP at room temperature is standard.[1][2]

• Reaction Time: Minimize the reaction time. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.

• Alternative Reagents: While 2,4,6-trichlorobenzoyl chloride is the standard Yamaguchi reagent, other coupling reagents could be explored if epimerization persists.

Julia-Kocienski Olefination

Q3: I am struggling to control the stereoselectivity of the Julia-Kocienski olefination to obtain the desired E-alkene.

A3: The Julia-Kocienski olefination is renowned for its high (E)-selectivity.[4][6] If you are observing poor selectivity, consider the following:

• Choice of Sulfone: The heteroaromatic sulfone used is critical. 1-phenyl-1H-tetrazol-5-yl (PT) sulfones are known to provide excellent (E)-selectivity.[4][6]

• Reaction Conditions: The choice of base and solvent can influence the stereochemical outcome. Common conditions include using a strong base like KHMDS or NaHMDS in an aprotic solvent like THF or DME at low temperatures (-78 °C).[7]

• Substrate Sterics: The steric hindrance of both the aldehyde and the sulfone fragment can impact selectivity. Less hindered substrates generally lead to higher E-selectivity.

Q4: I am observing the formation of side products in my Julia-Kocienski olefination reaction. What are they and how can I avoid them?

A4: A common side product is the self-condensation of the sulfone starting material. To minimize this:

• "Barbier-like" Conditions: Add the base to a mixture of the aldehyde and the sulfone. This ensures that the aldehyde is present to react with the sulfone carbanion as it is formed, minimizing self-condensation.[4]

• Slow Base Addition: Adding the base slowly at low temperature can also help to control the concentration of the reactive carbanion and favor the desired reaction with the aldehyde.

Stille Coupling

Q5: My Stille coupling reaction for macrocyclization is resulting in a low yield of the desired macrocycle.

A5: Low yields in Stille macrocyclizations can be due to several factors:

• Catalyst and Ligand: The choice of palladium catalyst and ligand is crucial. Pd(PPh₃)₄ and Pd₂(dba)₃ are commonly used catalysts. The addition of a copper(I) co-catalyst (e.g., CuTC) can be beneficial.[3]

• Solvent and Temperature: Anhydrous and degassed solvents are essential to prevent catalyst deactivation. DMF is a common solvent for this reaction.[3] The reaction temperature may need to be optimized.

• Purity of Stannane (B1208499): Impurities in the organostannane reagent can interfere with the catalytic cycle. Ensure the stannane is pure before use.

• Homocoupling: A significant side reaction is the homocoupling of the organostannane. Running the reaction at lower temperatures and ensuring slow addition of the reagents can sometimes mitigate this.

Horner-Wadsworth-Emmons (HWE) Reaction

Q6: How can I optimize the E/Z selectivity of my Horner-Wadsworth-Emmons reaction for the synthesis of Disorazol fragments?

A6: The HWE reaction typically favors the formation of (E)-alkenes. To maximize this selectivity:

• Phosphonate (B1237965) Reagent: The structure of the phosphonate reagent plays a role. Standard triethyl phosphonoacetate and related reagents generally give good E-selectivity.

• Base and Cation: The choice of base and the corresponding cation can influence the stereochemical outcome. For example, using NaH or KHMDS often leads to high E-selectivity.

• Still-Gennari Modification for Z-selectivity: If a (Z)-alkene is desired, the Still-Gennari modification, which utilizes phosphonates with electron-withdrawing groups (e.g., bis(trifluoroethyl)phosphonoacetate) and specific bases like KHMDS with 18-crown-6, can be employed to favor the Z-isomer.[8]

Quantitative Data on Optimized Reaction Conditions

The following tables summarize quantitative data for key reactions in the synthesis of Disorazol analogues, extracted from published literature. These should serve as a starting point for experimental design and optimization.

Table 1: Yamaguchi Macrolactonization for Disorazole C₁ Analogue [1][2]

Entry	Substrate	Reagents	Solvent	Temp.	Time	Yield
1	Seco-acid 13	2,4,6-trichlorobenzoyl chloride, NEt₃, DMAP	THF/toluene	rt	18 h	58%

Table 2: Double Stille Coupling for Disorazole Z₁ [3]

Entry	Substrate	Catalyst	Co-catalyst	Solvent	Yield
1	Di-stannane/vinyl iodide precursor 5	Pd catalyst	CuTC	dry DMF	39%

Table 3: Horner-Wadsworth-Emmons Reaction for a Disorazol Fragment

Entry	Aldehyde	Phosphonate	Base	Solvent	Temp.	E:Z Ratio	Yield
1	Aldehyde 17	Terminal alkene phosphonate	Not specified	Not specified	Not specified	12:1	90%

Experimental Protocols

The following are detailed experimental protocols for key steps in the synthesis of Disorazol analogues, adapted from the literature.

Protocol 1: Yamaguchi Esterification and Macrolactonization for a Disorazole C₁ Analogue[1][2]

• Esterification: To a solution of the carboxylic acid fragment in THF/toluene is added triethylamine (NEt₃) and 2,4,6-trichlorobenzoyl chloride at room temperature. The mixture is stirred, and then a solution of the alcohol fragment and 4-dimethylaminopyridine (B28879) (DMAP) in THF/toluene is added. The reaction is stirred for 18 hours at room temperature.

• Work-up: The reaction is quenched with a saturated aqueous solution of NH₄Cl and extracted with ethyl acetate. The combined organic layers are dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

• Deprotection and Hydrolysis: The purified ester is deprotected (e.g., TES deprotection with CSA in DCM/MeOH) and then hydrolyzed (e.g., with LiOH in THF/H₂O) to yield the seco-acid for macrolactonization.

• Macrolactonization: The seco-acid is dissolved in a large volume of THF/toluene under an inert atmosphere. To this solution is added NEt₃ and 2,4,6-trichlorobenzoyl chloride. The mixture is stirred, and then a solution of DMAP in THF/toluene is added slowly over several hours. The reaction is stirred for 18 hours at room temperature.

• Final Work-up and Purification: The reaction is quenched and worked up as described in step 2. The crude macrocycle is purified by flash column chromatography.

Protocol 2: Double Stille Coupling for the Synthesis of Disorazole Z₁[3]

• Reaction Setup: To a solution of the di-stannane/vinyl iodide precursor in dry DMF under an inert atmosphere is added a palladium catalyst and a copper(I) thiophene-2-carboxylate (B1233283) (CuTC) co-catalyst.

• Reaction Execution: The reaction mixture is stirred at the optimized temperature until the starting material is consumed, as monitored by TLC.

• Work-up and Purification: The reaction is quenched with an aqueous solution and extracted with an organic solvent. The combined organic layers are dried, filtered, and concentrated. The crude protected Disorazol Z₁ is then purified by column chromatography.

• Deprotection: The purified protected macrocycle is then deprotected under standard conditions (e.g., HF-pyridine in THF/pyridine for TBS ethers) to yield the final Disorazol Z₁ product.[3]

Visualizations

Overall Synthetic Workflow

The following diagram illustrates a common retrosynthetic approach for the synthesis of C2-symmetric Disorazoles.

Caption: A generalized retrosynthetic workflow for Disorazol A.

Key Reaction: Yamaguchi Macrolactonization

This diagram illustrates the key transformation in the Yamaguchi macrolactonization.

Caption: Yamaguchi macrolactonization for macrocycle formation.

Key Reaction: Julia-Kocienski Olefination

This diagram shows the reactants and product of a Julia-Kocienski olefination for forming an E-alkene.

Caption: Julia-Kocienski olefination for (E)-alkene synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of a Non-Symmetrical Disorazole C1-Analogue and Its Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total Synthesis of (+)‐Disorazole Z1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 5. Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]

Mitigating degradation of Disorazol A during experimental procedures

This technical support center provides researchers, scientists, and drug development professionals with guidance on mitigating the degradation of Disorazol A during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Disorazol A and why is its stability a concern?

Disorazol A is a potent cytotoxic macrocyclic polyketide isolated from the myxobacterium Sorangium cellulosum.[1] Its high cytotoxicity, with IC50 values in the picomolar range for some cancer cell lines, makes it a promising candidate for cancer research.[2] However, Disorazols are known for their inherent instability, which can lead to degradation during storage and experimentation, potentially affecting the accuracy and reproducibility of results.

Q2: What are the primary degradation pathways for Disorazol A?

While specific degradation pathways for Disorazol A are not extensively detailed in published literature, based on its chemical structure containing ester linkages and conjugated double bonds, the primary degradation pathways are likely to be:

• Hydrolysis: The ester linkages in the macrocyclic structure are susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions.

• Oxidation: The polyene structure of Disorazol A is prone to oxidation, which can be initiated by exposure to air (oxygen), light, or trace metal ions.

• Photodegradation: The conjugated double bond system in Disorazol A can absorb UV and visible light, leading to photochemical reactions and degradation.

Q3: How should I store Disorazol A to ensure its long-term stability?

For long-term storage, it is crucial to minimize exposure to light, oxygen, and moisture. The following conditions are recommended:

Storage Condition	Recommendation	Rationale
Form	As a dry powder	More stable than solutions
Temperature	-20°C or -80°C	Reduces the rate of chemical degradation
Atmosphere	Under an inert gas (e.g., argon or nitrogen)	Minimizes oxidation
Light	In a light-protected container (e.g., amber vial)	Prevents photodegradation

For stock solutions, refer to the detailed protocol below.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of Disorazol A in experimental settings.

Issue 1: Precipitation of Disorazol A upon dilution in aqueous buffer.

• Possible Cause: Disorazol A is a hydrophobic molecule with low aqueous solubility. When a concentrated stock solution in an organic solvent (like DMSO) is diluted into an aqueous buffer, the rapid change in solvent polarity can cause the compound to precipitate. This is a phenomenon known as "solvent-shifting" precipitation.[3]

• Troubleshooting Steps:

  • Reduce Final Concentration: The most straightforward solution is to lower the final working concentration of Disorazol A in the aqueous medium.

  • Optimize Dilution Method: Add the Disorazol A stock solution dropwise to the vigorously stirring or vortexing aqueous buffer. This promotes rapid mixing and prevents localized high concentrations that lead to precipitation.[4]

  • Use a Co-solvent: If compatible with your experimental system, consider using a small percentage of a water-miscible co-solvent in your final aqueous medium to improve solubility.

  • Stepwise Dilution: Perform serial dilutions in the aqueous buffer rather than a single large dilution.

Issue 2: Inconsistent or lower-than-expected activity in cell-based assays.

• Possible Cause: This could be due to the degradation of Disorazol A in the stock solution or in the cell culture medium during the incubation period. The final concentration of DMSO in the assay may also be causing cytotoxicity.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Prepare fresh dilutions of Disorazol A from a properly stored stock solution immediately before each experiment.

  • Minimize Light Exposure: Protect the cell culture plates from light during incubation by wrapping them in aluminum foil.

  • Control DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.5%) and include a vehicle control (medium with the same concentration of DMSO) in your experiment.[5][6]

  • Assess Purity: If you suspect degradation, the purity of the Disorazol A stock solution can be checked using HPLC.

Issue 3: Discoloration or change in the appearance of the Disorazol A powder or solution.

• Possible Cause: Discoloration can be a visual indicator of chemical degradation, likely due to oxidation or photodegradation.

• Troubleshooting Steps:

  • Discard the Solution/Powder: Do not use any discolored Disorazol A.

  • Review Storage and Handling Procedures: Ensure that the compound is stored under the recommended conditions (see FAQs) and that handling procedures minimize exposure to light and air.

Experimental Protocols

Protocol 1: Preparation and Storage of Disorazol A Stock Solutions

This protocol describes the preparation of a concentrated stock solution of Disorazol A in an organic solvent.

• Materials:

  • Disorazol A (solid powder)

  • High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile, amber microcentrifuge tubes or vials

  • Inert gas (argon or nitrogen)

• Procedure:

  • Allow the vial of solid Disorazol A to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Under a fume hood, weigh the required amount of Disorazol A.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex or sonicate gently until the Disorazol A is completely dissolved. The solution should be clear.

  • Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.

  • Purge the headspace of each aliquot with a stream of inert gas before sealing.

  • Store the aliquots at -20°C or -80°C.

• Storage Recommendations:

  • Short-term (1-2 weeks): 4°C, protected from light.

  • Long-term (up to 6 months): -20°C or -80°C, under inert gas, protected from light.[5] Avoid repeated freeze-thaw cycles.

Protocol 2: General Workflow for a Cell-Based Assay with Disorazol A

This protocol outlines a general workflow for treating cells with Disorazol A while minimizing degradation.

• Procedure:

  • Thaw a single-use aliquot of the Disorazol A stock solution at room temperature.

  • Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations. Perform dilutions immediately before adding to the cells.

  • Add the diluted Disorazol A solutions to the cells.

  • Include a vehicle control (cells treated with medium containing the same final concentration of DMSO).

  • Incubate the cells for the desired period, protecting the plate from light (e.g., by wrapping in aluminum foil).

  • Proceed with the assay to measure the desired endpoint (e.g., cell viability, apoptosis).

Protocol 3: Assessing the Purity of Disorazol A using HPLC

This protocol provides a starting point for developing an HPLC method to assess the purity of Disorazol A, based on methods used for the related compound, Disorazol Z.[2]

• HPLC System:

  • Column: C18 reversed-phase column (e.g., Waters Acquity C18, 100 x 2 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: 5% B to 95% B over 18 minutes

  • Flow Rate: 0.6 mL/min

  • Column Temperature: 45°C

  • Detection: UV at 320 nm

• Procedure:

  • Prepare a sample of your Disorazol A solution (e.g., from a stock solution).

  • Inject the sample into the HPLC system.

  • Analyze the resulting chromatogram. The purity can be estimated by the relative area of the main peak. The presence of additional peaks may indicate degradation products or impurities.

Visualizations

Caption: A generalized workflow for preparing and using Disorazol A in experiments.

Caption: Potential degradation pathways for Disorazol A.

References

• 1. researchgate.net [researchgate.net]
• 2. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. bmrat.org [bmrat.org]

Technical Support Center: Improving Stereoselectivity in the Synthesis of Disorazol A Precursors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to stereoselectivity in the synthesis of Disorazol A precursors.

Frequently Asked Questions (FAQs)

Q1: My diastereoselective aldol (B89426) reaction is showing poor selectivity. What are the common causes and how can I improve it?

A1: Poor diastereoselectivity in aldol reactions can stem from several factors. Here is a systematic approach to troubleshooting:

• Incorrect Enolate Geometry: The geometry of the enolate (Z or E) is critical for determining the stereochemical outcome (syn or anti). Ensure you are using the appropriate conditions to generate the desired enolate. For Evans aldol reactions, the use of dibutylboron triflate and a tertiary amine base generally favors the Z-enolate, leading to the syn-aldol product.[1]

• Suboptimal Reaction Temperature: Aldol reactions are often highly sensitive to temperature. Higher temperatures can lead to lower selectivity. It is recommended to perform the reaction at low temperatures, typically -78 °C, to maximize stereocontrol.[2][3]

• Choice of Lewis Acid: The Lewis acid plays a crucial role in the transition state geometry. For N-acyl thiazolidinethione auxiliaries, titanium tetrachloride (TiCl₄) in the presence of a suitable base like (-)-sparteine (B7772259) can be used to achieve high diastereoselectivity for non-Evans syn aldol products.[4] The choice between boron- and titanium-based Lewis acids can invert the diastereoselectivity.

• Steric Hindrance: The steric bulk of the aldehyde, the chiral auxiliary, or the enolate itself can influence the facial selectivity of the reaction. If you are consistently observing poor selectivity, consider if there are significant steric clashes in the presumed transition state. In some cases, a different chiral auxiliary may be necessary to achieve the desired stereochemical outcome.[3]

• Reagent Purity and Stoichiometry: Ensure all reagents, especially the Lewis acid and base, are pure and anhydrous. The stoichiometry of the reagents, particularly the Lewis acid and base, can also impact the selectivity.[4]

Q2: I am trying to synthesize a precursor with an acetate-derived stereocenter using an Evans auxiliary, but the diastereoselectivity is low. Why is this happening and what can I do?

A2: This is a known issue with Evans auxiliaries. While highly effective for propionate-derived aldols (with an α-methyl group), they often provide poor selectivity for acetate-derived aldols (no α-substituent).

• Reason for Low Selectivity: The high selectivity in propionate (B1217596) aldols arises from a combination of minimizing dipole-dipole interactions and a steric clash between the α-methyl group of the enolate and the chiral auxiliary in the disfavored transition state. In acetate (B1210297) aldols, the absence of the α-methyl group removes this key steric interaction, leading to a smaller energy difference between the two transition states and consequently, lower diastereoselectivity.

• Potential Solutions:

  • Modified Auxiliary: Consider using a modified chiral auxiliary that can provide better stereocontrol for acetate aldols.

  • Alternative Metal Enolates: Switching from boron to tin enolates, in combination with a modified thiazolidinethione auxiliary, has been shown to improve selectivity in acetate aldol reactions. This is because the tin and sulfur can remain coordinated throughout the reaction, leading to a more ordered transition state.

Q3: How do I choose the right conditions to obtain the Evans syn vs. the non-Evans syn aldol product?

A3: The choice between Evans syn and non-Evans syn products is dictated by the selection of the Lewis acid and base, which influences the transition state of the reaction.

• For Evans syn products: The use of dibutylboron triflate (Bu₂BOTf) with a tertiary amine base like triethylamine (B128534) (Et₃N) or N,N-diisopropylethylamine (DIPEA) is the standard method for generating the Z-enolate from an N-acyl oxazolidinone, which then reacts to give the syn-aldol adduct with high selectivity.[1]

• For non-Evans syn products: When using N-acyl oxazolidinethiones or thiazolidinethiones, switching to a titanium-based Lewis acid like titanium tetrachloride (TiCl₄) can favor the formation of the non-Evans syn product. The choice and stoichiometry of the amine base, such as (-)-sparteine, are critical in controlling the facial selectivity.[4]

Troubleshooting Workflow

For a visual guide to troubleshooting poor diastereoselectivity, refer to the following decision tree:

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Asymmetric aldol additions: use of titanium tetrachloride and (-)-sparteine for the soft enolization of N-acyl oxazolidinones, oxazolidinethiones, and thiazolidinethiones - PubMed [pubmed.ncbi.nlm.nih.gov]

Process improvements for the heterologous expression of Disorazol genes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the heterologous expression of Disorazol biosynthetic gene clusters (BGCs).

Frequently Asked Questions (FAQs)

Q1: Why is heterologous expression necessary for Disorazol production?

A1: The native producer of Disorazols, the myxobacterium Sorangium cellulosum, is slow-growing and not amenable to efficient genetic manipulation.[1] Heterologous expression in more tractable hosts allows for detailed biosynthesis studies, rational engineering of the pathway to improve yields, and the generation of novel, non-natural derivatives through combinatorial biosynthesis.[1][2]

Q2: Which heterologous hosts have been successfully used for Disorazol expression?

A2: Successful heterologous expression of Disorazol gene clusters has been reported in Myxococcus xanthus DK1622 and Burkholderia thailandensis E264.[2][3][4] M. xanthus is phylogenetically closer to the native producer, while B. thailandensis has been engineered into an efficient host for expressing complex natural product BGCs.[1][5]

Q3: What are the major components of the Disorazol biosynthetic gene cluster?

A3: The Disorazol BGC is a large, trans-AT Type I polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) hybrid system.[1] The core genes (disA, disB, disC) encode the megaenzymes responsible for assembling the polyketide backbone. Another key gene, disD, encodes a discrete acyltransferase (AT).[6][7] The cluster also contains genes for modifications like methyltransferases and oxidoreductases.[1]

Q4: What are the main differences between the Disorazol A and Disorazol Z biosynthetic pathways?

A4: The Disorazol Z BGC (dis427) from S. cellulosum So ce427 results in a final product with a shortened monomer compared to Disorazol A, due to the lack of one polyketide extension cycle.[4][8] Additionally, the Disorazol Z pathway involves an unprecedented modification of a geminal dimethyl group to form a carboxylic acid methyl ester.[4][8]

Troubleshooting Guide

Issue 1: Low or No Production of Disorazol in Heterologous Host

Potential Cause	Troubleshooting Step	Expected Outcome
Inefficient Promoter	The native promoters of the Disorazol BGC may be poorly recognized in the heterologous host.	Replace the native promoter upstream of the BGC (e.g., before disA) with a well-characterized strong or inducible promoter.
Suboptimal Codon Usage	Codon usage of the S. cellulosum genes may not be optimal for the expression host.	While challenging for a large BGC, codon optimization of key genes or the entire cluster can be considered for synthetic constructs.
Precursor Limitation	The heterologous host may not supply sufficient quantities of the necessary building blocks (e.g., malonyl-CoA, serine).	Overexpress genes involved in precursor biosynthesis or supplement the fermentation medium with precursors.
Incorrect BGC Assembly	Errors during the cloning and assembly of the large (~58 kb) gene cluster can lead to non-functional enzymes.[2]	Sequence-verify the entire cloned BGC before introducing it into the host. Use robust cloning methods like Red/ET recombineering.[2]
Toxicity of Intermediates	Accumulation of biosynthetic intermediates may be toxic to the host cell.	Use inducible promoters to control the timing of gene expression, allowing the host culture to reach a sufficient density before initiating production.

Issue 2: Low Yield Compared to Native Producer

Potential Cause	Troubleshooting Step	Expected Outcome
Weak Promoter Driving Key Genes	Expression of certain genes, like the discrete acyltransferase (disD), can be a rate-limiting step.	Insert a strong, constitutive promoter (e.g., an artificial synthetic promoter) upstream of the specific gene identified as a bottleneck.[2][9]
Suboptimal Fermentation Conditions	The medium composition and cultivation parameters have a significant impact on secondary metabolite production.	Optimize fermentation parameters such as temperature, pH, aeration, and media components (carbon/nitrogen sources).[1]
Low Gene Copy Number	Chromosomal integration of the BGC may result in a single copy, limiting the overall transcript level.	Use a multi-copy expression vector (e.g., a p15A-based plasmid) to increase the gene dosage.[7][9]

Quantitative Data Summary

The following tables summarize the production titers achieved under different experimental conditions.

Table 1: Disorazol Z Production Titers

Strain	Expression System	Product	Titer (mg/L)	Reference
S. cellulosum So ce1875	Native Producer	Disorazol Z1	60 - 80	[1][10]
M. xanthus DK1622	Heterologous (Native Promoter)	Disorazol Z1	~ 0.2	[10]
M. xanthus DK1622	Heterologous (Ptet Promoter)	Disorazol Z1	~ 0.8 (≥ 4-fold increase)	[1][10]
M. xanthus DK1622	Heterologous (Pvan Promoter)	Disorazol Z1	~ 1.8 (~ 9-fold increase)	[1]

Table 2: Disorazol A Derivative Production Titers

Strain	Expression System	Key Improvement	Product	Titer Improvement	Reference
M. xanthus DK1622	Heterologous	Insertion of synthetic promoter before disD	Disorazol A derivatives	7-fold increase	[2][9]
B. thailandensis E264	Heterologous	Promoter substitution and insertion	Disorazol F2	38.3 mg/L (final yield)	[5]

Experimental Protocols & Methodologies

1. Cloning of the Disorazol BGC via Red/ET Recombineering

• Objective: To clone and assemble the large (~58 kb) Disorazol BGC for heterologous expression.

• Methodology: Due to its large size, the gene cluster is typically captured in smaller, overlapping fragments from the source genomic DNA. These fragments are then assembled into a suitable expression vector (e.g., a p15A-based plasmid) using RecET-mediated linear-linear homologous recombination (LLHR).[1] This method relies on short regions of homology at the ends of the DNA fragments to guide their precise assembly. The chloramphenicol (B1208) resistance marker used during cloning can be subsequently replaced with a kanamycin-integrase cassette for site-specific integration into the Myxococcus chromosome.[1]

2. Promoter Engineering for Yield Improvement

• Objective: To increase the production titer of Disorazols in the heterologous host.

• Methodology:

  • Promoter Replacement: The native promoter at the beginning of the gene cluster (e.g., upstream of disA) is replaced. A cassette containing a well-characterized inducible promoter, such as the tetracycline-inducible Ptet or vanillate-inducible Pvan, is generated by PCR.[1] This cassette is then used to replace the native promoter region in the expression construct via homologous recombination (e.g., Red/ET).

  • Internal Promoter Insertion: To boost expression of a rate-limiting gene (e.g., disD), a strong constitutive promoter (e.g., Pcp25) is inserted directly upstream of that gene's start codon within the BGC.[7] This is also achieved using recombination-based cloning methods.

3. Fermentation Protocol for Disorazol Z Production in S. cellulosum

• Objective: To produce Disorazol Z from the native producer for isolation and characterization.

• Methodology:

  • Preculture: Inoculate a suitable seed medium with S. cellulosum So ce1875 and incubate to generate sufficient biomass.

  • Production Fermentation: Inoculate a 300 L fermentation medium containing 0.8% starch, 0.3% soy meal, 0.05% Casitone, 0.02% soy peptone, 0.1% MgSO₄·7H₂O, 0.075% CaCl₂·2H₂O, 8 mg/L Na-Fe-EDTA, and 1% Amberlite XAD-16 resin. The pH is adjusted to 7.3 before autoclaving.[1]

  • Post-Autoclave Addition: Add 0.25% glucose (sterile-filtered).[1]

  • Cultivation: Cultivate at 30°C for 14 days, maintaining a dissolved oxygen level (pO₂) at 20%.[1]

  • Harvesting: Collect the XAD-16 resin by sieving to adsorb and concentrate the produced Disorazol Z.[1]

Visualizations

Caption: Experimental workflow for heterologous expression of Disorazol genes.

Caption: Troubleshooting logic for Disorazol heterologous expression experiments.

Caption: Simplified pathway for Disorazol biosynthesis.

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genetic engineering and heterologous expression of the disorazol biosynthetic gene cluster via Red/ET recombineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. Disorazol - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Genetic engineering and heterologous expression of the disorazol biosynthetic gene cluster via Red/ET recombineering - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]

Technical Support Center: Method Refinement for Detecting Disorazol A-Induced Apoptosis

Welcome to the technical support center for researchers utilizing Disorazol A to induce and detect apoptosis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Disorazol A and how does it induce apoptosis?

Disorazol A is a potent cytotoxic agent that functions by inhibiting tubulin polymerization, leading to the disruption of microtubule dynamics.[1][2] This interference with the cytoskeleton arrests cells in the G2/M phase of the cell cycle and subsequently triggers the intrinsic pathway of apoptosis.[1][2] Key events in Disorazol A-induced apoptosis include the accumulation of the p53 tumor suppressor protein, loss of mitochondrial membrane potential (MMP), release of cytochrome c from the mitochondria, and the activation of caspase-3 and -9.[1][2]

Q2: At what concentration and for how long should I treat my cells with Disorazol A to induce apoptosis?

The optimal concentration and incubation time for Disorazol A are highly dependent on the cell line being used. Disorazol A is known to be effective at very low concentrations, typically in the picomolar to nanomolar range.[1][2] For instance, Disorazol A1 has been shown to inhibit the proliferation of various cancer cell lines at picomolar levels, with concentrations below 100 pM inducing apoptosis.[1] A related compound, Disorazol Z1, exhibits IC50 values ranging from 0.07 to 0.43 nM in different human cancer cell lines.[2] Caspase-3/7 activation has been observed with Disorazol Z at concentrations as low as 0.3 nM after 24 hours of treatment.[2] It is crucial to perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line.

Q3: I am observing a high level of cell death, but my apoptosis assays are yielding inconsistent results. What could be the issue?

Due to its high cytotoxicity, Disorazol A can induce necrosis at higher concentrations or after prolonged exposure, which can interfere with apoptosis detection.[3] It is essential to distinguish between apoptosis and necrosis. A key difference is that early apoptotic cells maintain plasma membrane integrity, while necrotic cells do not.[3] Using a viability dye like Propidium Iodide (PI) or 7-AAD in conjunction with Annexin V staining can help differentiate these populations.[4] If you observe a large population of Annexin V and PI double-positive cells, it could indicate late-stage apoptosis or necrosis. Consider using a lower concentration of Disorazol A or reducing the incubation time to capture cells in the earlier stages of apoptosis.

Q4: How can I confirm that the observed cell death is mediated by the intrinsic apoptotic pathway?

To confirm the involvement of the intrinsic pathway, you can assess several key markers. A decrease in the mitochondrial membrane potential (MMP) is an early event in this pathway and can be measured using fluorescent dyes like TMRM or JC-1. The release of cytochrome c from the mitochondria into the cytosol can be detected by Western blotting of cytosolic fractions. Finally, the activation of the initiator caspase of the intrinsic pathway, caspase-9, and the executioner caspase-3 can be measured using activity assays or by detecting their cleaved forms via Western blot.[5][6]

Troubleshooting Guides

Annexin V/PI Staining

Problem	Possible Cause	Suggested Solution
High background fluorescence in negative control	1. Reagent concentration too high.2. Inadequate washing.3. Cell clumping.	1. Titrate Annexin V and PI to determine the optimal concentration.2. Increase the number and duration of wash steps.3. Ensure a single-cell suspension by gentle pipetting or filtering.
Weak or no signal in positive control/treated sample	1. Insufficient drug concentration or incubation time.2. Loss of apoptotic cells in supernatant during washing.3. Reagents degraded.4. Assay performed at a suboptimal time point.	1. Perform a dose-response and time-course experiment.2. Collect both adherent and floating cells.3. Use fresh reagents and a known positive control.4. Apoptosis is a dynamic process; test multiple time points to capture the peak of apoptosis.
High percentage of Annexin V+/PI+ cells	1. High concentration of Disorazol A causing rapid necrosis.2. Cells are in late-stage apoptosis.3. Harsh cell handling.	1. Reduce the concentration of Disorazol A.2. Decrease the incubation time to detect early apoptosis.3. Handle cells gently during harvesting and staining.
Annexin V negative, but PI positive cells	1. Mechanical damage to the cell membrane during harvesting.	1. Use a gentler cell detachment method (e.g., Accutase instead of Trypsin-EDTA).

Caspase Activity Assays

Problem	Possible Cause	Suggested Solution
High background in negative controls	1. Spontaneous apoptosis in unhealthy or overgrown cells.2. Contamination of cell culture.	1. Use healthy, log-phase cells.2. Ensure aseptic technique and check for contamination.
Low or no caspase activity in treated samples	1. Suboptimal Disorazol A concentration or incubation time.2. Cell lysate prepared improperly.3. Inactive enzyme in the assay kit.	1. Optimize treatment conditions.2. Ensure complete cell lysis to release caspases.3. Use a positive control to verify kit performance.
Inconsistent results between replicates	1. Uneven cell seeding.2. Pipetting errors.	1. Ensure a homogenous cell suspension before plating.2. Calibrate pipettes and ensure accurate dispensing.

Western Blotting for Apoptotic Markers

Problem	Possible Cause	Suggested Solution
No detection of cleaved caspases or PARP	1. Insufficient induction of apoptosis.2. Protein degradation.3. Antibody not specific or not working.	1. Increase Disorazol A concentration or incubation time.2. Use protease inhibitors during lysate preparation.3. Use a positive control lysate and an antibody known to work for your target.
Weak signal for target proteins	1. Low protein concentration in lysate.2. Inefficient protein transfer to the membrane.	1. Load more protein per lane.2. Optimize transfer conditions (time, voltage).
High background on the blot	1. Insufficient blocking.2. Primary or secondary antibody concentration too high.	1. Increase blocking time or use a different blocking agent.2. Titrate antibody concentrations.

Data Presentation

Table 1: Cytotoxicity of Disorazol Z1 in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
HepG2	Hepatocellular Carcinoma	~0.43
U-2 OS	Osteosarcoma	~0.35
HCT-116	Colorectal Carcinoma	EC50 for Caspase 3/7 activation: 0.25
KB/HeLa	Cervical Carcinoma	IC50 for G2/M arrest: 0.8

Note: Data presented is for Disorazol Z1, a related compound to Disorazol A.[2][7] IC50 and EC50 values are dependent on the specific experimental conditions and should be determined empirically for Disorazol A in your cell line of interest.

Experimental Protocols

Annexin V-FITC and Propidium Iodide (PI) Staining

• Induce Apoptosis: Treat cells with the desired concentration of Disorazol A for the determined time. Include untreated (negative) and positive controls.

• Harvest Cells: Collect both floating and adherent cells. For adherent cells, use a gentle dissociation agent like Accutase.

• Wash: Wash the cells once with cold 1X PBS.

• Resuspend: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Stain: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.

• Incubate: Incubate the cells for 15 minutes at room temperature in the dark.

• Analyze: Analyze the cells by flow cytometry within one hour.

Caspase-3/7 Activity Assay (Fluorometric)

• Induce Apoptosis: Treat cells in a 96-well plate with Disorazol A.

• Lyse Cells: After treatment, add a cell lysis buffer to each well and incubate on ice.

• Prepare Reaction Mixture: Prepare a reaction buffer containing the caspase-3/7 substrate (e.g., Ac-DEVD-AMC).

• Incubate: Add the reaction mixture to each well and incubate at 37°C for 1-2 hours.

• Read Fluorescence: Measure the fluorescence using a microplate reader with appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 460 nm emission for AMC).

Western Blot Analysis of Apoptotic Proteins

• Induce Apoptosis: Treat cells with Disorazol A and harvest at the desired time point.

• Prepare Lysates: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantify Protein: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., cleaved caspase-3, cleaved PARP, Bcl-2, Bax, p53) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

Caption: Disorazol A-induced intrinsic apoptosis pathway.

Caption: General workflow for detecting Disorazol A-induced apoptosis.

Caption: Logical troubleshooting workflow for apoptosis experiments.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. akadeum.com [akadeum.com]
• 4. researchgate.net [researchgate.net]
• 5. Caspase-9: structure, mechanisms and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulation of caspase-9 activity by differential binding to the apoptosome complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Adjusting Experimental Protocols for the Picomolar Potency of Disorazol A

Welcome to the technical support center for Disorazol A. This resource is designed for researchers, scientists, and drug development professionals working with this highly potent anticancer agent. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Disorazol A and what is its mechanism of action?

A1: Disorazol A is a macrocyclic polyketide originally isolated from the myxobacterium Sorangium cellulosum.[1] It exhibits potent anticancer activity at exceptionally low, picomolar concentrations.[2][3] Its primary mechanism of action is the disruption of microtubule assembly by inhibiting tubulin polymerization.[1][3] This interference with microtubule dynamics leads to an arrest of the cell cycle in the G2/M phase and subsequently induces apoptosis (programmed cell death).[3]

Q2: How should I handle and store Disorazol A to maintain its potency?

A2: Due to its high cytotoxicity and potential instability, proper handling and storage of Disorazol A are critical.[1]

• Stock Solutions: Prepare high-concentration stock solutions (e.g., 1-10 mM) in a high-quality, anhydrous solvent such as Dimethyl Sulfoxide (DMSO).[2] Aliquot the stock solution into small, single-use volumes in low-binding tubes to minimize freeze-thaw cycles.

• Storage: Store the DMSO stock solutions at -20°C or -80°C, protected from light.

• Working Dilutions: Freshly prepare working dilutions in your cell culture medium or assay buffer immediately before use. Due to the hydrophobic nature of Disorazol A, be aware of its potential for precipitation when diluted into aqueous solutions.

Q3: I'm observing inconsistent results in my cell viability assays. What could be the cause?

A3: Inconsistent results with picomolar-potency compounds like Disorazol A can arise from several factors related to its low concentration.

• Compound Adsorption: Disorazol A is a hydrophobic molecule and can adsorb to the surfaces of plastic labware (e.g., pipette tips, microplates), leading to a lower effective concentration in your assay.

• Inaccurate Serial Dilutions: At picomolar concentrations, even minor errors in serial dilutions can lead to significant variations in the final concentration.

• Compound Stability: The stability of Disorazol A in aqueous culture media at 37°C for extended periods may be limited.

Refer to the Troubleshooting Guide below for detailed solutions to these issues.

Data Presentation

Table 1: In Vitro Cytotoxicity of Disorazol A and Disorazol Z in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC₅₀	Reference
Disorazol A1	Various	Panel of cancer cell lines	2 - 42 pM	[2]
Disorazol A1	KB	Multidrug-resistant	Low pM range	[3]
Disorazol Z	Hec1A	Endometrium Carcinoma	Subnanomolar	[4]
Disorazol Z	RKOp27Kip	-	0.54 nM	[4]
Disorazol Z	KB/HeLa	Cervical Cancer	0.8 nM (G2/M arrest)	[4]
Disorazol Z	HCT-116	Colon Carcinoma	0.25 nM (Caspase 3/7 activation)	[4]
Disorazol Z	U-2 OS	Osteosarcoma	Low nM range	[4]
Disorazol Z1	HepG2	Hepatocellular Carcinoma	0.07 - 0.43 nM	[2]
Disorazol Z1	U-2 OS	Osteosarcoma	0.07 - 0.43 nM	[2]

Troubleshooting Guide

Problem 1: Low or no biological activity observed at expected picomolar concentrations.

• Possible Cause: Loss of compound due to adsorption to plastic surfaces.

• Troubleshooting Steps:

  • Use Low-Binding Labware: Utilize low-adhesion polypropylene (B1209903) tubes and pipette tips for preparing stock solutions and serial dilutions.

  • Pre-treat Labware: Consider pre-treating pipette tips by aspirating and dispensing the solution a few times before the actual transfer to coat the inner surface.

  • Include a Carrier Protein: Adding a low concentration of bovine serum albumin (BSA) (e.g., 0.1%) to your dilution buffer can help prevent the compound from sticking to plastic surfaces.

  • Surface Passivation: For highly sensitive assays, consider passivating your labware. This can be achieved by incubating with a solution of a non-ionic surfactant like Tween-20 (e.g., 0.05%) followed by thorough washing.

Problem 2: High variability between replicate wells in cell-based assays.

• Possible Cause: Inaccurate serial dilutions leading to inconsistent final concentrations.

• Troubleshooting Steps:

  • Meticulous Pipetting Technique: Ensure accurate and consistent pipetting volumes, especially when performing serial dilutions. Use calibrated pipettes and pre-wet the tips.

  • Thorough Mixing: Vortex or thoroughly mix each dilution step to ensure a homogenous solution before proceeding to the next dilution.

  • Intermediate Dilution Series: To avoid very large dilution factors in a single step, prepare an intermediate dilution series from your main stock.

  • Automated Liquid Handling: If available, use automated liquid handlers for preparing dilution plates to improve precision and reproducibility.

Problem 3: Compound precipitation upon dilution in aqueous media.

• Possible Cause: Poor aqueous solubility of the hydrophobic Disorazol A molecule.

• Troubleshooting Steps:

  • Limit Final DMSO Concentration: While DMSO is used for the stock solution, ensure the final concentration in your assay does not exceed a level that is toxic to your cells (typically <0.5%).

  • Gentle Mixing and Warming: When diluting the DMSO stock into aqueous media, add it dropwise while gently vortexing. You can also slightly warm the aqueous medium (to 37°C) to aid solubility.

  • Use of Pluronic F-68: Consider adding a low concentration (e.g., 0.01-0.1%) of a non-ionic surfactant like Pluronic F-68 to your culture medium to improve the solubility of hydrophobic compounds.

Experimental Protocols & Visualizations

Signaling Pathway of Disorazol A-Induced Apoptosis

Disorazol A's primary mechanism involves the disruption of microtubule dynamics, which triggers a signaling cascade leading to programmed cell death. This process is initiated by G2/M cell cycle arrest and culminates in the activation of caspases, the executioners of apoptosis. The c-Jun N-terminal kinase (JNK) pathway and the Bcl-2 family of proteins are key regulators in this process.

Caption: Signaling pathway of Disorazol A-induced apoptosis.

Experimental Workflow: Cell Viability (MTT) Assay

This workflow outlines the key steps for assessing the cytotoxic effects of Disorazol A using a standard MTT assay.

Caption: Experimental workflow for a cell viability (MTT) assay.

Key Experimental Protocols

1. In Vitro Tubulin Polymerization Assay

This assay measures the effect of Disorazol A on the polymerization of purified tubulin in a cell-free system.

• Principle: The polymerization of tubulin into microtubules causes an increase in light scattering, which can be measured as an increase in absorbance at 340 nm.

• Materials:

  • Purified tubulin (>99% pure)

  • GTP solution (100 mM)

  • General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

  • Disorazol A stock solution in DMSO

  • DMSO (vehicle control)

  • Pre-warmed 96-well microplate

  • Temperature-controlled microplate reader

• Protocol:

  • Reagent Preparation:

    • On ice, reconstitute purified tubulin in General Tubulin Buffer to a final concentration of 3-5 mg/mL.

    • Prepare a working solution of GTP by diluting the stock to 10 mM in General Tubulin Buffer.

  • Reaction Setup (on ice):

    • In a pre-chilled 96-well plate, add the desired concentrations of Disorazol A or DMSO (for the control).

    • Add the tubulin solution to each well.

  • Initiate Polymerization:

    • To start the reaction, add the GTP working solution to each well for a final concentration of 1 mM.

  • Measurement:

    • Immediately place the plate in a microplate reader pre-warmed to 37°C.

    • Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis: Plot absorbance at 340 nm versus time. A decrease in the rate and extent of polymerization in the presence of Disorazol A indicates its inhibitory activity.

2. Apoptosis Assay by Annexin V Staining and Flow Cytometry

This protocol is used to quantify the percentage of apoptotic cells after treatment with Disorazol A.

• Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells. Propidium iodide (PI) is a fluorescent dye that is excluded by live cells but can enter and stain the DNA of late apoptotic and necrotic cells with compromised membrane integrity.

• Materials:

  • Annexin V-FITC (or other fluorophore)

  • Propidium Iodide (PI)

  • Annexin V Binding Buffer

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

• Protocol:

  • Cell Treatment:

    • Seed cells and treat with various concentrations of Disorazol A for the desired time period (e.g., 24-48 hours). Include an untreated control.

  • Cell Harvesting:

    • Collect both adherent and floating cells. For adherent cells, use a gentle dissociation reagent like TrypLE or accutase.

    • Wash the cells twice with cold PBS by centrifugation.

  • Staining:

    • Resuspend the cell pellet in Annexin V Binding Buffer.

    • Add Annexin V-FITC and PI to the cell suspension.

    • Incubate for 15 minutes at room temperature in the dark.

  • Flow Cytometry Analysis:

    • Analyze the stained cells by flow cytometry within one hour.

• Data Analysis:

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

3. Cell Cycle Analysis by Propidium Iodide Staining

This protocol is used to determine the cell cycle distribution of cells treated with Disorazol A.

• Principle: Propidium iodide (PI) stoichiometrically binds to DNA. The amount of PI fluorescence is directly proportional to the amount of DNA in the cell. This allows for the differentiation of cells in the G0/G1 (2n DNA content), S (between 2n and 4n DNA content), and G2/M (4n DNA content) phases of the cell cycle.

• Materials:

  • Propidium Iodide (PI) staining solution (containing PI and RNase A)

  • 70% Ethanol (B145695) (ice-cold)

  • PBS

  • Flow cytometer

• Protocol:

  • Cell Treatment and Harvesting:

    • Treat cells with Disorazol A as described for the apoptosis assay.

    • Harvest cells and wash once with PBS.

  • Fixation:

    • Resuspend the cell pellet in a small volume of PBS.

    • While gently vortexing, add ice-cold 70% ethanol dropwise to fix the cells.

    • Incubate on ice for at least 30 minutes (or at -20°C for longer storage).

  • Staining:

    • Wash the fixed cells with PBS to remove the ethanol.

    • Resuspend the cell pellet in PI staining solution.

    • Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry Analysis:

    • Analyze the stained cells by flow cytometry.

• Data Analysis: Generate a histogram of DNA content. The percentage of cells in G0/G1, S, and G2/M phases can be quantified using cell cycle analysis software. An accumulation of cells in the G2/M phase is indicative of the mechanism of action of Disorazol A.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Disorazol A and Paclitaxel on Microtubule Dynamics and Cellular Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of two potent microtubule-targeting agents, Disorazol A and paclitaxel (B517696). While both compounds interfere with microtubule dynamics, a critical process for cell division and other essential cellular functions, they do so through opposing mechanisms. This guide will delve into their distinct modes of action, present supporting experimental data on their effects on microtubule dynamics and cancer cell cytotoxicity, provide detailed experimental protocols for key assays, and illustrate the signaling pathways they modulate.

Opposing Mechanisms of Action: Destabilization vs. Stabilization

The fundamental difference between Disorazol A and paclitaxel lies in their effect on microtubule stability. Microtubules are dynamic polymers of α- and β-tubulin subunits that are in a constant state of assembly (polymerization) and disassembly (depolymerization). This dynamic instability is crucial for the formation and function of the mitotic spindle during cell division.

Disorazol A is a microtubule destabilizing agent. It binds to tubulin and inhibits its polymerization, leading to a net depolymerization of microtubules.[1][2] This disruption of the microtubule network results in the collapse of the mitotic spindle, causing cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.[1]

Paclitaxel , a well-known member of the taxane (B156437) family, is a microtubule stabilizing agent.[3] It binds to the β-tubulin subunit within the microtubule polymer, promoting and stabilizing microtubule assembly while preventing their depolymerization.[3] This leads to the formation of abnormal, hyper-stable microtubule bundles and arrests cells in the G2/M phase of the cell cycle, ultimately triggering apoptosis.

Quantitative Comparison of Biological Activity

The following tables summarize the available quantitative data on the effects of Disorazol A and paclitaxel on tubulin polymerization and their cytotoxic activity against various cancer cell lines. It is important to note that the data presented is compiled from various sources, and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Effect on In Vitro Tubulin Polymerization

Compound	Mechanism of Action	IC50 (Tubulin Polymerization)	Reference
Disorazol A1	Inhibition of polymerization	~1.8 µM	[1]
Paclitaxel	Promotion of polymerization	N/A (Promoter)	[3]

Note: IC50 for paclitaxel is not applicable as it promotes, rather than inhibits, tubulin polymerization.

Table 2: Comparative Cytotoxicity (IC50) in Human Cancer Cell Lines

Cell Line	Cancer Type	Disorazol A1 IC50	Paclitaxel IC50	Reference
KB	Cervical Cancer	2 - 42 pM	2.5 - 7.5 nM
HeLa	Cervical Cancer	~10 pM	2.5 - 7.5 nM
K562	Leukemia	~20 pM	Not Reported	[1]
U937	Lymphoma	~30 pM	Not Reported	[1]
MCF-7	Breast Cancer	Not Reported	2.5 - 15 nM	[4]
MDA-MB-231	Breast Cancer	Not Reported	5 - 20 nM	[4]
A549	Lung Cancer	Not Reported	10 - 50 nM	[4]
HCT116	Colon Cancer	Not Reported	8 - 30 nM	[4]
OVCAR-3	Ovarian Cancer	Not Reported	4 - 20 nM	[4]
T47D	Breast Cancer	Not Reported	1577.2 ± 115.3 nM (24h)	[5]

Disclaimer: The IC50 values are compiled from different studies and may not be directly comparable due to variations in experimental conditions such as exposure time and assay methodology. Disorazol A1 generally exhibits significantly higher potency in the picomolar range compared to paclitaxel's nanomolar activity.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Tubulin Polymerization Assay (Turbidimetric)

This assay measures the effect of compounds on the polymerization of purified tubulin by monitoring the change in turbidity (light scattering) at 340 nm.

Materials:

• Purified tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

• GTP solution (10 mM)

• Disorazol A and Paclitaxel stock solutions in DMSO

• Pre-warmed 96-well microplate

• Temperature-controlled microplate reader

Procedure:

• Reagent Preparation: On ice, reconstitute purified tubulin in General Tubulin Buffer to a final concentration of 3-5 mg/mL. Prepare working solutions of the test compounds in General Tubulin Buffer.

• Reaction Setup (on ice): In a pre-chilled 96-well plate, add the desired concentrations of Disorazol A, paclitaxel, or vehicle control (DMSO). Add the tubulin solution to each well.

• Initiation of Polymerization: To start the reaction, add the GTP working solution to each well for a final concentration of 1 mM.

• Measurement: Immediately place the plate in a microplate reader pre-warmed to 37°C. Measure the absorbance at 340 nm every minute for 60 minutes.[6][7]

• Data Analysis: Plot the absorbance against time to generate polymerization curves. For inhibitors like Disorazol A, the IC50 value can be determined by plotting the percentage of polymerization inhibition against the logarithm of the inhibitor concentration. For stabilizers like paclitaxel, an increase in the rate and extent of polymerization will be observed.[6][7]

Cell Viability (MTT) Assay

This colorimetric assay assesses the cytotoxic effects of the compounds on cancer cell lines by measuring the metabolic activity of viable cells.

Materials:

• Human cancer cell lines

• Complete cell culture medium

• Disorazol A and Paclitaxel stock solutions in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of Disorazol A or paclitaxel. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Determine the IC50 value by plotting the percentage of cell viability against the drug concentration.[4]

Immunofluorescence Staining of Microtubules

This technique allows for the visualization of the effects of Disorazol A and paclitaxel on the microtubule network within cells.

Materials:

• Cultured mammalian cells on sterile glass coverslips

• Disorazol A and Paclitaxel stock solutions

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS or ice-cold methanol)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody (e.g., mouse anti-α-tubulin)

• Fluorescently-conjugated secondary antibody (e.g., goat anti-mouse IgG-Alexa Fluor 488)

• DAPI solution (for nuclear counterstaining)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells on coverslips and treat with desired concentrations of Disorazol A, paclitaxel, or vehicle control for a specified time.[8][9]

• Fixation: Gently wash the cells with PBS and fix them with either paraformaldehyde for 10-15 minutes at room temperature or ice-cold methanol (B129727) for 5-10 minutes at -20°C.[8][9]

• Permeabilization: If using paraformaldehyde fixation, permeabilize the cells with permeabilization buffer for 10 minutes.

• Blocking: Block non-specific antibody binding by incubating with blocking buffer for 1 hour.

• Antibody Incubation: Incubate with the primary anti-α-tubulin antibody for 1-2 hours at room temperature or overnight at 4°C. Wash with PBS, then incubate with the fluorescently-conjugated secondary antibody for 1 hour at room temperature in the dark.[8][9]

• Counterstaining and Mounting: Stain the nuclei with DAPI, wash with PBS, and mount the coverslips on microscope slides using antifade mounting medium.[8][9]

• Imaging: Visualize the microtubule network using a fluorescence microscope. Disorazol A-treated cells are expected to show a diffuse, depolymerized tubulin staining, while paclitaxel-treated cells will exhibit dense microtubule bundles.[2]

Signaling Pathways and Apoptosis Induction

Both Disorazol A and paclitaxel induce apoptosis, or programmed cell death, as a consequence of mitotic arrest. However, the upstream signaling pathways leading to the activation of the apoptotic cascade can differ.

Disorazol A-Induced Apoptosis: Low concentrations of Disorazol A1 have been shown to induce an apoptotic process characterized by the accumulation of the p53 tumor suppressor protein in the nucleus and the activation of caspase-3.[1] The accumulation of p53 can trigger the intrinsic apoptotic pathway through the release of cytochrome c from the mitochondria, which in turn activates a cascade of caspases, including the executioner caspase-3.[10][11]

Disorazol A-induced apoptosis pathway.

Paclitaxel-Induced Apoptosis: Paclitaxel-induced apoptosis is a more complex process involving multiple signaling pathways. The sustained mitotic arrest caused by microtubule stabilization can activate the spindle assembly checkpoint, leading to the activation of various signaling cascades, including the PI3K/Akt and MAPK pathways. These pathways converge on the regulation of pro- and anti-apoptotic proteins of the Bcl-2 family, leading to mitochondrial outer membrane permeabilization, cytochrome c release, and subsequent caspase activation.

Paclitaxel-induced apoptosis pathway.

Experimental Workflow Overview

The following diagram illustrates a general workflow for the comparative analysis of microtubule-targeting agents.

General experimental workflow.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. When Taxol met tubulin [asbmb.org]
• 4. benchchem.com [benchchem.com]
• 5. scitepress.org [scitepress.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. p53 induces apoptosis by caspase activation through mitochondrial cytochrome c release - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the In Vivo Antitumor Efficacy of Disorazol A Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disorazol A, a potent polyketide derived from the myxobacterium Sorangium cellulosum, has garnered significant attention in oncology for its profound cytotoxic effects.[1] Its mechanism of action, the disruption of microtubule polymerization, leads to cell cycle arrest and apoptosis, making it a compelling candidate for cancer therapy.[1] However, its high systemic toxicity has necessitated the development of targeted delivery systems, primarily through the creation of drug conjugates. This guide provides a comparative analysis of the in vivo antitumor efficacy of Disorazol conjugates, with a focus on Disorazol Z, a closely related and extensively studied analog, against other microtubule inhibitors and their conjugated forms.

In Vivo Antitumor Efficacy: Disorazol Z Conjugates

Preclinical studies have demonstrated the potent in vivo antitumor activity of Disorazol Z conjugated to a luteinizing hormone-releasing hormone (LHRH) receptor targeting peptide (AEZS-125). This conjugate has shown significant tumor growth inhibition in xenograft models of ovarian and triple-negative breast cancer.[2][3] A key finding from these studies is that the conjugate's efficacy is dependent on the expression of the LHRH receptor on tumor cells, highlighting the targeted nature of this approach.[2]

Notably, in these xenograft models, the Disorazol Z-LHRH conjugate demonstrated potent inhibition of tumor growth, whereas equimolar doses of unconjugated Disorazol Z failed to produce a statistically significant antitumor effect.[2] This underscores the critical role of conjugation in enhancing the therapeutic window of Disorazol compounds.

While direct in vivo comparative data between Disorazol A conjugates and other microtubule inhibitors like paclitaxel (B517696) or maytansinoid-based antibody-drug conjugates (ADCs) is limited in publicly available literature, the exceptional potency of the Disorazol payload suggests a strong therapeutic potential. For context, maytansinoids, another class of potent microtubule inhibitors used in ADCs, are noted to have in vitro inhibitory activity up to 1000 times higher than conventional chemotherapeutics like doxorubicin.[4] In vitro studies have shown that a Disorazol Z conjugate exhibited increased cytotoxicity compared to a doxorubicin-D-Lys6-LHRH conjugate, suggesting a potential efficacy advantage.[5]

Data Summary

Table 1: In Vivo Performance of Disorazol Z Conjugate (AEZS-125)

Parameter	Disorazol Z-LHRH Conjugate (AEZS-125)	Unconjugated Disorazol Z	Comparator	Animal Model	Cancer Type	Outcome
Tumor Growth Inhibition	Potent Inhibition[2]	Not Statistically Significant[2]	Vehicle Control	Nude Mice	Ovarian Cancer Xenograft	Conjugate significantly suppresses tumor growth.[6]
Tumor Growth Inhibition	Potent Inhibition[2]	Not Statistically Significant[2]	Vehicle Control	Nude Mice	Triple-Negative Breast Cancer Xenograft	Conjugate demonstrates potent antitumor activity.[2]

Table 2: In Vitro Cytotoxicity Comparison

Compound	Target Cells	IC50	Comparator	Outcome
Disorazol Z-LHRH Conjugate	HCC 1806 and MDA-MB-231 (Triple-Negative Breast Cancer)	Not Specified	Doxorubicin-D-Lys6-LHRH Conjugate	Disorazol Z conjugate demonstrated increased cytotoxicity.[5]
Disorazol Z	Diverse panel of >60 tumor cell lines	Single-digit to subnanomolar EC50 values[3]	N/A	Demonstrates outstanding broad-spectrum cytotoxicity.[3]
Maytansinoids (e.g., DM1, DM4)	Wide range of tumor cells	Sub-nanomolar IC50[4]	Doxorubicin	Up to 1000-fold more potent.[4]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of in vivo studies. Below is a generalized protocol based on the methodologies described in the referenced literature for assessing the efficacy of drug conjugates in xenograft models.

1. Cell Lines and Culture:

• The human cancer cell lines used for xenograft establishment (e.g., ovarian or triple-negative breast cancer lines) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics. Cells are maintained in a humidified incubator at 37°C and 5% CO2.

2. Animal Models:

• Immunodeficient mice (e.g., female nude mice) are typically used to prevent rejection of human tumor xenografts.[2] Animals are housed in a pathogen-free environment with ad libitum access to food and water. All animal procedures must be conducted in accordance with institutional animal care and use committee guidelines.

3. Tumor Xenograft Establishment:

• Tumor fragments or a suspension of cultured cancer cells are implanted subcutaneously into the flank of the mice.[2]

• Tumor growth is monitored regularly using calipers. Tumor volume is calculated using the formula: (length × width²) / 2.

• Treatment is typically initiated when tumors reach a predetermined size (e.g., approximately 100 mm³).[2]

4. Drug Formulation and Administration:

• The Disorazol A conjugate, comparator agents, and vehicle control are formulated in appropriate sterile solutions for injection.

• The drugs are administered to the mice via a specified route (e.g., intravenous or intraperitoneal injection) and schedule (e.g., once or twice weekly for a set number of weeks).

5. Efficacy Evaluation:

• Tumor volumes and body weights are measured at regular intervals throughout the study.

• The primary efficacy endpoint is typically tumor growth inhibition (TGI), calculated as the percentage difference in the mean tumor volume of the treated group compared to the control group.

• Other endpoints may include tumor growth delay, complete or partial tumor regressions, and overall survival.

6. Statistical Analysis:

• Statistical analyses (e.g., t-tests or ANOVA) are used to determine the significance of the differences in tumor growth between the treatment and control groups. A p-value of <0.05 is generally considered statistically significant.

Visualizing the Mechanism and Workflow

To better understand the processes involved, the following diagrams illustrate the mechanism of action of Disorazol A and the general workflow of an in vivo efficacy study.

Mechanism of Action of Disorazol A Conjugates

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Maytansinoids as Payloads of ADCs: DM1, DM4 | Biopharma PEG [biochempeg.com]
• 5. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]

Disorazol A vs. Colchicine: A Comparative Analysis of Tubulin Binding Mechanisms

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the tubulin binding mechanisms of the natural product Disorazol A and the well-characterized mitotic inhibitor, colchicine (B1669291). By presenting experimental data, detailed methodologies, and visual representations of their molecular interactions, this document aims to serve as a valuable resource for researchers in oncology, cell biology, and drug discovery.

Introduction

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are essential for numerous cellular processes, including cell division, intracellular transport, and the maintenance of cell shape. Their critical role in mitosis makes them a key target for the development of anticancer therapeutics. Both Disorazol A and colchicine are potent inhibitors of tubulin polymerization, leading to cell cycle arrest and apoptosis. However, emerging evidence reveals fundamental differences in their mechanisms of action at the molecular level. This guide dissects these differences, providing a comprehensive overview of their distinct interactions with tubulin.

Mechanism of Action: A Tale of Two Binding Sites

The primary distinction between the tubulin binding mechanisms of Disorazol A and colchicine lies in their respective binding sites on the tubulin heterodimer.

Colchicine: Colchicine binds to a well-defined site on the β-tubulin subunit, near the interface with the α-tubulin subunit.[1][2][3] This binding induces a conformational change in the tubulin dimer, rendering it incapable of polymerizing into microtubules.[4][5] The colchicine-tubulin complex can then co-polymerize into the ends of existing microtubules, leading to their destabilization.[1][6]

Disorazol Analogues: Research on various analogues of Disorazol reveals a more complex picture, with different family members targeting distinct sites on tubulin.

• Disorazol Z , a close analogue of Disorazol A, has been shown through X-ray crystallography to bind to the maytansine site on β-tubulin.[7][8] This site is geographically distinct from the colchicine binding pocket.

• Disorazol C1 , another related compound, exhibits a unique binding interaction. Studies have indicated that it acts as a noncompetitive inhibitor of vinblastine (B1199706) binding, suggesting a binding site that may be located near the vinblastine and dolastatin 10 binding domain, which is also separate from the colchicine site.[9]

• While the precise binding site of Disorazol A has not been definitively determined through co-crystallography, the evidence from its analogues strongly suggests that it does not bind to the colchicine site. Disorazol A is a highly potent inhibitor of tubulin polymerization, indicating a high-affinity interaction with tubulin.[1][10]

This fundamental difference in binding sites is a crucial consideration for drug development, particularly in the context of overcoming drug resistance mechanisms associated with specific binding domains.

Quantitative Comparison of Tubulin Interaction

The following table summarizes key quantitative data for Disorazol analogues and colchicine, providing a comparative view of their potency in inhibiting tubulin polymerization and cell proliferation.

Parameter	Disorazol A1	Disorazol C1	Disorazol Z1	Colchicine
IC50 (Tubulin Polymerization)	Not explicitly reported, but acts at substoichiometric concentrations[9]	11.8 ± 0.4 µM[9][11]	Not explicitly reported	~1-10 µM (varies with conditions)[5]
Ki (Inhibition of Vinblastine Binding)	Not reported	4.5 ± 0.6 µM (noncompetitive)[9][11]	Not reported	Not applicable (different binding site)
Cytotoxicity (IC50 against cancer cell lines)	Picomolar range[1][2]	Nanomolar range[9]	Sub-nanomolar range[2][11]	Nanomolar to micromolar range (cell line dependent)

Visualizing the Binding Mechanisms

The following diagrams, generated using Graphviz, illustrate the distinct binding sites and proposed mechanisms of action for Disorazol analogues and colchicine.

References

• 1. A tubulin-based fluorescent polarization assay for paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. Production of the tubulin destabilizer disorazol in Sorangium cellulosum: biosynthetic machinery and regulatory genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. thermofisher.com [thermofisher.com]
• 7. rcsb.org [rcsb.org]
• 8. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 10. Isothermal titration calorimetry: experimental design, data analysis, and probing macromolecule/ligand binding and kinetic interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]

Decoding Disorazol: A Comparative Guide to Structure-Activity Relationships of Its Analogues in Cancer Research

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Disorazol A analogues, detailing their structure-activity relationships (SAR) and anticancer properties. Disorazoles, a class of potent macrocyclic polyketides isolated from the myxobacterium Sorangium cellulosum, have demonstrated remarkable cytotoxic activity against a range of cancer cell lines, primarily by inhibiting tubulin polymerization.[1][2][3] This guide synthesizes key data on various analogues, presenting their biological activities in a clear, comparative format, and provides insights into the experimental methodologies used for their evaluation.

Disorazoles exert their potent anticancer effects by disrupting microtubule dynamics, a critical process for cell division.[2][3] This interference leads to a cell cycle arrest in the G2/M phase, ultimately triggering apoptosis (programmed cell death) in cancer cells.[3][4] The exceptional potency of natural disorazoles, with IC50 values in the picomolar to nanomolar range, has spurred significant interest in synthesizing and evaluating analogues to improve their pharmacological properties, such as stability and therapeutic index.[5][6]

Comparative Biological Activity of Disorazol Analogues

The following table summarizes the in vitro cytotoxic activity (IC50) of key Disorazol analogues against various cancer cell lines. This data highlights the structural modifications that influence their anticancer potency.

Analogue/Compound	Cell Line	IC50 (ng/mL)	Key Structural Features	Reference
Disorazol A1	KB-3-1 (human cervical carcinoma)	0.002-0.042 (pmol/L)	Natural Product	[6]
Disorazol C1	L929 (mouse fibrosarcoma)	0.25	Symmetrical, lacks the epoxide of A1	[7]
KB-3-1	0.23	[7]
A431 (human epidermoid carcinoma)	0.32	[7]
A549 (human lung carcinoma)	0.60	[7]
PC-3 (human prostate adenocarcinoma)	0.11	[7]
MCF-7 (human breast adenocarcinoma)	0.28	[7]
Disorazol B1	Various	Potent antitumor agent	Symmetrical	[5]
Disorazol Z1	Various	Single digit to subnanomolar EC50	Shorter polyketide chain than A1	[4][8]
Analogue 16 (Non-symmetrical C1)	L929	2.1	One oxazole (B20620) ring, one thiazole (B1198619) ring	[7]
KB-3-1	0.94	[7]
A431	0.94	[7]
A549	1.6	[7]
PC-3	1.7	[7]
MCF-7	0.75	[7]
Analogue 17 (Bis-thiazole C1)	L929	180	Both oxazole rings replaced by thiazole	[7]
KB-3-1	85	[7]
A431	82	[7]
A549	86	[7]
PC-3	120	[7]
MCF-7	91	[7]

Key SAR Insights:

• Symmetry and Core Structure: Symmetrical analogues like Disorazol B1 and C1 retain high potency, suggesting that the core macrocyclic structure is crucial for activity.[5]

• Heterocyclic Moiety: Replacement of the oxazole rings with thiazole rings, as seen in Analogue 17, leads to a significant decrease in cytotoxic activity by 200- to 800-fold, indicating the critical role of the oxazole moiety.[7][9] A non-symmetrical analogue (Analogue 16) with one oxazole and one thiazole shows intermediate activity.[7]

• Side Chains: Modifications to the side chains, such as the shortened polyketide chain in Disorazol Z, can still result in highly potent compounds.[8]

• Stereochemistry: The absolute configuration of chiral centers within the disorazole core is critical for biological activity. Inversion of the C(14)/C(14') stereocenters can lead to a dramatic loss of potency.[9][10]

Experimental Protocols

A detailed understanding of the methodologies used to evaluate these analogues is crucial for interpreting the SAR data.

Synthesis of a Non-Symmetrical Disorazol C1 Analogue (Analogue 16)

The synthesis of the hybrid oxazole-thiazole analogue 16 involved the following key steps[9]:

• Esterification: Alcohol 9 (thiazole-containing fragment) was esterified with carboxylic acid 10 (oxazole-containing fragment) using the Yamaguchi protocol (2,4,6-trichlorobenzoyl chloride, NEt3, DMAP) to yield compound 11.

• Deprotection and Hydrolysis: The TES-protected compound 11 was deprotected using camphorsulfonic acid (CSA), followed by hydrolysis with lithium hydroxide (B78521) (LiOH) to yield the seco-acid 13.

• Macrolactonization: Intramolecular cyclization of 13 was achieved via Yamaguchi macrolactonization to form the macrocycle 14.

• Triene Formation: The desired (E,Z,Z)-triene derivative 15 was obtained through Boland hydrogenation of 14 using activated zinc.

• Final Deprotection: The bis-MOM protected compound 15 was deprotected with hydrogen bromide (HBr) in acetonitrile (B52724) at -15 °C to afford the final analogue 16.[9]

In Vitro Cytotoxicity Assay

The cytotoxic activity of the Disorazol analogues was determined using a standard cell viability assay[7][9]:

• Cell Seeding: Human and animal cancer cell lines were seeded into 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells were treated with serial dilutions of the Disorazol analogues and incubated for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability was assessed using a colorimetric assay, such as the MTT or resazurin (B115843) assay, which measures the metabolic activity of viable cells.

• IC50 Determination: The concentration of the compound that inhibits cell growth by 50% (IC50) was calculated from the dose-response curves.

Tubulin Polymerization Assay

The effect of Disorazoles on microtubule formation is a key indicator of their mechanism of action.[3][4]

• Tubulin Preparation: Purified tubulin is prepared and kept on ice to prevent self-polymerization.

• Reaction Mixture: The reaction mixture contains tubulin, a polymerization buffer (e.g., containing GTP and glutamate), and the test compound (Disorazol analogue) at various concentrations.

• Initiation of Polymerization: The reaction is initiated by raising the temperature to 37°C.

• Monitoring Polymerization: The increase in absorbance at 340 nm, which corresponds to the formation of microtubules, is monitored over time using a spectrophotometer.

• IC50 Calculation: The concentration of the compound that inhibits the rate of tubulin polymerization by 50% is determined. Disorazol Z, for example, inhibits in vitro tubulin polymerization with an IC50 value of 3.3 μM.[4]

Visualizing the Mechanism and Workflow

To better understand the processes involved in Disorazol A's mode of action and the experimental evaluation, the following diagrams are provided.

Caption: Disorazol's mechanism of action leading to apoptosis.

Caption: General workflow for SAR studies of Disorazol analogues.

Caption: Logical relationship in structure-activity relationship studies.

References

• 1. research-collection.ethz.ch [research-collection.ethz.ch]
• 2. Disorazol - Wikipedia [en.wikipedia.org]
• 3. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. publikationen.sulb.uni-saarland.de [publikationen.sulb.uni-saarland.de]
• 9. mdpi.com [mdpi.com]
• 10. Extending the Structure‐Activity Relationship of Disorazole C1: Exchanging the Oxazole Ring by Thiazole and Influence of Chiral Centers within the Disorazole Core on Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxicity of Disorazol A and Disorazol Z in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

The disorazoles, a family of macrocyclic polyketides isolated from the myxobacterium Sorangium cellulosum, have garnered significant attention in the field of oncology for their potent cytotoxic and antitumor properties.[1][2][3] Among the numerous variants, Disorazol A and Disorazol Z have emerged as promising candidates for anticancer drug development. This guide provides a comprehensive comparison of their cytotoxic effects on cancer cells, supported by experimental data, detailed methodologies, and visual representations of their mechanism of action and experimental workflows.

Mechanism of Action: Targeting the Microtubule Network

Both Disorazol A and Disorazol Z exert their potent cytotoxic effects by interfering with microtubule dynamics.[1][4][5] They bind to tubulin, inhibiting its polymerization and leading to the disruption of the microtubule network.[1][4][6] This disruption triggers a cascade of cellular events, including cell cycle arrest in the G2/M phase, the formation of abnormal mitotic spindles, and ultimately, the induction of apoptosis (programmed cell death).[4][6][7][8] This shared mechanism of action underscores their potential as highly effective antimitotic agents.[6]

Figure 1: Signaling pathway of Disorazol A and Z.

Comparative Cytotoxicity Data

Disorazol A1, the main component of the Disorazol A family, exhibits exceptionally high cytotoxicity, with half-maximal inhibitory concentrations (IC50) in the picomolar range against a variety of cancer cell lines, including a multidrug-resistant KB line.[4] Disorazol Z has also demonstrated outstanding cytotoxicity with single-digit to subnanomolar EC50 values in a diverse panel of over 60 tumor cell lines.[7][8]

A direct comparison between Disorazol A1 and Disorazol Z1 revealed similar biological activities.[4] However, in specific cell lines, such as hepatocellular carcinoma (HepG2) and osteosarcoma (U-2 OS), Disorazol Z1 was found to be slightly less potent, by a factor of 4 to 5, than Disorazol A1.[4] The following table summarizes the available quantitative data on the cytotoxic activity of these compounds.

Compound	Cell Line	Cancer Type	IC50/EC50 Value	Reference
Disorazol A1	Panel of cancer cell lines	Various	2 - 42 pM	[4]
Disorazol Z1	Panel of human cancer cell lines	Various	0.07 - 0.43 nM	[4]
Disorazol Z	HCT-116	Colon Carcinoma	0.25 nM (Caspase 3/7 activation)	[7][8]
Disorazol Z	RKOp27Kip (without cell cycle arrest)	-	0.54 nM	[7][8]
Disorazol Z	KB/HeLa	Cervical Cancer	0.8 nM (G2/M arrest)	[7][8]

Experimental Protocols

The determination of the cytotoxic activity of Disorazol A and Disorazol Z is typically performed using cell viability assays, such as the MTT assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

MTT Assay Protocol for Cytotoxicity Determination

• Cell Seeding:

  • Harvest cancer cells in their logarithmic growth phase.

  • Perform a cell count using a hemocytometer or an automated cell counter.

  • Seed the cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well in 100 µL of complete culture medium.[9]

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of Disorazol A and Disorazol Z in culture medium.

  • After the 24-hour incubation, remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a no-treatment control.

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[7]

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT stock solution to each well.[10]

  • Incubate the plate for 2 to 4 hours at 37°C.[10][11]

• Formazan (B1609692) Solubilization:

  • After the incubation, add 100 µL of a solubilization solution (e.g., SDS-HCl or DMSO) to each well to dissolve the formazan crystals.[10][11]

  • Mix thoroughly by gentle shaking or pipetting to ensure complete solubilization.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot a dose-response curve with the compound concentration on the x-axis and the percentage of cell viability on the y-axis.

  • Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%, from the dose-response curve using non-linear regression analysis.[9]

Figure 2: Experimental workflow for cytotoxicity assay.

Conclusion

Both Disorazol A and Disorazol Z are exceptionally potent cytotoxic agents with a shared mechanism of action targeting tubulin polymerization. While Disorazol A1 has shown slightly higher potency in a limited number of direct comparisons, Disorazol Z's broad efficacy across a wide range of cancer cell lines at nanomolar to subnanomolar concentrations makes it a highly compelling candidate for further preclinical and clinical development.[4][7][8] The ability to synthetically produce and modify Disorazol Z opens up avenues for creating targeted drug conjugates, potentially enhancing its therapeutic index by selectively delivering the cytotoxic payload to tumor cells while minimizing damage to healthy tissues.[12][13][14] Further research, including head-to-head comparisons in a broader panel of cancer cell lines and in vivo models, is warranted to fully elucidate the therapeutic potential of these promising natural products.

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Isolation, biology and chemistry of the disorazoles: new anti-cancer macrodiolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]
• 9. benchchem.com [benchchem.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 12. trialsitenews.com [trialsitenews.com]
• 13. Scientific Breakthrough in Chemistry [nachrichten.idw-online.de]
• 14. Sensation: Totalsynthese von Disorazol Z1 gelungen - MedLabPortal [medlabportal.de]

Disorazol A: A Potential Strategy to Overcome Taxane Resistance in Cancer

A comparative analysis of Disorazol A's efficacy in taxane-resistant cancer cell lines reveals its potential as a valuable alternative or combination therapy. By acting on a distinct binding site on tubulin and potentially circumventing common resistance mechanisms, Disorazol A demonstrates significant cytotoxic activity in cancer cells that have developed resistance to taxane-based chemotherapies.

Disorazol A, a polyketide isolated from the myxobacterium Sorangium cellulosum, has emerged as a highly potent cytotoxic agent with a mechanism of action centered on the disruption of microtubule dynamics, similar to the widely used taxane (B156437) class of anticancer drugs (e.g., paclitaxel (B517696), docetaxel).[1][2] However, the clinical utility of taxanes is often limited by the development of drug resistance. This guide provides a comprehensive comparison of Disorazol A and taxanes, with a focus on cross-resistance studies in taxane-resistant cell lines, supported by experimental data and detailed methodologies.

Comparative Efficacy in Resistant Cell Lines

Studies have shown that Disorazol A retains potent activity in cancer cell lines that have developed resistance to taxanes. A key indicator of a drug's efficacy is its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required to inhibit the growth of 50% of a cell population. Lower IC50 values indicate greater potency.

One pivotal study investigated the cross-resistance of a Disorazol C1-resistant HeLa cell line, termed HeLa/DZR, to various chemotherapeutic agents, including paclitaxel. This cell line exhibited a staggering 2,408-fold increase in resistance to paclitaxel compared to the parental, drug-sensitive HeLa cell line. In this highly paclitaxel-resistant environment, Disorazol A1 demonstrated remarkable potency, with an IC50 of only 0.40 nM. For comparison, the IC50 of Disorazol A1 in the parental HeLa cells was 0.05 nM, indicating only an 8.4-fold decrease in sensitivity in the resistant line. This contrasts sharply with the dramatic loss of paclitaxel's efficacy in the same resistant cells.

Cell Line	Compound	IC50 (nM)	Fold Resistance
HeLa (Parental)	Disorazol A1	0.05	-
HeLa/DZR (Resistant)	Disorazol A1	0.40	8.4
HeLa (Parental)	Paclitaxel	-	-
HeLa/DZR (Resistant)	Paclitaxel	>1000	2408

Data compiled from studies on Disorazol C1-resistant HeLa cells, which exhibit cross-resistance to paclitaxel.

Furthermore, Disorazol A and its analogs, such as Disorazol Z, have demonstrated extremely high cytotoxicity, with IC50 values in the picomolar to low nanomolar range across a wide panel of cancer cell lines, including multidrug-resistant ones.[3][4] This suggests that Disorazol A's mechanism of action may be effective against common mechanisms of taxane resistance.

Mechanisms of Action and Circumvention of Taxane Resistance

The primary mechanism of action for both Disorazols and taxanes is the targeting of tubulin, a key protein in the formation of microtubules which are essential for cell division. However, they interact with tubulin in fundamentally different ways.

• Taxanes , such as paclitaxel, bind to the inside of the microtubule, stabilizing it and preventing the dynamic instability required for proper cell division.[5]

• Disorazols , in contrast, are potent inhibitors of tubulin polymerization.[1][6] Evidence suggests that Disorazol C1 binds to a unique site on tubulin, possibly near the vinca (B1221190) alkaloid binding site, which is distinct from the taxane-binding pocket.[7]

This difference in binding sites is a crucial factor in Disorazol A's ability to overcome taxane resistance. Common mechanisms of taxane resistance include:

• Overexpression of the ABCB1 (MDR1) transporter: This protein acts as a drug efflux pump, actively removing taxanes from the cancer cell and reducing their intracellular concentration.[2][8][9] Some studies suggest that certain Disorazol analogs are not substrates for the ABCB1 transporter, allowing them to accumulate in resistant cells and exert their cytotoxic effects.[10]

• Mutations in the tubulin protein: Changes in the amino acid sequence of tubulin can alter the taxane binding site, reducing the drug's affinity and rendering it less effective. Because Disorazols bind to a different site, they may remain effective even in the presence of mutations that confer taxane resistance.

The induction of apoptosis, or programmed cell death, is the ultimate outcome of the cytotoxic effects of both Disorazols and taxanes. Following microtubule disruption, cells arrest in the G2/M phase of the cell cycle, which triggers a cascade of signaling events leading to apoptosis.[1][4]

Experimental Protocols

To facilitate further research and validation of these findings, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability by measuring the metabolic activity of cells.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Drug Treatment: Treat the cells with a serial dilution of the test compounds (Disorazol A and paclitaxel) and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to a purple formazan (B1609692) product.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and plot against the drug concentration to determine the IC50 value.

In Vitro Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit or promote the polymerization of purified tubulin into microtubules.

• Tubulin Preparation: Reconstitute purified tubulin in a polymerization buffer on ice.

• Reaction Setup: In a 96-well plate, add the tubulin solution, GTP (to initiate polymerization), and the test compounds at various concentrations.

• Initiation of Polymerization: Transfer the plate to a spectrophotometer pre-warmed to 37°C to initiate polymerization.

• Turbidity Measurement: Monitor the change in absorbance (turbidity) at 340 nm over time. An increase in absorbance indicates microtubule formation.

• Data Analysis: Plot the absorbance against time to generate polymerization curves. The effect of the test compounds on the rate and extent of polymerization can then be determined.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the test compounds at their respective IC50 concentrations for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells, wash with cold PBS, and resuspend in Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension and incubate in the dark. Annexin V binds to phosphatidylserine, which is exposed on the outer cell membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic/necrotic).

Visualizing the Pathways

To better understand the experimental workflow and the molecular interactions at play, the following diagrams are provided.

Caption: Experimental workflow for comparing Disorazol A and paclitaxel.

Caption: Signaling pathways of Disorazol A and taxane action and resistance.

Conclusion

The available evidence strongly suggests that Disorazol A is a highly potent cytotoxic agent that can effectively overcome common mechanisms of taxane resistance in cancer cells. Its distinct mechanism of action, involving a unique binding site on tubulin and the potential to evade drug efflux pumps, makes it a promising candidate for the treatment of taxane-refractory cancers. Further preclinical and clinical studies are warranted to fully elucidate its therapeutic potential, both as a standalone agent and in combination with other chemotherapies. The detailed experimental protocols and pathway diagrams provided in this guide offer a framework for continued investigation into this promising class of anticancer compounds.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of P-glycoprotein (ABCB1)- and multidrug resistance-associated protein 1 (ABCC1)-mediated transport by the orally administered inhibitor, CBT-1® - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Structural insight into the stabilization of microtubules by taxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural insight into substrate and inhibitor discrimination by human P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tissue Type Differences in ABCB1 Expression and Paclitaxel Tissue Pharmacokinetics in Patients With Esophageal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bis-cyclopropane analog of disorazole C1 is a microtubule-destabilizing agent active in ABCB1-overexpressing human colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Interaction of Disorazol A with β-Tubulin: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the binding validation of Disorazol A to its target, β-tubulin, alongside alternative tubulin-binding agents. This document synthesizes key experimental data, presents detailed protocols for pivotal assays, and visualizes complex biological and experimental workflows.

Disorazol A, a potent polyketide macrolide, has demonstrated significant cytotoxic activity against various cancer cell lines by disrupting microtubule dynamics.[1] This guide delves into the experimental validation of its binding site on β-tubulin, a critical component of the microtubule cytoskeleton and a well-established target for anticancer drugs.

Quantitative Comparison of Tubulin-Binding Agents

The efficacy of tubulin-binding agents is often quantified by their binding affinity (Kd), the concentration required to inhibit tubulin polymerization by 50% (IC50), or their inhibition constant (Ki) in competitive binding assays. The following table summarizes these values for Disorazol and other prominent tubulin binders that target distinct sites.

Compound	Binding Site on β-Tubulin	Binding Affinity (Kd)	Tubulin Polymerization IC50	Inhibition Constant (Ki)
Disorazol A1	Maytansine (B1676224) Site	Not Reported	~1.8 µM	Not Reported
Disorazol C1	Maytansine Site	Not Reported	11.8 ± 0.4 µM	4.5 ± 0.6 µM (vs. [3H]vinblastine, noncompetitive); 10.6 ± 1.5 µM (vs. [3H]dolastatin 10, noncompetitive)[2]
Disorazol Z	Maytansine Site	Not Reported	Not Reported	Not Reported
Maytansine	Maytansine Site	0.86 ± 0.2 µM (to soluble tubulin)[3][4]; 0.1 ± 0.05 µM (to high-affinity sites on microtubules)[5][6]	Not Reported	Not Reported
Colchicine	Colchicine Site	~0.12 µM - 5.7 µM (depending on tubulin isotype)[7]	~2.0 µM	Not Reported
Vinblastine (B1199706)	Vinca (B1221190) Alkaloid Site	Not Reported	Not Reported	Not Reported
Paclitaxel (B517696) (Taxol)	Taxane Site	~60 nM[8]	Not Reported	Not Reported

Experimental Validation of the Disorazol Binding Site

The binding of Disorazol Z, a close analog of Disorazol A, to β-tubulin has been unequivocally confirmed through X-ray crystallography. The crystal structure of the tubulin-Disorazol Z complex (PDB ID: 6FJM) reveals that it binds to the maytansine site on β-tubulin.[9][10][11][12] This finding is further supported by biochemical assays demonstrating noncompetitive inhibition of vinblastine and dolastatin 10 binding by Disorazol C1, indicating a distinct binding site from the vinca alkaloid domain.[2]

Below are detailed protocols for key experiments used to validate and characterize the interaction of Disorazol A and other ligands with tubulin.

Experimental Workflow: Binding Site Validation

Caption: Workflow for validating the binding site of Disorazol A.

Detailed Experimental Protocols

1. Tubulin Polymerization Assay (Turbidity-Based)

This assay measures the effect of a compound on the in vitro assembly of microtubules from purified tubulin.

• Materials:

  • Purified tubulin (>99% pure, e.g., from bovine brain)

  • General Tubulin Buffer (GTB): 80 mM PIPES (pH 6.9), 2 mM MgCl2, 0.5 mM EGTA

  • GTP solution (100 mM in water)

  • Glycerol

  • Test compound (e.g., Disorazol A) dissolved in DMSO

  • Positive controls (e.g., paclitaxel for polymerization promotion, nocodazole (B1683961) for inhibition)

  • 96-well clear, flat-bottom microplate

  • Temperature-controlled microplate reader

• Procedure:

  • Prepare a tubulin solution at a final concentration of 2 mg/mL in GTB supplemented with 1 mM GTP and 10% glycerol. Keep the solution on ice.[13]

  • Add the test compound at various concentrations to the wells of a pre-warmed (37°C) 96-well plate. Include wells with DMSO as a negative control and positive controls.

  • Initiate the polymerization by adding the cold tubulin solution to each well.

  • Immediately place the plate in the microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes.[14]

• Data Analysis:

  • Plot absorbance versus time to generate polymerization curves.

  • The rate of polymerization can be determined from the slope of the linear phase of the curve.

  • The IC50 value is the concentration of the compound that inhibits the rate or extent of polymerization by 50% compared to the DMSO control.

2. Competitive Radioligand Binding Assay

This assay determines if a test compound binds to the same site as a known radiolabeled ligand.

• Materials:

  • Purified tubulin

  • Radiolabeled ligand (e.g., [3H]vinblastine)

  • Unlabeled test compound (Disorazol A)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2)

  • Glass fiber filters

  • Filtration apparatus

  • Scintillation counter and fluid

• Procedure:

  • Incubate a fixed concentration of purified tubulin with a fixed concentration of the radiolabeled ligand in the presence of increasing concentrations of the unlabeled test compound.[15][16]

  • Allow the binding reaction to reach equilibrium.

  • Separate the bound from the free radioligand by rapid filtration through glass fiber filters. The protein and bound ligand are retained on the filter, while the unbound ligand passes through.

  • Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

  • Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding of the radioligand against the concentration of the test compound.

  • The IC50 value is the concentration of the test compound that displaces 50% of the specifically bound radioligand.

  • The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation.

3. X-ray Crystallography of Tubulin-Ligand Complex

This technique provides a high-resolution, three-dimensional structure of the ligand bound to its protein target. The protocol for the tubulin-Disorazol Z complex can be found in the publication associated with PDB ID 6FJM.[10]

• General Procedure:

  • Co-crystallize the tubulin-ligand complex. This involves preparing a highly pure and concentrated solution of the complex and screening for crystallization conditions.

  • Expose the resulting crystals to a high-intensity X-ray beam.

  • Collect the diffraction data.

  • Process the diffraction data and solve the crystal structure to reveal the precise binding mode of the ligand.

Signaling Pathway of Disorazol-Induced Apoptosis

The binding of Disorazol A to β-tubulin disrupts microtubule dynamics, leading to a cascade of cellular events that culminate in apoptosis. The diagram below illustrates the key steps in this signaling pathway.

Caption: Signaling cascade initiated by Disorazol A binding to β-tubulin.

The disruption of microtubule dynamics by Disorazol A triggers the spindle assembly checkpoint, leading to a prolonged arrest in the G2/M phase of the cell cycle.[17] This sustained arrest activates downstream signaling pathways, including the phosphorylation and inactivation of the anti-apoptotic protein Bcl-2 and the activation of the c-Jun N-terminal kinase (JNK) pathway.[17][18] These events converge on the mitochondria, leading to the release of cytochrome c and the activation of the caspase cascade, ultimately resulting in programmed cell death.[19] Furthermore, microtubule disruption can also sensitize cancer cells to apoptosis by inhibiting the DNA-binding activity of the pro-survival transcription factor NF-κB.[20]

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Maytansine and Cellular Metabolites of Antibody-Maytansinoid Conjugates Strongly Suppress Microtubule Dynamics by Binding to Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antibody-DM1 Conjugates as Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Interaction of Colchicine-Site Ligands With the Blood Cell-Specific Isotype of β-Tubulin—Notable Affinity for Benzimidazoles [frontiersin.org]
• 8. High-Affinity Accumulation of a Maytansinoid in Cells via Weak Tubulin Interaction | PLOS One [journals.plos.org]
• 9. rcsb.org [rcsb.org]
• 10. 6fjm - tubulin-Disorazole Z complex - Summary - Protein Data Bank Japan [pdbj.org]
• 11. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. In vitro tubulin polymerization assay [bio-protocol.org]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. giffordbioscience.com [giffordbioscience.com]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. Microtubules, microtubule-interfering agents and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Characterization of Signalling Pathways That Link Apoptosis and Autophagy to Cell Death Induced by Estrone Analogues Which Reversibly Depolymerize Microtubules - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Disruption of Microtubules Sensitizes the DNA Damage-induced Apoptosis Through Inhibiting Nuclear Factor κB (NF-κB) DNA-binding Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Disruption of microtubules sensitizes the DNA damage-induced apoptosis through inhibiting nuclear factor κB (NF-κB) DNA-binding activity - PubMed [pubmed.ncbi.nlm.nih.gov]

How does Disorazol A's potency compare to other myxobacterial natural products?

Disorazol A, a macrocyclic polyketide produced by the myxobacterium Sorangium cellulosum, demonstrates exceptional potency against cancer cell lines, often exhibiting cytotoxic effects at picomolar to low nanomolar concentrations. When compared to other myxobacterial natural products, Disorazol A stands out for its profound efficacy, which is attributed to its unique mechanism of action targeting tubulin polymerization. This guide provides a comparative analysis of Disorazol A's potency against other notable myxobacterial compounds, supported by experimental data and detailed methodologies.

Myxobacteria are a rich source of structurally diverse and biologically active secondary metabolites.[1] Among these, compounds with potent anticancer activity have garnered significant interest in the drug development community. This comparison focuses on Disorazol A and its analogues, alongside other well-characterized myxobacterial products like Epothilone B, Soraphen A, and Thailanstatin A, to provide a clear perspective on their relative potencies.

Comparative Cytotoxicity of Myxobacterial Natural Products

The potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of a specific biological process, such as cell growth. The table below summarizes the IC50 values of Disorazol A and other selected myxobacterial natural products against various human cancer cell lines.

Compound	Target	Cell Line	IC50 (nM)	Reference(s)
Disorazol A1	Tubulin	KB-3-1 (Cervical Carcinoma)	0.002 - 0.042	[2]
L-929 (Mouse Fibrosarcoma)	0.01	[2]
PT-K2 (Potoroo Kidney)	0.03	[2]
Disorazol Z1	Tubulin	HepG2 (Hepatocellular Carcinoma)	0.43	[3]
U-2 OS (Osteosarcoma)	0.07	[3]
Epothilone B	Tubulin	HCT116 (Colon Carcinoma)	0.8	[4]
KB-3-1 (Cervical Carcinoma)	3	[4]
HeLa (Cervical Carcinoma)	32	[5]
Hs578T (Breast Carcinoma)	3	[5]
Soraphen A	Acetyl-CoA Carboxylase	HepG2 (Hepatocellular Carcinoma)	~5	[6][7]
LnCap (Prostate Carcinoma)	~5	[6]
Thailanstatin A	Spliceosome (SF3b subunit)	DU-145 (Prostate Carcinoma)	1.11	[8]
NCI-H23 (Lung Carcinoma)	2.69	[8]
MDA-MB-231 (Breast Carcinoma)	1.58	[8]
SK-OV-3 (Ovarian Carcinoma)	1.35	[8]

Note: IC50 values can vary between studies due to differences in experimental conditions such as cell density, incubation time, and assay method. The data presented here is for comparative purposes and is compiled from various sources.

Mechanisms of Action and Signaling Pathways

The remarkable potency of these myxobacterial natural products stems from their highly specific interactions with critical cellular targets.

Disorazol A and Epothilone B: Targeting the Cytoskeleton

Both Disorazol A and Epothilone B exert their cytotoxic effects by disrupting microtubule dynamics, a crucial process for cell division, intracellular transport, and maintenance of cell shape. However, they do so through distinct mechanisms. Epothilone B, similar to the well-known anticancer drug paclitaxel, binds to the β-tubulin subunit of the αβ-tubulin heterodimer, stabilizing microtubules and promoting their polymerization.[7] This leads to the formation of non-functional microtubule bundles, cell cycle arrest at the G2/M phase, and ultimately apoptosis.[7]

In contrast, Disorazol A also interacts with tubulin but leads to the inhibition of tubulin polymerization, resulting in the disruption and depletion of microtubules.[9] This destabilizing effect also causes cell cycle arrest at the G2/M phase and induces apoptosis, but through a mechanism of microtubule disassembly.[9]

Figure 1: Mechanisms of action for Epothilone B and Disorazol A.

Soraphen A: A Metabolic Inhibitor

Soraphen A takes a different approach, targeting cellular metabolism by inhibiting acetyl-CoA carboxylase (ACC).[6][7] ACC is a key enzyme responsible for the synthesis of malonyl-CoA, a crucial building block for the production of fatty acids. By inhibiting ACC, Soraphen A disrupts fatty acid synthesis, leading to a depletion of essential lipids required for cell membrane formation and energy storage. This metabolic disruption ultimately results in the inhibition of cell growth and proliferation.

Figure 2: Soraphen A's inhibition of the fatty acid synthesis pathway.

Thailanstatin A: An RNA Splicing Inhibitor

Thailanstatin A possesses a highly potent and distinct mechanism of action, inhibiting the spliceosome, a complex machinery responsible for the splicing of pre-messenger RNA (pre-mRNA) into mature mRNA.[10] Specifically, Thailanstatin A binds to the SF3b subunit of the spliceosome, leading to the inhibition of the splicing process.[7] This disruption of RNA processing results in an accumulation of unspliced pre-mRNAs and a deficit of mature mRNAs, ultimately leading to cell cycle arrest and apoptosis.

Figure 3: Thailanstatin A's inhibition of the mRNA splicing pathway.

Experimental Protocols

The determination of cytotoxic potency is a critical step in the evaluation of potential anticancer compounds. The following are detailed methodologies for key experiments cited in this guide.

MTT Assay for Cell Viability and IC50 Determination

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Figure 4: Experimental workflow for the MTT cytotoxicity assay.

Materials:

• Human cancer cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• Test compound (e.g., Disorazol A)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Harvest cells and adjust the cell suspension to a concentration of 1 x 10^5 cells/mL in complete medium. Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Preparation and Treatment: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform serial dilutions of the stock solution in complete culture medium to obtain a range of desired concentrations. Remove the medium from the cells and add 100 µL of the medium containing the different concentrations of the compound to the respective wells. Include a vehicle control (medium with the highest concentration of the solvent used).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

In Vitro Tubulin Polymerization Assay

This assay measures the ability of a compound to inhibit or promote the polymerization of purified tubulin into microtubules. The polymerization is monitored by the increase in turbidity (light scattering) as microtubules form.

Materials:

• Purified tubulin protein (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• Test compound (e.g., Disorazol A or Epothilone B)

• 96-well half-area plates

• Temperature-controlled microplate reader capable of reading absorbance at 340 nm

Procedure:

• Reagent Preparation: On ice, prepare a tubulin solution at a final concentration of 3 mg/mL in General Tubulin Buffer containing 1 mM GTP and 10% glycerol. Prepare serial dilutions of the test compound in General Tubulin Buffer.

• Reaction Setup: In a pre-warmed 96-well plate at 37°C, add 10 µL of the compound dilutions or vehicle control to the appropriate wells.

• Initiation of Polymerization: To initiate the reaction, add 90 µL of the cold tubulin solution to each well.

• Turbidity Measurement: Immediately place the plate in the microplate reader pre-warmed to 37°C and measure the absorbance at 340 nm every 60 seconds for 60 minutes.

• Data Analysis: The rate of polymerization (Vmax) and the maximum polymer mass (Amax) are determined from the kinetic curves. The percentage of inhibition or promotion of polymerization is calculated relative to the vehicle control. The IC50 value for inhibitors is determined from a dose-response curve.

Conclusion

Disorazol A exhibits extraordinary potency against a range of cancer cell lines, with IC50 values often in the picomolar range, making it one of the most powerful cytotoxic agents discovered from myxobacteria.[2] Its mechanism of action, the inhibition of tubulin polymerization, is distinct from microtubule-stabilizing agents like Epothilone B. While Epothilone B is also a highly potent natural product, Disorazol A's efficacy at such low concentrations highlights its potential as a valuable lead compound in the development of novel anticancer therapeutics. The diverse mechanisms of action of other myxobacterial products like Soraphen A and Thailanstatin A underscore the metabolic versatility of these microorganisms and their importance as a source for new drug discovery. Further preclinical and clinical evaluation of these remarkable compounds is warranted to fully explore their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.asm.org [journals.asm.org]
• 3. tonglab.biology.columbia.edu [tonglab.biology.columbia.edu]
• 4. researchgate.net [researchgate.net]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. adcreview.com [adcreview.com]
• 7. Thailanstatin A Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 8. A mechanism for the potent inhibition of eukaryotic acetyl-coenzyme A carboxylase by soraphen A, a macrocyclic polyketide natural product [pubmed.ncbi.nlm.nih.gov]
• 9. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of Disorazol A and Vinca Alkaloids on Mitotic Arrest

Aimed at researchers, scientists, and drug development professionals, this guide provides an objective comparison of the antimitotic agents Disorazol A and vinca (B1221190) alkaloids. It delves into their mechanisms of action, presents supporting experimental data in a clear, comparative format, and offers detailed protocols for key experimental assays.

Introduction

Disorazol A, a macrocyclic polyketide from the myxobacterium Sorangium cellulosum, and vinca alkaloids, derived from the Madagascar periwinkle (Catharanthus roseus), are both potent antimitotic agents that disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.[1][2][3][4] While both classes of compounds target tubulin, the fundamental protein subunit of microtubules, they exhibit distinct binding interactions and cellular effects. This guide provides a comparative analysis of their performance, supported by experimental data, to aid in research and drug development efforts.

Mechanism of Action

Both Disorazol A and vinca alkaloids exert their cytotoxic effects by interfering with the polymerization of tubulin, which is crucial for the formation of the mitotic spindle during cell division.[1][5]

Disorazol A: This agent inhibits tubulin polymerization, leading to the depletion of microtubules.[1] It binds to tubulin, preventing the formation of these critical cellular structures.[6][7] The disruption of microtubule dynamics by Disorazol A results in a G2/M phase arrest of the cell cycle and can induce apoptosis.[1][8]

Vinca Alkaloids: This class of drugs, which includes vincristine (B1662923) and vinblastine, also inhibits microtubule formation.[2] They bind to the β-tubulin subunit at a specific site known as the "Vinca domain," which is distinct from the binding sites of other microtubule-targeting agents.[4][5] This binding prevents the assembly of tubulin into microtubules, leading to mitotic arrest at the metaphase stage and subsequent cell death.[2][3] At high concentrations, vinca alkaloids can cause the depolymerization of existing microtubules.[3]

Comparative Data on Cytotoxicity

The following tables summarize the 50% inhibitory concentration (IC50) values for Disorazol A, its analogs, and various vinca alkaloids across a range of human cancer cell lines. Lower IC50 values indicate greater potency.

Table 1: IC50 Values of Disorazols

Compound	Cell Line	IC50	Reference
Disorazol A1	Various Cancer Cell Lines	2 - 42 pM	[9]
Disorazol C1	11 Human Tumor Carcinoma Cell Lines (average)	1.7 ± 0.6 nM	[6]
Disorazol C1	Head and Neck Cancer Cell Lines (average)	358 ± 56 pM	[6]
Disorazol Z1	Various Cancer Cell Lines	0.07 - 0.43 nM	[9]
Disorazol Z	KB/HeLa Cells (G2/M arrest)	0.8 nM	[8]
Disorazol Z	RKO p27Kip cells (without cell cycle arrest)	0.54 nM	[8]

Table 2: IC50 Values of Vinca Alkaloids

Compound	Cell Line	IC50 (Continuous Exposure)	Reference
Vincristine	L1210 (mouse leukemia)	4.4 nM	[10]
Vinblastine	L1210 (mouse leukemia)	4.0 nM	[10]
Vincristine	S49 (mouse lymphoma)	5 nM	[10]
Vinblastine	S49 (mouse lymphoma)	3.5 nM	[10]
Vincristine	Mouse neuroblastoma	33 nM	[10]
Vinblastine	Mouse neuroblastoma	15 nM	[10]
Vincristine	HeLa	1.4 nM	[10]
Vinblastine	HeLa	2.6 nM	[10]
Vincristine	HL-60 (human leukemia)	4.1 nM	[10]
Vinblastine	HL-60 (human leukemia)	5.3 nM	[10]
S12363 (novel vinca alkaloid)	6 Human Melanoma Cell Lines (1 hr exposure)	4.6 - 11.6 nM	[11]
Vinblastine, Vincristine, Vindesine	6 Human Melanoma Cell Lines (1 hr exposure)	24 - 6770 nM	[11]

Experimental Protocols

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the formation of microtubules. The polymerization of tubulin causes light to scatter, and the increase in turbidity, measured as absorbance, is proportional to the mass of the microtubule polymer.[5]

Principle: Inhibitors of tubulin polymerization, such as Disorazol A and vinca alkaloids, will reduce the rate and extent of the increase in absorbance at 340 nm.[5][12]

Detailed Protocol:

• Reagents:

  • Purified tubulin protein (>99% pure)

  • GTP solution (e.g., 100 mM)

  • General Tubulin Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)

  • Test compound (Disorazol A or vinca alkaloid) at various concentrations.[5]

• Preparation:

  • Place a 96-well, half-area plate on ice.

  • Prepare a tubulin solution (e.g., 3 mg/mL) in ice-cold General Tubulin Buffer.[5]

• Reaction Setup:

  • To each well, add the appropriate volume of buffer, test compound, and tubulin. Keep the plate on ice.[5]

• Initiation:

  • To start the reaction, add GTP to a final concentration of 1 mM and immediately place the plate into a microplate reader pre-warmed to 37°C.[5]

• Data Acquisition:

  • Measure the absorbance at 340 nm every minute for 60 minutes.[5]

• Analysis:

  • Plot absorbance versus time to visualize the polymerization kinetics.

  • The IC50 value for inhibition of polymerization can be determined by plotting the maximum absorbance against the log of the compound concentration.

Cell Cycle Analysis by Flow Cytometry

Flow cytometry is used to analyze the distribution of a cell population in different phases of the cell cycle (G0/G1, S, and G2/M) based on DNA content.[13][14]

Principle: A fluorescent dye, such as propidium (B1200493) iodide (PI), binds stoichiometrically to DNA. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and thus will have twice the fluorescence intensity.[15]

Detailed Protocol:

• Cell Preparation:

  • Culture cells to the desired confluency and treat with Disorazol A, vinca alkaloids, or a vehicle control for a specified time.

• Harvesting and Fixation:

  • Harvest the cells (e.g., by trypsinization).

  • Wash the cells with phosphate-buffered saline (PBS).

  • Fix the cells by resuspending them in cold 70% ethanol, added dropwise while vortexing, to prevent clumping.

  • Incubate on ice for at least two hours or store at -20°C.[16]

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing a DNA dye (e.g., 50 µg/mL Propidium Iodide) and RNase A (to prevent staining of RNA).[16]

  • Incubate in the dark at room temperature for at least 20 minutes.[14][16]

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Collect data on the fluorescence intensity of the DNA dye.

• Data Analysis:

  • Generate a histogram of DNA content (fluorescence intensity).

  • Use cell cycle analysis software to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanisms of action and experimental workflows described in this guide.

Caption: Mechanism of action for Disorazol A and Vinca Alkaloids.

Caption: Workflow for the in vitro tubulin polymerization assay.

Caption: Workflow for cell cycle analysis by flow cytometry.

Conclusion

Both Disorazol A and vinca alkaloids are highly potent inhibitors of microtubule polymerization that induce mitotic arrest, making them valuable tools in cancer research and potential therapeutic agents. The data presented indicates that Disorazol A and its analogs can exhibit cytotoxicity at picomolar to low nanomolar concentrations, demonstrating exceptional potency. Vinca alkaloids also show high efficacy, typically in the low nanomolar range. The choice between these compounds for specific research or therapeutic applications will depend on factors such as the cell type, desired mechanism of action, and potential for drug resistance. The detailed experimental protocols provided in this guide offer a foundation for conducting comparative studies to further elucidate the nuanced differences between these two important classes of antimitotic agents.

References

• 1. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. Resistance to anti-tubulin agents: From vinca alkaloids to epothilones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Vinca Alkaloids - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Growth inhibitory activity of S12363, a novel vinca alkaloid derivative on human melanoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 16. cancer.wisc.edu [cancer.wisc.edu]

Unveiling the Molecular Target of Disorazol A: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Disorazol A with other microtubule-targeting agents. We delve into the experimental data confirming tubulin as its primary molecular target in human cells and explore the downstream cellular consequences.

Disorazol A, a polyketide natural product isolated from the myxobacterium Sorangium cellulosum, has demonstrated remarkable cytotoxic activity against a broad range of human cancer cell lines at picomolar to nanomolar concentrations.[1] This potent bioactivity has spurred significant interest in elucidating its precise mechanism of action to harness its therapeutic potential. This guide summarizes the key experimental findings that pinpoint tubulin as the direct molecular target of Disorazol A and compares its efficacy with established microtubule inhibitors.

Performance Comparison of Microtubule-Targeting Agents

Disorazol A and its analogs exhibit exceptional potency in inhibiting cancer cell proliferation. The following tables summarize the half-maximal inhibitory concentration (IC50) values of Disorazol A derivatives and other well-known microtubule-targeting agents across various human cancer cell lines.

Table 1: IC50 Values of Disorazol Analogs in Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (nM)
Disorazol A1	KB	Cervical Carcinoma	<0.1
Disorazol C1	A549	Lung Carcinoma	2
Disorazol C1	HCT116	Colon Carcinoma	1.7
Disorazol Z1	HepG2	Hepatocellular Carcinoma	0.43
Disorazol Z1	U-2 OS	Osteosarcoma	0.07

Table 2: Comparative IC50 Values of Microtubule-Targeting Agents

Compound	HeLa (Cervical)	MCF-7 (Breast)	A549 (Lung)
Disorazol A1	<0.1 nM	-	-
Paclitaxel (B517696)	2.5 - 7.5 nM[2]	3.5 µM[3]	>32 µM (3h exposure)[4]
Vinblastine (B1199706)	~5-10 nM	0.68 nM[5]	2.36 µM[6]
Colchicine	-	0.054 µM[7]	-

Note: IC50 values can vary depending on the assay conditions and exposure time.

Mechanism of Action: Targeting the Microtubule Cytoskeleton

Experimental evidence strongly supports that the primary molecular target of Disorazol A in human cells is tubulin , the fundamental protein subunit of microtubules.

Direct Interaction with Tubulin

• Inhibition of Tubulin Polymerization: In vitro assays demonstrate that Disorazol A directly inhibits the polymerization of purified tubulin in a concentration-dependent manner.[8] This disruption of microtubule dynamics is a hallmark of many potent anticancer agents.

• Binding to a Unique Site: Competitive binding assays have revealed that Disorazol C1 noncompetitively inhibits the binding of both vinblastine and dolastatin 10 to tubulin, suggesting that Disorazol A and its analogs bind to a distinct site on the tubulin heterodimer.

Cellular Consequences of Tubulin Binding

The interaction of Disorazol A with tubulin triggers a cascade of cellular events, ultimately leading to apoptosis.

Caption: Disorazol A's mechanism of action workflow.

• Microtubule Depolymerization: Immunofluorescence microscopy of cancer cells treated with Disorazol A reveals a significant disruption and depolymerization of the microtubule network.

• Cell Cycle Arrest: By disrupting the mitotic spindle, a critical structure for cell division composed of microtubules, Disorazol A causes cells to arrest in the G2/M phase of the cell cycle.[8]

• Induction of Apoptosis: Prolonged G2/M arrest triggers the intrinsic pathway of apoptosis, characterized by the activation of caspase-3 and caspase-7, and DNA fragmentation.[8][9]

Downstream Signaling Pathways

The disruption of microtubule dynamics by Disorazol A activates specific signaling pathways that control cell cycle progression and apoptosis.

Caption: Signaling pathways affected by Disorazol A.

Low concentrations of Disorazol A have been shown to induce an accumulation of the tumor suppressor protein p53 in the nucleus.[8] This is a common cellular response to mitotic spindle damage and can contribute to the induction of apoptosis. The apoptotic cascade initiated by Disorazol A involves the activation of effector caspases, such as caspase-3 and caspase-7, which are key executioners of programmed cell death.[9] This process is regulated by the Bcl-2 family of proteins, which control mitochondrial outer membrane permeabilization.

Potential Alternative Molecular Targets

While tubulin is the established primary target, some evidence suggests that disorazoles may have additional molecular interactions. The significant discrepancy between the micromolar concentrations of Disorazol Z required to inhibit tubulin polymerization in vitro and its sub-nanomolar cytotoxicity in cells has led to the hypothesis of other mechanisms of action.[9] One study has identified the cytoskeletal linker protein ezrin as a target for disorazoles in the context of preventing bacterial invasion of epithelial cells. Ezrin is also implicated in cancer progression and metastasis, making it a plausible, albeit less characterized, target for Disorazol A's anticancer effects.[10][11] Further research is needed to validate the relevance of ezrin as a direct target in human cancer cells and its contribution to the potent cytotoxicity of Disorazol A.

Key Experimental Protocols

For researchers aiming to validate the molecular target of Disorazol A or similar compounds, the following experimental protocols are fundamental.

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This assay measures the effect of a compound on the polymerization of purified tubulin in vitro.

Materials:

• Purified tubulin protein (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol

• DAPI (4',6-diamidino-2-phenylindole)

• Test compound (Disorazol A) and vehicle control (DMSO)

• Microplate fluorometer

Procedure:

• Prepare a tubulin polymerization mix on ice containing General Tubulin Buffer, 1 mM GTP, 10% glycerol, and 10 µM DAPI.

• Add the test compound or vehicle control to the wells of a 96-well plate.

• Initiate the polymerization reaction by adding the cold tubulin polymerization mix to each well.

• Immediately place the plate in a microplate fluorometer pre-warmed to 37°C.

• Measure the fluorescence intensity (excitation ~360 nm, emission ~450 nm) every minute for 60 minutes.

• Plot fluorescence intensity versus time to generate polymerization curves. Inhibition of polymerization will result in a lower fluorescence signal compared to the vehicle control.

Immunofluorescence Staining of Microtubules in Human Cells

This technique allows for the visualization of the microtubule network within cells and the assessment of its disruption by a test compound.

Materials:

• Human cancer cells (e.g., HeLa) cultured on coverslips

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking solution (e.g., 1% Bovine Serum Albumin in PBS)

• Primary antibody: anti-α-tubulin antibody (mouse monoclonal)

• Secondary antibody: fluorescently-labeled anti-mouse IgG (e.g., Alexa Fluor 488 goat anti-mouse)

• Nuclear counterstain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Treat cells with the desired concentration of Disorazol A or vehicle control for the specified time.

• Wash the cells with PBS.

• Fix the cells with fixation solution for 10-15 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with permeabilization buffer for 5-10 minutes.

• Wash the cells with PBS.

• Block non-specific antibody binding with blocking solution for 30-60 minutes.

• Incubate the cells with the primary anti-α-tubulin antibody diluted in blocking solution for 1-2 hours at room temperature or overnight at 4°C.

• Wash the cells with PBS.

• Incubate the cells with the fluorescently-labeled secondary antibody diluted in blocking solution for 1 hour at room temperature, protected from light.

• Wash the cells with PBS.

• Counterstain the nuclei with DAPI.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize the microtubule network using a fluorescence microscope. Disruption of microtubules will be evident as a loss of the filamentous network structure.

Caption: Experimental workflow for immunofluorescence.

Conclusion

The collective body of experimental evidence unequivocally confirms that tubulin is the primary molecular target of Disorazol A in human cancer cells. Its potent inhibition of tubulin polymerization disrupts the microtubule network, leading to cell cycle arrest and apoptosis at concentrations significantly lower than many clinically used microtubule-targeting agents. While the possibility of alternative targets like ezrin warrants further investigation, the profound effects of Disorazol A on microtubule dynamics remain the cornerstone of its remarkable anticancer activity. This guide provides a foundational understanding for researchers seeking to further explore the therapeutic potential of this promising natural product.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Assessment of antineoplastic agents by MTT assay: partial underestimation of antiproliferative properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis and Biological Evaluation of Novel Triple-Modified Colchicine Derivatives as Potent Tubulin-Targeting Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transcriptomics analysis identified ezrin as a potential druggable target in cervical and gastric cancer cells | Clinics [elsevier.es]
• 9. mdpi.com [mdpi.com]
• 10. Ezrin, more than a metastatic detERMinant? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ezrin gone rogue in cancer progression and metastasis: An enticing therapeutic target - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of Disorazol A's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disorazol A, a polyketide natural product isolated from the myxobacterium Sorangium cellulosum, has garnered significant interest in the field of oncology due to its potent cytotoxic activity. This guide provides an objective comparison of Disorazol A's performance with other microtubule-targeting agents, supported by available experimental data. The focus is on the in vivo validation of its mechanism of action, a critical step in the drug development pipeline.

Mechanism of Action: Microtubule Depolymerization

Disorazol A exerts its potent anti-cancer effects by interfering with microtubule dynamics. Unlike the taxane (B156437) class of drugs (e.g., paclitaxel) which stabilize microtubules, Disorazol A acts as a microtubule depolymerizing agent. This disruption of the microtubule network leads to cell cycle arrest in the G2/M phase, the formation of abnormal mitotic spindles, and ultimately, the induction of apoptosis (programmed cell death) in cancer cells.[1][2][3]

Comparative In Vitro Efficacy

In vitro studies have consistently demonstrated the high potency of Disorazols against a wide range of cancer cell lines, including those with multidrug resistance.

Compound	Cancer Cell Line	IC50 (Concentration for 50% Inhibition)	Reference
Disorazol A1	Various Cancer Cell Lines	2 - 42 pmol/L	[1]
Disorazol C1	Head and Neck Cancer Cell Lines	358 ± 56 pM	[4]
Disorazol C1	Human Lung, Prostate, Breast, Ovarian Carcinoma	1.1 - 6.9 nM	[4]
Disorazol Z1	Various Cancer Cell Lines	0.07 - 0.43 nM	[1]
Paclitaxel (B517696)	Ovarian Carcinoma (A121)	Not explicitly stated in provided abstracts, but used as a comparator.	[5]
Paclitaxel	Triple-Negative Breast Cancer (MDA-MB-231)	Not explicitly stated in provided abstracts, but used as a comparator.	[6][7]

In Vivo Validation and Comparative Performance

Direct head-to-head in vivo comparative studies of Disorazol A against other tubulin inhibitors like paclitaxel are limited in publicly available literature. However, studies on Disorazol Z, a close analog, provide valuable insights into the in vivo potential and challenges of this class of compounds.

Disorazol Z Conjugate in Ovarian and Triple-Negative Breast Cancer Xenograft Models:

Preclinical studies have shown that while unconjugated Disorazol Z failed to show statistically significant tumor growth inhibition, a conjugate of Disorazol Z with a peptide targeting the Luteinizing Hormone-Releasing Hormone (LHRH) receptor demonstrated potent anti-tumor activity in ovarian and triple-negative breast cancer xenograft models. This highlights the critical role of targeted delivery for enhancing the in vivo efficacy of Disorazols.

Paclitaxel in Similar Xenograft Models:

Paclitaxel is a standard-of-care chemotherapeutic agent and has been extensively studied in vivo. In human ovarian carcinoma and triple-negative breast cancer xenograft models, paclitaxel has demonstrated significant tumor growth inhibition. For instance, in combination with other agents, it can lead to complete and lasting tumor regressions in triple-negative breast cancer xenografts.[6][7] In ovarian cancer xenograft models, paclitaxel has been shown to be highly active, inducing complete tumor regression in a high percentage of mice.

Due to the lack of direct comparative studies, a quantitative side-by-side comparison of tumor growth inhibition percentages between Disorazol A and paclitaxel in vivo cannot be definitively presented. The available data suggests that while Disorazols are exceptionally potent in vitro, their translation to in vivo efficacy is highly dependent on the formulation and delivery strategy.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by Disorazol A and a general workflow for in vivo validation studies.

Caption: Signaling pathway of Disorazol A leading to apoptosis.

Caption: General workflow for in vivo validation of anti-cancer drugs.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental results. Below are generalized protocols for key experiments involved in the in vivo validation of anti-cancer agents.

Human Tumor Xenograft Model

• Cell Culture: Human cancer cell lines (e.g., ovarian, triple-negative breast cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice), typically 6-8 weeks old, are used to prevent rejection of human tumor cells.

• Tumor Implantation: A suspension of cancer cells (typically 1 x 10^6 to 1 x 10^7 cells in a volume of 100-200 µL of sterile PBS or Matrigel) is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor dimensions are measured regularly (e.g., 2-3 times per week) using calipers. Tumor volume is calculated using the formula: (length x width^2) / 2.

• Randomization and Treatment: When tumors reach a predetermined size (e.g., 100-200 mm³), mice are randomized into treatment and control groups. The test compound (e.g., Disorazol A formulation) and comparator drug (e.g., paclitaxel) are administered according to a predefined schedule, dose, and route (e.g., intravenous, intraperitoneal). The control group receives the vehicle used to dissolve the drugs.

• Efficacy Evaluation: The primary endpoint is typically tumor growth inhibition. At the end of the study, tumors are excised and weighed. The percentage of tumor growth inhibition is calculated.

• Toxicity Assessment: Animal body weight is monitored throughout the study as a general indicator of toxicity. At the end of the study, major organs may be collected for histological analysis.

In Vitro Tubulin Polymerization Assay

• Reagents: Purified tubulin, GTP, and a fluorescence-based reporter are used.

• Procedure: The assay is typically performed in a 96-well plate format. The test compound is incubated with tubulin and GTP at 37°C.

• Measurement: The polymerization of tubulin into microtubules is monitored by measuring the increase in fluorescence over time using a microplate reader.

• Analysis: The rate and extent of tubulin polymerization are calculated and compared between treated and untreated samples to determine the inhibitory effect of the compound.

Conclusion

Disorazol A and its analogs are exceptionally potent microtubule depolymerizing agents with demonstrated high efficacy in in vitro cancer models. The primary challenge for their clinical development lies in achieving effective in vivo delivery to the tumor site. The success of targeted Disorazol Z conjugates in preclinical xenograft models suggests that innovative formulation and delivery strategies are key to unlocking the full therapeutic potential of this promising class of anti-cancer compounds. Further direct comparative in vivo studies with established agents like paclitaxel are warranted to fully elucidate the therapeutic window and potential advantages of Disorazols in a clinical setting.

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. opendata.uni-halle.de [opendata.uni-halle.de]
• 5. Activity of paclitaxel liposome formulations against human ovarian tumor xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. The tyrosine kinase inhibitor E-3810 combined with paclitaxel inhibits the growth of advanced-stage triple-negative breast cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head In Vitro Comparison: Disorazol A vs. Epothilones

A Comprehensive Guide for Researchers in Oncology and Drug Development

In the landscape of microtubule-targeting agents for cancer therapy, Disorazol A and the epothilone (B1246373) family represent two distinct and potent classes of natural products. While both exert their cytotoxic effects by interfering with microtubule dynamics, their mechanisms of action are diametrically opposed. This guide provides a detailed head-to-head in vitro comparison of Disorazol A and epothilones, focusing on their mechanisms, cytotoxic potency, and the experimental methodologies used for their evaluation.

Mechanism of Action: A Tale of Two Opposites

The fundamental difference between Disorazol A and epothilones lies in their effect on tubulin polymerization. Epothilones, much like the well-known chemotherapeutic paclitaxel, are microtubule-stabilizing agents.[1][2] They bind to the β-tubulin subunit of the αβ-tubulin heterodimer, promoting the polymerization of tubulin into stable and non-functional microtubules.[2][3] This stabilization disrupts the dynamic instability of microtubules, which is essential for the proper formation and function of the mitotic spindle during cell division. The result is a G2/M phase cell cycle arrest, leading to apoptosis.[2][3]

In stark contrast, Disorazol A is a potent inhibitor of tubulin polymerization.[4] It also binds to tubulin but prevents the assembly of microtubules, leading to a net depolymerization of the microtubule network.[4][5] This disruption of microtubule formation also triggers a G2/M cell cycle arrest and subsequent apoptosis.[4][6]

Caption: Opposing mechanisms of Disorazol A and epothilones targeting microtubule dynamics.

In Vitro Cytotoxicity: A Quantitative Comparison

Both Disorazol A and epothilones exhibit remarkable cytotoxicity against a broad range of cancer cell lines, with potencies often in the nanomolar to picomolar range. The following tables summarize the reported 50% inhibitory concentration (IC50) values for Disorazol A (and its close analog, Disorazol Z) and Epothilone B. It is important to note that these values are compiled from various studies and direct comparative assessments under identical conditions are limited.

Table 1: In Vitro Cytotoxicity of Disorazols

Compound	Cell Line	Cancer Type	IC50	Reference(s)
Disorazol A1	Various	Various	2 - 42 pM	[7]
Disorazol Z	HCT-116	Colon Carcinoma	0.25 nM (EC50 for Caspase 3/7 activation)	[3]
Disorazol Z	KB/HeLa	Cervical Carcinoma	0.8 nM (IC50 for G2/M arrest)	[3]
Disorazol Z	RKOp27Kip	-	0.54 nM	[3]
Disorazol Z1	HepG2	Hepatocellular Carcinoma	0.43 nM	[7]
Disorazol Z1	U-2 OS	Osteosarcoma	0.07 nM	[7]

Table 2: In Vitro Cytotoxicity of Epothilone B

Compound	Cell Line	Cancer Type	IC50	Reference(s)
Epothilone B	A549	Non-small Cell Lung	1.5 nM	[2]
Epothilone B	HCT-116	Colon Carcinoma	0.3 nM	[2]
Epothilone B	MCF-7	Breast Adenocarcinoma	2.0 nM	[2]
Epothilone B	OVCAR-3	Ovarian Adenocarcinoma	0.9 nM	[2]
Epothilone B	PC-3	Prostate Adenocarcinoma	1.8 nM	[2]
Epothilone B	Huh-7	Hepatocellular Carcinoma	4.5 nM	[8]
Epothilone B	KB	Cervical Carcinoma	0.18 nM	[8]

Experimental Protocols

The following are detailed methodologies for key in vitro assays used to characterize and compare microtubule-targeting agents like Disorazol A and epothilones.

Caption: General experimental workflows for in vitro evaluation.

Cytotoxicity Assays

Objective: To determine the concentration of the compound that inhibits cell growth by 50% (IC50).

• Cell Culture: Human cancer cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are harvested, counted, and seeded into 96-well microtiter plates at a predetermined density (e.g., 1 x 10³ to 5 x 10³ cells per well) and allowed to adhere overnight.

• Compound Preparation and Treatment: A stock solution of the test compound (Disorazol A or epothilone) is prepared in a suitable solvent (e.g., DMSO). A series of dilutions are then made in the cell culture medium. The medium in the wells is replaced with the medium containing the various concentrations of the compound. Control wells receive medium with the vehicle (e.g., DMSO) at the same final concentration.

• Incubation: The plates are incubated for a specified period, typically 48 to 72 hours.

• Viability Assessment: Cell viability is assessed using one of the following methods:

  • MTT Assay: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated. Viable cells with active mitochondrial dehydrogenases reduce MTT to a purple formazan (B1609692) product. The formazan is then solubilized, and the absorbance is measured at a specific wavelength (e.g., 570 nm).

  • SRB Assay: Sulforhodamine B (SRB) assay involves fixing the cells with trichloroacetic acid and staining them with SRB dye, which binds to cellular proteins. The bound dye is then solubilized, and the absorbance is read.

  • LDH Release Assay: The release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium is measured. The amount of LDH is proportional to the number of dead cells.[9]

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to the vehicle-treated control. The IC50 value is then determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Tubulin Polymerization Assay

Objective: To measure the effect of the compound on the polymerization of purified tubulin.

• Tubulin Preparation: Purified tubulin (e.g., from bovine brain) is reconstituted in a general tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) on ice.[10]

• Reaction Mixture Preparation: In a 96-well plate, the reaction mixture is prepared on ice, containing tubulin, GTP (as it is required for polymerization), and the test compound at various concentrations. For microtubule-stabilizing agents like epothilones, a polymerization-enhancing agent like glycerol (B35011) may be included.[11]

• Initiation of Polymerization: The plate is transferred to a spectrophotometer or fluorometer pre-warmed to 37°C to initiate polymerization.[6]

• Monitoring Polymerization:

  • Turbidity Measurement: The increase in absorbance at 340 nm or 350 nm is monitored over time. As tubulin polymerizes into microtubules, the solution becomes more turbid, leading to an increase in light scattering.[10]

  • Fluorescence Measurement: A fluorescent reporter (e.g., DAPI) that preferentially binds to polymerized tubulin can be included in the reaction. The increase in fluorescence intensity is then measured over time.[12]

• Data Analysis: The rate and extent of polymerization are determined from the kinetic curves. For inhibitors like Disorazol A, the IC50 for polymerization inhibition is calculated. For stabilizers like epothilones, the concentration-dependent enhancement of polymerization is quantified.

Conclusion

Disorazol A and epothilones are highly potent cytotoxic agents that disrupt microtubule function, a critical process for cell division. Their opposing mechanisms of action—inhibition of polymerization versus stabilization—make them valuable tools for cancer research and potential therapeutic development. The in vitro data clearly demonstrates their sub-nanomolar to picomolar potencies against a variety of cancer cell lines. The standardized experimental protocols outlined in this guide provide a framework for the consistent and reliable in vitro evaluation and comparison of these and other novel microtubule-targeting agents. Further head-to-head studies in identical experimental settings will be invaluable for a more definitive comparison of their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 7. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Epothilone B from Aspergillus fumigatus with a strong antiproliferative and anti-tubulin polymerizing activities; apoptosis, and cell cycle analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Disorazol A: A Potent Microtubule Destabilizer Poised for Preclinical Advancement

A Comparative Analysis of Disorazol A as a Lead Compound in Oncology Drug Development

Disorazol A, a macrocyclic polyketide originally isolated from the myxobacterium Sorangium cellulosum, has emerged as a highly potent cytotoxic agent with significant potential for development as an anticancer therapeutic.[1][2] Its mechanism of action, centered on the disruption of microtubule dynamics, places it in the esteemed class of microtubule-targeting agents (MTAs), which includes clinically successful drugs like paclitaxel (B517696) and vinca (B1221190) alkaloids.[1] This guide provides a comprehensive comparison of Disorazol A with established MTAs, presenting available preclinical data to validate its standing as a promising lead compound for further drug development.

Executive Summary

Disorazol A and its analogs, such as Disorazol Z, exhibit extraordinary cytotoxic activity against a broad range of cancer cell lines, with IC50 values reported in the picomolar to low nanomolar range.[3][4][5] This potency is often orders of magnitude greater than that of conventional chemotherapeutics. The primary mechanism of action involves the inhibition of tubulin polymerization, leading to the disruption of the microtubule network, G2/M cell cycle arrest, and subsequent induction of apoptosis.[1][6] While direct head-to-head comparative studies are limited, the available data suggests that Disorazol A's efficacy is on par with or exceeds that of established MTAs. Furthermore, as a class, MTAs have been shown to modulate critical signaling pathways, including the Wnt/β-catenin pathway, suggesting a broader impact on cancer cell biology beyond simple mitotic arrest. The effect of Disorazol A on the mTOR pathway has not been extensively studied, but it remains a plausible area of investigation given the intricate crosstalk between the cytoskeleton and cellular metabolic signaling.

Comparative Analysis of In Vitro Efficacy

The following tables summarize the available data on the in vitro activity of Disorazol A and its comparators. It is important to note that these values are derived from various studies and experimental conditions, and direct comparisons should be interpreted with caution.

Table 1: Comparative Cytotoxicity (IC50) of Disorazol A and Other Microtubule-Targeting Agents

Compound	Cell Line	Cancer Type	IC50	Citation(s)
Disorazol A1	Various	Various	2 - 42 pM	[5]
Disorazol Z1	HepG2	Hepatocellular Carcinoma	~0.2 nM (less potent than A1 by 4-5 fold)	[5]
U-2 OS	Osteosarcoma	~0.43 nM	[5]
HCT-116	Colorectal Carcinoma	0.25 nM (EC50 for Caspase 3/7 activation)	[4]
KB/HeLa	Cervical Cancer	0.8 nM (IC50 for G2/M arrest)	[4]
Paclitaxel	A549	Non-small cell lung	4 - 24 nM	[7]
NCI-H23	Non-small cell lung	4 - 24 nM	[7]
NCI-H460	Non-small cell lung	4 - 24 nM	[7]
DMS114	Small cell lung	4 - 24 nM	[7]
DMS273	Small cell lung	4 - 24 nM	[7]
CHMm	Canine Mammary Tumor	~100 nM	[8]
Vincristine (B1662923)	K562	Chronic Myeloid Leukemia	Not specified, but effective at 0.6 µM	[9]
SH-SY5Y	Neuroblastoma	0.1 µM

Table 2: Comparative Effects on Cell Cycle and Apoptosis

Compound	Cell Line	Effect	Quantitative Data	Citation(s)
Disorazol A1	Various	G2/M Arrest & Apoptosis	Not specified in percentages	[6]
Disorazol Z	KB/HeLa	G2/M Arrest	IC50 of 0.8 nM for arrest	[4]
HCT-116	Apoptosis (Caspase 3/7 activation)	EC50 of 0.25 nM	[4]
Paclitaxel	CHMm	G2/M Arrest	Significant increase at 1 µM	[8]
CHMm	Apoptosis	Dose-dependent increase	[8]
HeLa	G2/M Arrest	~90% of cells at >10 nM	[10]
PC3	Apoptosis	<10% after 48h	[10]
Vincristine	K562	G2/M Arrest	Time-dependent increase	[9]
ALL-2	Apoptosis	~50% of G2/M arrested cells after 48h	[11]

In Vivo Efficacy

Table 3: In Vivo Efficacy in Xenograft Models

Compound	Tumor Model	Dosing	Efficacy	Citation(s)
Disorazol Conjugates	Ovarian and Triple Negative Breast Cancer Xenografts	Not specified	Potent inhibition of tumor growth
Paclitaxel	Human Lung Cancer Xenografts	12 and 24 mg/kg/day for 5 days (IV)	Significant tumor growth inhibition	[7]
HCT-15 Colorectal Cancer Xenograft	Not specified	Slower tumor growth	[12]
MCF-7 Breast Cancer Xenograft	Not specified	Significant inhibition of tumor growth	[13]
Vincristine	L5178Y Lymphoma	0.30 mg/kg	Less tumor growth compared to control	[14]

Mechanism of Action and Signaling Pathways

Disorazol A's primary mechanism of action is the inhibition of tubulin polymerization, which disrupts the formation of the mitotic spindle and leads to cell cycle arrest and apoptosis.

Figure 1: Mechanism of Action of Disorazol A.

Wnt/β-catenin Signaling Pathway

Microtubule-targeting agents have been shown to interfere with the Wnt/β-catenin signaling pathway. This is a critical pathway in development and is often dysregulated in cancer, promoting proliferation and survival. The integrity of the microtubule network is essential for the proper function of the β-catenin destruction complex. By disrupting microtubules, Disorazol A may indirectly lead to the downregulation of Wnt signaling.

Figure 2: Potential Modulation of Wnt Signaling by Disorazol A.

mTOR Signaling Pathway

The mTOR (mechanistic target of rapamycin) pathway is a central regulator of cell growth, proliferation, and metabolism. While a direct link between Disorazol A and the mTOR pathway has not been established, the cytoskeleton and metabolic signaling are interconnected. Further research is warranted to explore if the profound cytotoxic effects of Disorazol A involve modulation of this critical pathway.

Figure 3: mTOR Signaling Pathway and Unexplored Link to Disorazol A.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of preclinical findings. Below are standard protocols for the key assays discussed in this guide.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat cells with a serial dilution of Disorazol A or comparator compounds for 48-72 hours. Include a vehicle-only control.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat cells with the desired concentrations of the test compound for the indicated time.

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic/necrotic.

Cell Cycle Analysis

• Cell Treatment and Harvesting: Treat cells as required and harvest.

• Fixation: Fix the cells in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the cells with PBS and resuspend in a solution containing RNase A and Propidium Iodide.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.

In Vitro Tubulin Polymerization Assay

• Reaction Mixture: Prepare a reaction mixture containing tubulin, GTP, and a fluorescence reporter in a polymerization buffer.

• Compound Addition: Add Disorazol A or control compounds at various concentrations.

• Polymerization Induction: Initiate polymerization by incubating the mixture at 37°C.

• Fluorescence Monitoring: Monitor the increase in fluorescence over time, which corresponds to tubulin polymerization.

• Data Analysis: Determine the effect of the compound on the rate and extent of tubulin polymerization.[15]

In Vivo Xenograft Tumor Model

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of immunocompromised mice.[16]

• Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).[16]

• Treatment: Randomize mice into treatment and control groups. Administer Disorazol A, comparator drugs, or vehicle according to the desired dosing schedule (e.g., intravenous, intraperitoneal).[7]

• Tumor Measurement: Measure tumor volume with calipers at regular intervals.[16]

• Data Analysis: Plot tumor growth curves and calculate tumor growth inhibition. At the end of the study, tumors can be excised for further analysis (e.g., histology, biomarker analysis).

References

• 1. Disorazol - Wikipedia [en.wikipedia.org]
• 2. Isolation, biology and chemistry of the disorazoles: new anti-cancer macrodiolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-tumor efficacy of paclitaxel against human lung cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Paclitaxel suppresses proliferation and induces apoptosis through regulation of ROS and the AKT/MAPK signaling pathway in canine mammary gland tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Cell cycle-dependent mechanisms underlie vincristine-induced death of primary acute lymphoblastic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In-vivo efficacy of novel paclitaxel nanoparticles in paclitaxel-resistant human colorectal tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Paclitaxel inhibits breast cancer metastasis via suppression of Aurora kinase-mediated cofilin-1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antitumor Effect of Epigallocatechin Gallate and Vincristine in Mice with L5178Y Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Microtubule Binding and Disruption and Induction of Premature Senescence by Disorazole C1 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Synergistic Potential of Disorazol A with Other Chemotherapeutics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disorazol A, a potent polyketide derived from the myxobacterium Sorangium cellulosum, has garnered significant interest in oncology research due to its exceptional cytotoxic activity against a wide range of cancer cell lines.[1] Its primary mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent induction of apoptosis.[2] Given its distinct mechanism, researchers are actively exploring the synergistic effects of Disorazol A and its analogue, Disorazol Z, in combination with other established chemotherapeutic agents. This guide provides a comparative overview of the available experimental data on these combinations, detailed experimental protocols, and visualizations of the implicated signaling pathways.

Synergistic Effects with Microtubule-Targeting Agents

Studies have investigated the interaction of Disorazol Z with other drugs that target the microtubule network, revealing varying degrees of synergy.

Key Findings:

• Disorazol Z and Colchicine (B1669291): A significant synergistic cytotoxic effect has been observed when Disorazol Z is combined with colchicine. Combination indices (CI) have been reported to be as low as approximately 0.5, indicating a strong synergistic interaction.[3][4]

• Disorazol Z with Taxol and Vinblastine: In contrast, combinations of Disorazol Z with Taxol or Vinblastine have demonstrated nearly additive effects rather than synergy.[3][4]

Table 1: Synergistic and Additive Effects of Disorazol Z with other Microtubule-Targeting Agents

Combination	Interaction	Combination Index (CI)
Disorazol Z + Colchicine	Synergy	Down to ~0.5[3][4]
Disorazol Z + Taxol	Additive	Not reported
Disorazol Z + Vinblastine	Additive	Not reported

Comparison with Anthracyclines: The Case of Doxorubicin (B1662922)

Table 2: Cytotoxicity (IC50) of Disorazol Z, its LHRH Conjugate, and Doxorubicin Conjugate in TNBC Cell Lines

Compound	Cell Line	IC50 (approx. nM)
Disorazol Z	HCC1806	~1-10
AEZS-125 (Disorazol Z-LHRH)	HCC1806	~10-100
Disorazol Z	MDA-MB-231	~1-10
AEZS-125 (Disorazol Z-LHRH)	MDA-MB-231	~10-100
Doxorubicin-LHRH Conjugate	MDA-MB-231	>100

Data extrapolated from graphical representations in the cited literature.[5]

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols relevant to the assessment of Disorazol A's synergistic effects.

Cytotoxicity and Synergy Analysis (Chou-Talalay Method)

The synergistic, additive, or antagonistic effects of drug combinations are typically quantified using the Combination Index (CI) method developed by Chou and Talalay.

Experimental Workflow:

• Cell Culture: Cancer cell lines (e.g., HCC1806, MDA-MB-231) are cultured in appropriate media and conditions.

• Drug Preparation: Disorazol A/Z and the chemotherapeutic agent of interest are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of each drug individually and in combination at a constant ratio.

• Cell Viability Assay: After a specified incubation period (e.g., 72 hours), cell viability is assessed using an appropriate method, such as the MTT or CellTiter-Glo assay.

• Data Analysis: The dose-response curves for each drug and the combinations are used to calculate the CI values using software like CompuSyn. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.[6][7][8]

Caption: Workflow for determining synergistic effects of drug combinations.

In Vitro Tubulin Polymerization Assay

This assay is fundamental to confirming the mechanism of action of microtubule-targeting agents like Disorazol A.

Experimental Protocol:

• Reagents: Purified tubulin, GTP, and a polymerization buffer are required.

• Reaction Setup: The assay is typically performed in a 96-well plate format.

• Incubation: Tubulin and the test compound (Disorazol A) are incubated in the polymerization buffer.

• Initiation of Polymerization: Polymerization is initiated by the addition of GTP and a temperature shift to 37°C.

• Measurement: The increase in turbidity (absorbance at 340 nm) is measured over time using a spectrophotometer. This increase in absorbance is proportional to the mass of polymerized microtubules.

• Data Analysis: The rate of polymerization is determined from the slope of the linear phase of the polymerization curve. The IC50 value for the inhibition of tubulin polymerization can then be calculated.

Signaling Pathways

Disorazol A's primary mechanism of action, the inhibition of tubulin polymerization, triggers a cascade of downstream signaling events culminating in apoptosis.

Caption: Disorazol A's mechanism of action leading to apoptosis.

The disruption of microtubule dynamics by Disorazol A leads to the arrest of the cell cycle in the G2/M phase.[2] This arrest can trigger the accumulation of tumor suppressor proteins like p53, which in turn can initiate the apoptotic cascade.[2] The apoptotic process is characterized by the activation of key executioner enzymes such as caspase-3.[2]

Future Directions:

The promising synergistic activity of Disorazol Z with colchicine warrants further investigation to elucidate the underlying molecular mechanisms. The superior performance of the Disorazol Z-LHRH conjugate over its doxorubicin counterpart in preclinical models suggests that Disorazol-based targeted therapies could offer a significant therapeutic advantage. Further studies are needed to explore the synergistic potential of Disorazol A and its analogues with a broader range of chemotherapeutic agents, including those with different mechanisms of action. Such research will be instrumental in defining the optimal combination strategies for future clinical evaluation.

References

• 1. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Disorazol A1, a highly effective antimitotic agent acting on tubulin polymerization and inducing apoptosis in mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. austinpublishinggroup.com [austinpublishinggroup.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Drug combination studies and their synergy quantification using the Chou-Talalay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ting-Chao Chou - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Mitigating Risk: A Comprehensive Guide to the Safe Disposal of Disorazol A

For researchers, scientists, and drug development professionals handling the potent cytotoxic agent Disorazol A, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. Due to its extremely high cytotoxicity and inherent instability, strict adherence to established protocols for hazardous waste management is imperative. This guide provides essential, step-by-step procedures for the safe disposal of Disorazol A, consolidating best practices for handling highly cytotoxic compounds.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Disorazol A with the utmost care in a designated and controlled environment, preferably within a certified biological safety cabinet or a fume hood. All personnel must be equipped with appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling Disorazol A

PPE Category	Specification
Hand Protection	Two pairs of chemotherapy-rated nitrile gloves.
Eye Protection	Chemical splash goggles or a full-face shield.
Body Protection	A disposable, solid-front, back-closing gown made of a low-permeability fabric.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) should be used, especially when handling the powdered form of the compound or if there is a risk of aerosolization.[1]

Step-by-Step Disposal Protocol for Disorazol A

The following protocol outlines the necessary steps for the safe disposal of Disorazol A waste, including contaminated labware and residual amounts of the compound.

1. Waste Segregation and Collection:

• All materials that have come into contact with Disorazol A, including pipette tips, vials, gloves, gowns, and absorbent pads, must be considered cytotoxic waste.

• This waste should be immediately segregated from general laboratory trash and placed into a designated, leak-proof, and puncture-resistant container.[2][3]

• The container must be clearly labeled with "Cytotoxic Waste" and the universal biohazard symbol.[2][3]

2. Decontamination of Work Surfaces:

• Following any work with Disorazol A, all surfaces and equipment within the containment area (e.g., biological safety cabinet) must be thoroughly decontaminated.

• A two-step cleaning process is recommended: first, wipe down surfaces with a suitable deactivating agent (e.g., a solution of sodium hypochlorite), followed by a rinse with 70% ethanol (B145695) or another appropriate disinfectant. All cleaning materials must be disposed of as cytotoxic waste.

3. Management of Liquid and Solid Waste:

• Liquid Waste: Unused solutions of Disorazol A should not be poured down the drain. They must be collected in a sealed, labeled container designated for cytotoxic liquid waste.

• Solid Waste: Pure Disorazol A or significant quantities of contaminated solid waste should be placed in a sealed primary container, which is then placed inside a secondary, labeled cytotoxic waste container.

4. Final Disposal:

• All collected cytotoxic waste must be disposed of through a licensed hazardous waste management company.[4]

• The primary method for the final destruction of cytotoxic waste is high-temperature incineration.[2][4] This ensures the complete breakdown of the hazardous compound, preventing environmental contamination.

Experimental Protocols Cited

While no specific experimental protocols for Disorazol A disposal were found, the procedures outlined above are based on established guidelines for the handling and disposal of potent cytotoxic and cytostatic drugs in laboratory and healthcare settings. These guidelines are designed to minimize exposure to personnel and prevent environmental release.[5][6][7]

Logical Workflow for Disorazol A Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Disorazol A.

Caption: Logical workflow for the safe disposal of Disorazol A.

Disorazol A's instability further underscores the need for prompt and proper disposal to prevent the formation of unknown degradation products which could also be hazardous.[8] By adhering to these rigorous procedures, laboratories can ensure a safe working environment and maintain compliance with environmental regulations.

References

• 1. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 2. danielshealth.ca [danielshealth.ca]
• 3. sharpsmart.co.uk [sharpsmart.co.uk]
• 4. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]
• 5. worksafe.qld.gov.au [worksafe.qld.gov.au]
• 6. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 7. thepharmavision.com [thepharmavision.com]
• 8. pharmaceutical-journal.com [pharmaceutical-journal.com]

Essential Safety and Disposal Plan for Handling Disorazol A

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling and disposal of Disorazol A, a highly potent cytotoxic natural product. Adherence to these procedures is essential to ensure personal safety, prevent cross-contamination, and maintain environmental compliance.

Disorazol A is a macrocyclic polyketide isolated from the myxobacterium Sorangium cellulosum.[1][2][3] As a highly cytotoxic agent with antitumor properties, it functions as an antimitotic agent by acting on tubulin polymerization and inducing apoptosis.[2][3] Due to its potent biological activity, all handling and disposal must be conducted with stringent safety precautions.

I. Personal Protective Equipment (PPE)

Given the hazardous nature of Disorazol A, a comprehensive PPE protocol is mandatory to prevent exposure through skin contact, inhalation, or accidental ingestion.[4] The following table summarizes the required PPE for various handling scenarios.

Activity	Required Personal Protective Equipment
Handling Stock Solutions & Weighing	Double Nitrile Gloves, Disposable Gown, Safety Goggles with Side Shields or Face Shield, N95 or N100 Respirator
Cell Culture & In Vitro Assays	Double Nitrile Gloves, Disposable Gown, Safety Goggles
In Vivo Dosing & Animal Handling	Double Nitrile Gloves, Disposable Gown, Safety Goggles, N95 or N100 Respirator (if aerosolization is possible)
Waste Disposal & Spill Cleanup	Double Nitrile Gloves (heavy-duty), Disposable Gown or Coveralls, Safety Goggles and Face Shield, N95 or N100 Respirator

Key PPE Specifications:

• Gloves: Use powder-free nitrile gloves. Two pairs should be worn at all times ("double-gloving").[5] Change gloves immediately if contaminated.

• Gowns: Disposable, fluid-resistant gowns with long sleeves and tight-fitting cuffs are required.[4]

• Eye and Face Protection: Safety goggles should be worn at a minimum. A full-face shield is required when there is a risk of splashing.[5]

• Respiratory Protection: A fit-tested N95 or N100 respirator is necessary when handling the powdered form of Disorazol A or when there is a potential for aerosol generation.[5][6]

II. Operational Plan: Step-by-Step Handling Procedures

A designated and clearly marked area should be established for the handling of Disorazol A. All work with this compound, especially when in powdered form or concentrated solutions, must be performed within a certified chemical fume hood or biological safety cabinet to minimize inhalation exposure.

A. Preparation of Stock Solutions

• Preparation: Before starting, ensure the chemical fume hood is clean and all necessary equipment (calibrated balance, weigh paper, spatulas, vials, and solvents) is inside.

• Weighing: Don personal protective equipment as outlined in the table above. Carefully weigh the desired amount of Disorazol A powder onto weigh paper. Use caution to avoid generating dust.

• Solubilization: Add the appropriate solvent to the vial containing the weighed Disorazol A. Ensure the vial is securely capped before mixing.

• Labeling: Clearly label the stock solution with the compound name, concentration, solvent, date of preparation, and appropriate hazard symbols.

• Cleanup: Dispose of all contaminated materials (weigh paper, gloves, etc.) in a designated cytotoxic waste container.

B. Cell Culture and In Vitro Assays

• Aseptic Technique: All cell culture work should be performed in a biological safety cabinet to maintain sterility and for operator protection.

• Dilutions: Prepare working dilutions from the stock solution within the biological safety cabinet.

• Incubation: Once cells are treated with Disorazol A, incubate them in a dedicated incubator, if possible, or in a clearly marked section of a shared incubator.

• Post-Treatment Handling: When handling treated cells or culture media, always wear appropriate PPE.

III. Disposal Plan

Proper disposal of Disorazol A and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

Waste Type	Disposal Procedure
Solid Waste	All contaminated solid waste (gloves, gowns, weigh paper, pipette tips, etc.) must be placed in a clearly labeled, leak-proof, and puncture-resistant cytotoxic waste container.
Liquid Waste	Aqueous solutions containing Disorazol A should be collected in a designated, sealed waste container. Organic solvent waste containing Disorazol A should be collected in a separate, compatible hazardous waste container.
Sharps Waste	Needles, syringes, and other contaminated sharps must be disposed of in a designated sharps container for cytotoxic waste.

All cytotoxic waste must be disposed of through an approved hazardous waste management service, typically involving high-temperature incineration.[7] Do not dispose of Disorazol A or its waste down the drain or in general trash.[7]

IV. Emergency Procedures: Spill and Exposure Management

A. Spill Cleanup

• Evacuate and Secure: Immediately alert others in the area and restrict access to the spill location.

• Don PPE: Put on the appropriate PPE for spill cleanup, including a respirator.

• Containment: For liquid spills, cover with absorbent pads from a chemical spill kit. For powder spills, gently cover with damp absorbent pads to avoid raising dust.

• Cleanup: Carefully collect all contaminated materials and place them in the designated cytotoxic waste container.

• Decontamination: Clean the spill area with an appropriate deactivating solution (e.g., 10% bleach solution), followed by a rinse with water.

• Report: Report the spill to the laboratory supervisor and institutional safety office.

B. Personnel Exposure

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Diagrams

Caption: Workflow for handling and disposal of Disorazol A.

Caption: Emergency spill response plan for Disorazol A.

References

• 1. Disorazol A | C43H54N2O10 | CID 139586756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The Disorazole Z Family of Highly Potent Anticancer Natural Products from Sorangium cellulosum: Structure, Bioactivity, Biosynthesis, and Heterologous Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ipservices.care [ipservices.care]
• 5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. england.nhs.uk [england.nhs.uk]
• 7. health.qld.gov.au [health.qld.gov.au]